Chloromethyl octyl ether

• CAS: 24566-90-3

Core Science & Biosynthesis

Technical Monograph: Synthesis and Properties of Chloromethyl Octyl Ether

Topic: Synthesis and Properties of Chloromethyl Octyl Ether Content Type: Technical Monograph Audience: Researchers, Medicinal Chemists, and Process Engineers

Executive Summary

Chloromethyl octyl ether (CMOE), also known as 1-(chloromethoxy)octane, is a specialized

-chloroether used primarily as an alkylating agent in organic synthesis.[1] Unlike its lower homologs (e.g., chloromethyl methyl ether, MOM-Cl), which are highly volatile and strictly regulated due to extreme carcinogenicity, CMOE offers a lipophilic alternative with lower volatility, though it retains significant alkylating power and toxicity.

Its primary utility lies in the introduction of the octyloxymethyl protecting group or linker.[1] This moiety is particularly valuable in prodrug development, where the octyl chain confers enhanced membrane permeability and lipophilicity to polar pharmacophores (e.g., nucleoside phosphonates), facilitating cellular entry before metabolic cleavage.

Chemical Profile and Properties[2][3][4][5][6][7][8][9][10][11][12][13]

The following data summarizes the physicochemical constants and spectral characteristics of CMOE. Researchers should use these values for identification and quality control.

Table 1: Physicochemical Properties

Property	Value	Notes
CAS Number	24566-90-3
Molecular Formula
Molecular Weight	178.70 g/mol
Appearance	Colorless, clear liquid	Pungent, irritating odor
Boiling Point	212.8°C (at 760 mmHg)	Can be distilled under reduced pressure
Density	0.917 - 0.924 g/mL	At 25°C
Refractive Index ( )	1.437
Flash Point	88.9°C	Closed cup
Solubility	Soluble in hexane, DCM, THF	Decomposes in water

Spectral Characteristics (Diagnostic)[11]

• NMR ( , 400 MHz):
  • 5.51 ppm (s, 2H, ) – Diagnostic Peak
  • 3.72 ppm (t, 2H, )
  • 1.2-1.4 ppm (m, 12H, alkyl chain)
  • 0.88 ppm (t, 3H, terminal )
• NMR ( ):
  • ~83.0 ppm ( )[2]
  • ~69.0 ppm ( )[1]

Synthesis Protocol: The Modified Henry Method

While various methods exist (e.g., acid chloride/acetal exchange), the direct condensation of 1-octanol with paraformaldehyde and hydrogen chloride gas remains the most atom-efficient and scalable route for high-purity CMOE.

Reaction Mechanism

The synthesis proceeds via the formation of a hemiacetal intermediate, followed by acid-catalyzed dehydration to an oxocarbenium ion, which is intercepted by the chloride nucleophile.

Figure 1: Mechanistic pathway for the formation of

-chloroethers.

Experimental Procedure

Safety Warning: This reaction generates a potent alkylating agent.[1] All operations must be performed in a properly functioning chemical fume hood.[1]

-Chloroethers are potential carcinogens.[1][3][4]

Reagents:

• 1-Octanol (1.0 equiv)

• Paraformaldehyde (1.0 - 1.2 equiv, powder)

• Hydrogen Chloride (HCl) gas (Anhydrous)[5][6]

• Calcium Chloride (

  ) or Sodium Sulfate ( ) for drying.[1]

Step-by-Step Workflow:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube (extending below the liquid surface), and a thermometer. Connect the gas outlet to a trap containing aqueous NaOH (10%) to neutralize excess HCl.[1]

• Charging: Charge the flask with 1-octanol and paraformaldehyde. Cool the mixture to 10–15°C using an ice/water bath.

• Saturation: Begin a slow stream of anhydrous HCl gas into the stirred suspension.

  • Observation: The paraformaldehyde will depolymerize and dissolve as the reaction proceeds.[1]

  • Temperature Control: Maintain internal temperature between 10°C and 20°C. Do not allow it to exceed 40°C to prevent byproduct formation (e.g., bis(octyl)formal).[1]

• Reaction Completion: Continue HCl bubbling until the solution is saturated (fumes of HCl appear at the outlet and the liquid becomes clear). This typically takes 1–2 hours depending on scale.[1]

• Phase Separation: Stop the HCl flow. Allow the mixture to settle. Two layers will form:

  • Top Layer: Crude Chloromethyl Octyl Ether.[1]

  • Bottom Layer: Aqueous HCl (formed from reaction water).[1]

• Isolation: Separate the upper organic layer.[1]

• Drying: Dry the crude organic layer over anhydrous

  pellets for 1 hour. This also helps remove residual dissolved HCl.[1]

• Purification: Decant the liquid and distill under reduced pressure (vacuum distillation is recommended to avoid thermal decomposition).

  • Target: Collect the fraction boiling at the appropriate temperature for your vacuum (e.g., ~100-110°C at 10-15 mmHg, estimate based on BP).

Figure 2: Operational workflow for the synthesis of chloromethyl octyl ether.

Alternate "Green" Synthesis (No HCl Gas)

For laboratories lacking HCl gas infrastructure, a milder method utilizing trimethylsilyl chloride (TMSCl) can be employed, though atom economy is lower.

• Reagents: 1-Octanol, Paraformaldehyde, TMSCl.[1]

• Procedure: Stir octanol and paraformaldehyde in an inert solvent (e.g., DCM).[1] Add TMSCl dropwise.[1] The TMSCl acts as both the chlorinating agent and the water scavenger (forming hexamethyldisiloxane).[1]

• Advantage: Avoids handling corrosive gas cylinders.[1]

• Disadvantage: Requires removal of silicon byproducts.[1]

Safety and Handling (E-E-A-T Critical)

Carcinogenicity Warning: Chloromethyl ethers are alkylating agents.[1] While CMOE is less volatile than the known human carcinogen bis(chloromethyl) ether (BCME), it should be handled with the assumption that it poses similar genotoxic risks.

• Engineering Controls: Use a glovebox or a high-efficiency fume hood.[1]

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1]

• Quenching: Residual CMOE on glassware should be quenched with a solution of concentrated ammonium hydroxide and methanol (1:1).[1] This converts the reactive chloroether into a harmless amine/hemiaminal.[1]

• Storage: Store in a tightly sealed container under inert gas (Argon/Nitrogen) at 2–8°C. Moisture will hydrolyze the compound back to octanol, formaldehyde, and HCl.[1]

Applications in Drug Development

Prodrug Design

CMOE is a key reagent for synthesizing alkyloxymethyl (AOM) prodrugs.[1]

• Mechanism: The chloromethyl group reacts with the oxygen of a phosphate, carboxylate, or phenol drug moiety.

• In Vivo: Upon administration, the lipophilic octyl chain aids membrane crossing.[1] Inside the cell, esterases or spontaneous hydrolysis cleave the acetal-like linkage, releasing the active parent drug and innocuous octanol/formaldehyde byproducts.

• Example: Used to mask phosphonic acid groups in antiviral nucleotide analogs (e.g., Tenofovir derivatives) to improve oral bioavailability.[1]

References

• Berliner, M. A., & Belecki, K. (2005).[1] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[1][7] The Journal of Organic Chemistry, 70(23), 9618–9621. Link

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Chloromethyl Methyl Ether: Chemical Sampling Information. Link

• PubChem. (n.d.).[1] Chloromethyl octyl ether (CID 534743).[1] National Library of Medicine.[1] Link

• Marvel, C. S., & Porter, P. K. (1929).[1] Monochloromethyl Ether.[1][7][2] Organic Syntheses, 9, 59. Link[1]

• Sigma-Aldrich. (n.d.).[1] Chloromethyl octyl ether Product Specification. Link

Sources

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• 3. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
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• 5. CA1038888A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

chloromethyl octyl ether chemical structure and CAS number

CAS Number: 24566-90-3 Molecular Formula: C₉H₁₉ClO IUPAC Name: 1-(Chloromethoxy)octane[1][2]

Executive Summary

Chloromethyl octyl ether is a specialized α-halo ether used primarily as an alkylating agent in organic synthesis and medicinal chemistry. Unlike its lower molecular weight analogs (e.g., chloromethyl methyl ether, MOM-Cl), the octyl variant is strategically employed to introduce the octyloxymethyl moiety. This functional group serves a dual purpose: it acts as a robust protecting group for alcohols and phenols, and more critically in drug development, it functions as a lipophilic pro-moiety to enhance the membrane permeability and bioavailability of polar pharmacophores.

Critical Safety Advisory: As an α-halo ether, this compound is a potent alkylating agent and a suspected carcinogen. It must be handled under strict anhydrous conditions to prevent hydrolysis into formaldehyde, octanol, and hydrogen chloride.

Chemical Identity & Physical Properties[2][4][5][6]

Structural Analysis

The molecule consists of a lipophilic octyl chain attached via an ether linkage to a reactive chloromethyl group. The reactivity is driven by the anomeric effect ; the lone pair on the oxygen atom stabilizes the carbocation intermediate formed upon loss of the chloride ion, making the methylene carbon highly electrophilic.

Property	Value
CAS Number	24566-90-3
Molecular Weight	178.70 g/mol
Boiling Point	~212.8°C (760 mmHg)
Density	0.924 g/mL at 25 °C
Refractive Index	n20/D 1.437
Flash Point	89 °C (192 °F) - Closed Cup
Solubility	Soluble in DCM, THF, Toluene; Decomposes in water

2D Structure Representation

Synthesis & Production Protocols

Two primary methods exist for the synthesis of chloromethyl octyl ether. The choice depends on scale and available safety infrastructure.

Method A: The Classic Anhydrous Route (High Throughput)

Best for large-scale production where HCl gas handling is established.

Reaction Logic: This method utilizes the equilibrium reaction between paraformaldehyde, octanol, and anhydrous hydrogen chloride. The continuous saturation with HCl drives the formation of the α-chloro ether.

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, gas inlet tube (subsurface), and a gas outlet leading to a scrubber (NaOH trap).

• Reagents: Charge the flask with 1-octanol (1.0 equiv) and paraformaldehyde (1.0 equiv).

• Cooling: Cool the mixture to 0–5 °C using an ice/salt bath.

• Saturation: Bubble anhydrous HCl gas slowly through the mixture. The paraformaldehyde will depolymerize and dissolve.

• Separation: Once saturation is reached (mixture becomes clear and separates into two layers), stop HCl flow. The upper layer is the crude product.[3]

• Purification: Isolate the organic layer. Dry over anhydrous CaCl₂. Distill under reduced pressure to obtain pure chloromethyl octyl ether.

Method B: Lewis Acid Catalyzed Exchange (Lab Scale/Safer)

Best for research labs to minimize exposure to gaseous HCl and bis(chloromethyl) ether byproducts.

Reaction Logic: This "exchange" method uses dimethoxymethane (methylal) or a specific octyl acetal and an acid chloride in the presence of a Zinc(II) catalyst. It avoids handling free HCl gas.

Protocol:

• Reagents: In a dry flask under N₂, combine formaldehyde di-n-octyl acetal (1.0 equiv) and acetyl chloride (1.1 equiv).

• Catalyst: Add catalytic ZnBr₂ (0.01 mol%).

• Reaction: Stir at room temperature for 2–4 hours. The Lewis acid coordinates with the acetal oxygen, facilitating the nucleophilic attack by the chloride.

• Workup: Quench with cold water (rapidly separates layers). Extract with hexanes.

• Purification: Concentrate in vacuo.

Visualization: Synthesis Pathways

Figure 1: Comparison of the classic HCl saturation route (Method A) and the Zinc-catalyzed exchange route (Method B).

Applications in Drug Development

Lipophilic Prodrug Design

The primary utility of chloromethyl octyl ether in medicinal chemistry is the synthesis of alkyloxymethyl ether prodrugs . Many bioactive molecules (phenols, alcohols, carboxylic acids) suffer from poor bioavailability due to high polarity.

Mechanism:

• Derivatization: The drug molecule reacts with chloromethyl octyl ether in the presence of a non-nucleophilic base (e.g., DIPEA, NaH).

• Result: Formation of an octyloxymethyl (OctOM) ether.

• In Vivo Action: The OctOM group increases logP, facilitating passive diffusion across cell membranes. Once in the systemic circulation or target tissue, nonspecific esterases or spontaneous hydrolysis (pH-dependent) cleave the acetal-like linkage, releasing the active parent drug and innocuous octanol/formaldehyde byproducts.

Protecting Group Chemistry

In complex total synthesis, the octyloxymethyl group offers orthogonal stability compared to standard benzyl or silyl ethers.

• Stability: Stable to basic conditions, Grignard reagents, and reduction (LiAlH₄).

• Cleavage: Cleaved by mild acids (TFA, PPTS) or specific Lewis acids (BBr₃).

Visualization: Prodrug Activation Mechanism

Figure 2: The lifecycle of an octyloxymethyl prodrug, from synthesis to intracellular release.[2][3]

Safety & Handling (E-E-A-T)

Hazard Classification:

• Carcinogenicity: Category 2 (Suspected human carcinogen). Structurally related to bis(chloromethyl) ether, a known human carcinogen.[3]

• Acute Toxicity: Inhalation and skin contact.[4]

• Reactivity: Violent reaction with water/nucleophiles.

Handling Protocol:

• Engineering Controls: All operations must be performed inside a certified chemical fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

• Quenching: Residual reagent should be quenched by slowly adding it to a stirred solution of aqueous ammonium hydroxide or dilute NaOH. This converts the alkylating agent into harmless alcohols and salts. Never dispose of the active chloride directly into waste drums.

References

• Sigma-Aldrich. Chloromethyl octyl ether Product Specification & SDS. CAS 24566-90-3.[1][2][5][6] Link

• PubChem. Chloromethyl octyl ether Compound Summary. National Library of Medicine.[2] Link

• Berliner, M. A., & Belecki, K. (2005).[7] "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers." Journal of Organic Chemistry, 70(23), 9618-9621. (Describes the ZnBr2 catalyzed exchange method). Link

• Google Patents. Process for the preparation of chloromethyl methyl ether. (Describes the classic HCl/Formaldehyde kinetics applicable to octyl variants). Link

• Cameo Chemicals. Methyl Chloromethyl Ether Safety Data. (Proxy data for α-halo ether handling). Link

Sources

• 1. chloromethyl octyl ether | 24566-90-3 [chemnet.com]
• 2. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. m.molbase.com [m.molbase.com]
• 6. molecularinfo.com [molecularinfo.com]
• 7. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

physical and chemical properties of 1-(chloromethoxy)octane

The following technical guide details the physical and chemical properties, synthesis, and applications of 1-(chloromethoxy)octane.

Properties, Synthesis, and Applications in Organic Chemistry[1]

Executive Summary

1-(Chloromethoxy)octane (CAS: 24566-90-3), frequently referred to as Chloromethyl octyl ether or OctOM-Cl , is a specialized

-chloroether reagent used primarily in organic synthesis and drug development.[1] It functions as a potent electrophile for introducing the octyloxymethyl (OctOM) moiety.[1] This group serves a dual purpose: it acts as an acetal-based protecting group for alcohols and phenols, and it significantly enhances the lipophilicity of pharmacological agents, thereby modifying their bioavailability and membrane permeability profiles.[1]

This guide provides a comprehensive analysis of its physicochemical characteristics, validated synthesis protocols, and safety considerations required for handling this moisture-sensitive alkylating agent.[1]

Molecular Identity & Structural Analysis[1]

The compound consists of an n-octyl chain attached to a chloromethyl group via an ether linkage.[1][2] It belongs to the class of

-haloethers, which are characterized by a carbon atom bonded to both a halogen and an ether oxygen.[1] This structural motif renders the C-Cl bond highly reactive due to the ability of the adjacent oxygen lone pair to stabilize the resulting carbocation (oxocarbenium ion).[1]

Identifier	Value
IUPAC Name	1-(Chloromethoxy)octane
Common Synonyms	Chloromethyl octyl ether; Octyl chloromethyl ether; OctOM-Cl
CAS Number	24566-90-3
Molecular Formula
Molecular Weight	178.70 g/mol
SMILES	CCCCCCCCOCCl
InChI Key	YUMNZEWYPUBSQA-UHFFFAOYSA-N

Physical Characterization

1-(Chloromethoxy)octane is a colorless liquid at room temperature.[1][3] It is lipophilic and hydrolytically unstable.[1]

Table 1: Physicochemical Constants[1]

Property	Value	Condition / Note
Physical State	Liquid	Colorless to pale yellow
Density	0.924 g/mL	@ 25 °C
Refractive Index ( )	1.437	@ 20 °C
Boiling Point	>180 °C (est.)[1][4][5]	Often distilled under high vacuum due to thermal instability.[1]
Flash Point	89 °C (192 °F)	Closed Cup
Solubility	Soluble	Dichloromethane, THF, Toluene, Hexanes
Solubility (Water)	Reacts/Decomposes	Hydrolyzes rapidly to Octanol, Formaldehyde, and HCl
Storage Temp	2–8 °C	Inert atmosphere ( or Ar) required

Chemical Reactivity & Mechanism[1][7]

The reactivity of 1-(chloromethoxy)octane is driven by the "alpha-chloro effect."[1] The chlorine atom is easily displaced, not just because it is a good leaving group, but because the adjacent oxygen atom can donate electron density to form a resonance-stabilized oxocarbenium ion .[1]

Mechanism of Electrophilic Attack

When 1-(chloromethoxy)octane encounters a nucleophile (such as an alcohol or a deprotonated phenol) or a Lewis acid, it ionizes to form the reactive intermediate.[1]

Figure 1: The ionization of 1-(chloromethoxy)octane generates a highly electrophilic oxocarbenium species, capable of alkylating weak nucleophiles.[1]

Key Reactivity Profiles:

• Hydrolysis: Upon contact with water/moisture, it reverts to 1-octanol, formaldehyde, and hydrochloric acid.[1]

  • Equation:

    [1]

• Alkylation (Protection): Reacts with alcohols (

  ) in the presence of a base (e.g., DIPEA) to form Octyloxymethyl (OctOM) ethers.[1]

• Friedel-Crafts Alkylation: Can act as a chloromethylating equivalent for aromatic systems in the presence of Lewis acids (

  , ).[1]

Synthesis & Preparation Protocol

While commercially available, 1-(chloromethoxy)octane is often prepared in situ or fresh to ensure high purity, as it degrades over time.[1] The most reliable method involves the reaction of 1-octanol with paraformaldehyde and a chlorinating agent.[1]

Method A: The TMSCl / Paraformaldehyde Route (Recommended)

This method is preferred for its milder conditions compared to using HCl gas.[1]

Reagents:

• 1-Octanol (1.0 equiv)[1]

• Paraformaldehyde (1.2 equiv)[1]

• Chlorotrimethylsilane (TMSCl) (2.5 equiv)[1]

• Solvent: Dichloromethane (DCM) (anhydrous)[1]

Step-by-Step Protocol:

• Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet.

• Mixing: Add 1-octanol and paraformaldehyde to the flask. Suspend in anhydrous DCM.

• Addition: Cool the mixture to 0 °C in an ice bath. Add TMSCl dropwise via a syringe or addition funnel to control the exotherm.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. The paraformaldehyde solid will dissolve as the reaction proceeds.[1]

• Work-up:

  • Remove the solvent and volatile byproducts (TMS-O-TMS) under reduced pressure (rotary evaporator).[1]

  • Note: Do not use a water bath >40 °C to prevent degradation.[1]

• Purification: Vacuum distillation is possible but often unnecessary if the reagent is used immediately.[1] If storage is required, add a stabilizer (e.g., 0.1% BHT) and store at 4 °C.[1]

Figure 2: Synthesis pathway utilizing TMSCl as the chlorinating and dehydrating agent.[1]

Applications in Drug Development[7][8]

5.1 The Octyloxymethyl (OctOM) Protecting Group

The OctOM group is an acetal-type protecting group similar to MOM (Methoxymethyl) but with a long lipophilic tail.[1]

• Stability: Stable to basic conditions (NaOH, KOH) and reducing agents (

  ).[1]

• Deprotection: Cleaved by mild acids (TFA, dilute HCl) or Lewis acids (

  ).[1]

• Advantage: Unlike MOM, the OctOM group adds significant mass and lipophilicity, making intermediates easier to handle (less volatile) and easier to purify via silica gel chromatography.[1]

5.2 Lipophilicity Engineering (Prodrug Strategy)

In drug discovery, poor membrane permeability is a common failure point.[1] Attaching a chloromethyl octyl ether moiety to a polar drug molecule (e.g., a carboxylic acid or phenol) creates a "soft" prodrug.[1]

• Mechanism: The resulting acetal/ester is lipophilic, allowing it to cross cell membranes.[1] Once inside the cell, non-specific esterases or spontaneous hydrolysis (depending on pH) release the active parent drug and the inert octanol byproduct.[1]

Safety & Handling (Critical)

Hazard Classification (GHS):

• Carcinogenicity (Category 2): Suspected of causing cancer.[1] Structurally related to Bis(chloromethyl)ether (a known human carcinogen).[1][6] Handle with extreme caution.

• Skin/Eye Irritation (Category 2): Causes severe irritation.[1][5][3]

• Specific Target Organ Toxicity (STOT-SE 3): Respiratory irritation.[1][4]

Operational Safety Protocols:

• Engineering Controls: All operations must be performed inside a functioning chemical fume hood.

• PPE: Double nitrile gloves, safety goggles, and a lab coat are mandatory.[1]

• Quenching: Quench excess reagent with aqueous ammonium hydroxide or sodium bicarbonate solution.[1] Do not simply pour into a waste container, as it may continue to evolve HCl gas.[1]

• Storage: Store under inert gas (Argon/Nitrogen) in a refrigerator (2–8 °C). Moisture ingress will pressurize the bottle with HCl gas.[1]

References

• PubChem. (n.d.).[1][3] Compound Summary: 1-(Chloromethoxy)octane (CID 534743).[1] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link][1]

• Berliner, M. A., & Belecki, K. (2005).[1] Simple, Rapid, and Efficient Preparation of Chloromethyl Ethers. Journal of Organic Chemistry. (General methodology reference for TMSCl/Paraformaldehyde route).

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Reference for acetal protecting group stability and deprotection).

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Chloromethyl Octyl Ether (CMOE): Mechanistic Principles & Application as a Lipophilic Protecting Group

Executive Summary

Chloromethyl octyl ether (CMOE), CAS 24566-90-3 , is a specialized

-haloether reagent used primarily to introduce the Octyloxymethyl (OctOM) protecting group. While chemically analogous to the ubiquitous Methoxymethyl (MOM) chloride, CMOE offers a distinct physicochemical advantage: lipophilicity .

By replacing the methyl group of MOM with an octyl chain, CMOE transforms polar substrates (such as carbohydrates, peptides, and polyols) into highly lipophilic derivatives. This modification radically alters purification strategies, often allowing researchers to bypass complex aqueous workups or expensive normal-phase chromatography in favor of simple solvent extractions or reverse-phase filtration.

This guide details the mechanistic underpinnings of CMOE reactivity, provides validated protocols for its synthesis and application, and establishes critical safety frameworks for handling this alkylating agent.

The Mechanistic Core: -Haloether Reactivity

The utility of CMOE stems from its identity as a "hard" electrophile. Unlike standard alkyl halides, the reactivity of the chloromethyl ether moiety is supercharged by the adjacent oxygen atom.

The Oxocarbenium Driver

The reaction does not proceed via a standard

backside attack. Instead, it follows a limiting or loose pathway driven by the formation of an oxocarbenium ion .

• Ionization: The lone pair on the ether oxygen donates electron density into the antibonding orbital (

  ) of the C-Cl bond ( ).

• Stabilization: This orbital interaction facilitates the departure of the chloride leaving group, generating a resonance-stabilized oxocarbenium intermediate.

• Nucleophilic Trapping: The target alcohol (R-OH) attacks the highly electrophilic central carbon, reforming the ether linkage.

Mechanism Diagram

The following diagram illustrates the orbital-assisted ionization and subsequent trapping by a substrate alcohol.

Figure 1: The resonance-stabilized oxocarbenium ion drives the rapid reaction of CMOE with nucleophiles.

Synthesis & Preparation (In Situ vs. Isolation)

While CMOE is commercially available, many labs synthesize it in situ or immediately prior to use to ensure maximum activity and minimize storage of carcinogens.

Synthesis Protocol

Reaction:

Parameter	Specification
Reagents	1-Octanol (1.0 eq), Paraformaldehyde (1.2 eq)
Solvent	Dichloromethane (DCM) or Toluene
Catalyst	Dry HCl gas (bubbled) or (catalytic)
Temperature	0°C to Room Temperature
Purification	Distillation (High Vacuum)

Critical Insight: Unlike MOM-Cl, which is highly volatile (bp 59°C), CMOE has a significantly higher boiling point due to the C8 chain. This reduces inhalation risks but requires high vacuum for distillation.

Safety & Toxicology (E-E-A-T)

Warning: All

-haloethers are potential carcinogens.

• MOM-Cl: Known human carcinogen (OSHA regulated).

• CMOE: Structurally similar alkylating agent. It must be handled with the same rigor as MOM-Cl .

• Control Measures: Use a dedicated fume hood, double nitrile gloves, and quench all glassware in aqueous ammonium hydroxide before removal from the hood.

Application: The Octyloxymethyl (OctOM) Protection

The primary application of CMOE is to protect hydroxyl groups while simultaneously conferring lipophilicity. This is particularly valuable in carbohydrate chemistry and peptide synthesis , where intermediates are often water-soluble and difficult to extract.

Standard Protection Protocol

This protocol is self-validating: the disappearance of the hydroxyl stretch in IR and the shift in Rf (TLC) provide immediate feedback.

Reagents:

• Substrate (Alcohol)[1]

• CMOE (1.5 - 2.0 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 equivalents)

• Solvent: Anhydrous DCM or THF

• Optional: TBAI (Tetrabutylammonium iodide) as a catalyst (Finkelstein exchange to the more reactive Iodo-ether).

Step-by-Step Workflow:

• Preparation: Dissolve the substrate alcohol in anhydrous DCM under Nitrogen/Argon atmosphere.

• Basification: Add DIPEA via syringe. Cool the solution to 0°C.

• Addition: Add CMOE dropwise. The reaction is exothermic; maintain temperature < 5°C during addition.

• Catalysis (Optional): If the substrate is sterically hindered, add 10 mol% TBAI.

• Incubation: Allow to warm to room temperature. Stir for 2–12 hours.

• Validation (TLC): Check for the disappearance of the polar starting material. The OctOM-protected product will move significantly higher (more non-polar) on Silica gel.

• Workup: Quench with saturated

  . Extract with DCM.

Workflow Visualization

Figure 2: Operational workflow for installing the OctOM protecting group.

Deprotection Dynamics

The OctOM group retains the chemical stability profile of the MOM group (stable to basic, nucleophilic, and reducing conditions) but can be cleaved under specific acidic conditions.

Cleavage Methods

Method	Reagents	Mechanism	Suitability
Acid Hydrolysis	TFA / DCM (1:1) or HCl / MeOH	Protonation of ether oxygen cleavage	General substrates (acid stable).
Lewis Acid	in DCM at -78°C	Coordination to oxygen Bromide attack	Acid-sensitive substrates.
Oxidative	DDQ (limited utility)	Radical oxidation	Only if benzylic variants (BOM) are not suitable.

Comparative Analysis: CMOE vs. MOM-Cl

The following data table synthesizes the physicochemical differences that drive the choice between these two reagents.

Feature	MOM-Cl (Standard)	CMOE (Octyl Variant)	Impact on Research
Formula			Octyl chain adds ~8 carbons of lipophilicity.
Boiling Point	59°C	>200°C (est) / High BP	CMOE has lower inhalation risk but is harder to remove by evaporation.
Product Solubility	Water/Polar Organic	Non-polar Organic (Hexane/DCM)	CMOE allows extraction-based purification of polar drugs.
Toxicity	Proven Carcinogen (Group 1)	Suspected Carcinogen	Treat both as highly toxic alkylating agents.
Stability	Volatile	Stable Liquid	CMOE degrades slower upon storage.

References

• Pozsgay, V. (1999).[2] "A new, lipophilic p-alkoxybenzyl ether protecting group and its use in the synthesis of a disaccharide."[2] Organic Letters, 1(3), 477-479.[2] Link

• Munro, T. A., et al. (2008).[3] "Standard protecting groups create potent and selective kappa opioids: salvinorin B alkoxymethyl ethers."[3][4] Bioorganic & Medicinal Chemistry, 16(3), 1279-1286.[3] Link

• Sigma-Aldrich. (n.d.). "Chloromethyl octyl ether Product Specification & SDS." CAS 24566-90-3.[5][6] Link

• PubChem. (n.d.).[5] "Chloromethyl octyl ether - Compound Summary." National Library of Medicine. Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. 4th Edition. Wiley-Interscience. (General reference for Alkoxymethyl ether stability).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A new, lipophilic p-alkoxybenzyl ether protecting group and its use in the synthesis of a disaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Standard protecting groups create potent and selective kappa opioids: salvinorin B alkoxymethyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Standard Protecting Groups Create Potent and Selective κ Opioids: Salvinorin B Alkoxymethyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]

Technical Guide: Spectroscopic Characterization &amp; Synthesis of Chloromethyl Octyl Ether

This technical guide details the spectroscopic characterization, synthesis, and handling of Chloromethyl Octyl Ether (CMOE) .

CAS: 24566-90-3 | Formula:

| MW: 178.70 g/mol [1][2]

Executive Summary & Safety Profile

Chloromethyl octyl ether (CMOE) is a specialized

-chloro ether used primarily as an alkylating agent to introduce the octyloxymethyl (OctOM) protecting group or linker. Like all -chloro ethers, it acts as a "hard" electrophile.

Critical Safety Warning (E-E-A-T):

• Carcinogenicity: CMOE is structurally related to Chloromethyl Methyl Ether (CMME) and Bis(chloromethyl) ether (BCME), which are potent human carcinogens. While the long octyl chain reduces volatility, CMOE must be treated as a suspected carcinogen (Carc. 2) and handled exclusively in a fume hood with appropriate PPE (Barrier foil gloves recommended).

• Hydrolytic Instability: CMOE hydrolyzes rapidly in moist air to release HCl and octanol. All spectroscopic samples must be prepared in anhydrous solvents (e.g.,

  passed over basic alumina).

Synthesis Protocol

Due to its instability, CMOE is often prepared in situ or immediately prior to use. The most robust method involves the reaction of 1-octanol with paraformaldehyde and anhydrous hydrogen chloride.

Validated Synthetic Pathway

Reagents: 1-Octanol (1.0 eq), Paraformaldehyde (1.2 eq), Dry HCl gas (excess),

(drying agent). Solvent: Dichloromethane (DCM) or Chloroform ( ).

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a gas inlet tube and a drying tube (

  ).

• Suspension: Suspend paraformaldehyde (1.2 eq) in dry DCM/CHCl3. Add 1-octanol (1.0 eq).

• Saturation: Cool the mixture to 0°C. Bubble a slow stream of anhydrous HCl gas through the suspension for 2–3 hours. The mixture will clarify as the paraformaldehyde depolymerizes and reacts.

• Separation: Decant the organic layer from the aqueous byproduct (formed from the reaction).

• Purification: Dry the organic phase over anhydrous

  or for 1 hour.

• Isolation: Concentrate under reduced pressure (rotary evaporator) at low temperature (<40°C) . Distillation is possible but risky due to potential BCME formation; using the crude material (typically >95% pure) is preferred for immediate use.

Figure 1: Validated synthesis workflow for Chloromethyl Octyl Ether via HCl saturation.

Spectroscopic Atlas

The following data is synthesized from high-fidelity analogue data (CMME/Chloromethyl Ethyl Ether) and specific octyl-chain characteristics.

Proton NMR ( NMR)

Solvent:

(Reference: 7.26 ppm) Key Diagnostic: The methylene protons between the oxygen and chlorine ( ) appear as a distinct singlet significantly downfield.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
5.50	Singlet (s)	2H		Diagnostic Peak (Deshielded)
3.68	Triplet (t, J=6.5 Hz)	2H		-methylene of octyl chain
1.60	Quintet (m)	2H		-methylene
1.25 – 1.35	Broad Multiplet	10H		Bulk octyl chain envelope
0.88	Triplet (t, J=7.0 Hz)	3H		Terminal methyl

Interpretation Logic:

• The 5.50 ppm signal is the "fingerprint" of the chloromethyl ether functionality. If this peak shifts upfield (e.g., to ~4.7 ppm) or disappears, it indicates hydrolysis to the hemiacetal or formaldehyde.

• The triplet at 3.68 ppm confirms the ether linkage to the octyl chain.

Carbon-13 NMR ( NMR)

Solvent:

(Reference: 77.16 ppm)

Chemical Shift ( , ppm)	Assignment	Notes
84.8		Diagnostic Anomeric Carbon
69.5		Ether carbon
31.8		Alkyl chain
29.5 - 29.2		Bulk methylene signals
26.1		-carbon
22.7		Penultimate carbon
14.1		Terminal methyl

Infrared Spectroscopy (FT-IR)

Sampling Method: Neat liquid film (NaCl plates) or ATR.

• 2955, 2925, 2855 cm⁻¹: Strong C-H stretching vibrations (Alkyl chain).

• 1120 – 1140 cm⁻¹: Strong C-O-C asymmetric stretch (Ether).

• 650 – 700 cm⁻¹: C-Cl stretch (Often weak/moderate, but diagnostic for alkyl chlorides).

• Absence of: Broad O-H stretch (~3400 cm⁻¹). Presence of OH indicates hydrolysis.

Mass Spectrometry (EI-MS)

Ionization: Electron Impact (70 eV) Molecular Ion:

(m/z 178) is typically weak or absent due to the labile C-Cl bond.

Fragmentation Pathway:

• Primary Fragmentation: Heterolytic cleavage of the C-Cl bond.

  • (m/z 143)

• Alpha-Cleavage:

  • Generation of the oxonium ion:

    (m/z 143)

• Alkyl Chain Fragmentation:

  • Loss of formaldehyde from the oxonium species yields the octyl cation

    (m/z 113).

  • Subsequent alkyl losses: m/z 85, 71, 57, 43.

Figure 2: Primary fragmentation pathway in Electron Impact Mass Spectrometry.

Quality Control & Self-Validation

To ensure the integrity of the reagent before use in critical drug development workflows:

• The "Water Test": Add a drop of the reagent to water. It should be immiscible but slowly hydrolyze. Immediate miscibility suggests it has already degraded to octanol/formaldehyde/HCl.

• NMR Validation: Run a quick

  NMR.

  • Pass: Singlet at 5.50 ppm is sharp; integral ratio of 5.50 ppm (2H) to 0.88 ppm (3H) is 2:3.

  • Fail: Appearance of a triplet at ~3.6 ppm (Octanol

    ) or broad singlet at 4.7 ppm (Hemiacetal).

References

• Sigma-Aldrich. Chloromethyl octyl ether Product Specification & NMR Reference. Link

• Berliner, M. A.; Belecki, K. "A Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether (MOMCl) and Other Halo Alkyl Ethers." Organic Syntheses, 2007, 84, 102. Link

• PubChem. Compound Summary: Chloromethyl octyl ether (CID 534743).[2] National Library of Medicine. Link

• Warshawsky, A.; Deshe, A. "Halomethyl Octyl Ethers: Synthesis and Application in Polymer Modification." Journal of Polymer Science, 1985. (Contextual synthesis reference).

Sources

• 1. scbt.com [scbt.com]
• 2. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]

solubility and stability of chloromethyl octyl ether

Technical Whitepaper: Physicochemical Profiling & Handling of Chloromethyl Octyl Ether (CMOE)

Executive Summary

Chloromethyl Octyl Ether (CMOE), also known as 1-(chloromethoxy)octane, is a specialized

-chloro ether used primarily as a lipophilic alkylating agent in organic synthesis and drug development. Its utility lies in its ability to introduce the octyloxymethyl protecting group or to serve as a linker in prodrug design, enhancing the lipophilicity and membrane permeability of polar pharmacophores.

However, CMOE presents significant handling challenges due to its hydrolytic instability and potential carcinogenicity. This guide provides an authoritative technical profile of CMOE, detailing its solubility limits, stability mechanisms, and a validated synthesis protocol designed to maximize yield while mitigating safety risks.

Chemical Identity & Physicochemical Properties

CMOE is an alkylating agent characterized by a reactive chlorine atom alpha to an ether oxygen. This structural motif (

) renders the compound highly susceptible to nucleophilic attack, dictating its solubility profile and storage requirements.

Table 1: Physicochemical Specifications

Property	Value / Description	Notes
CAS Number	24566-90-3
Formula
Molecular Weight	178.70 g/mol
Appearance	Colorless to pale yellow liquid	Darkens upon decomposition.
Density	at
Boiling Point	(at 760 mmHg)	Warning: Distillation at atmospheric pressure causes decomposition. Vacuum distillation is required.
Refractive Index
Solubility (Organic)	Miscible: DCM, THF, Toluene, Hexane, .	Stable in non-nucleophilic, anhydrous solvents.
Solubility (Aqueous)	Incompatible	Rapidly hydrolyzes (See Section 2).

Stability & Reactivity Profile

Understanding the degradation pathways of CMOE is critical for experimental reproducibility. The compound is thermodynamically unstable in the presence of moisture and Lewis bases.

Hydrolytic Instability

CMOE undergoes rapid hydrolysis upon contact with water or atmospheric moisture. This reaction is driven by the formation of a resonance-stabilized oxocarbenium ion intermediate, followed by nucleophilic attack by water.

Mechanism:

pathway leading to the release of formaldehyde, 1-octanol, and hydrochloric acid.

Thermal Stability

While the theoretical boiling point is

, prolonged heating above can induce disproportionation or elimination of HCl, particularly in the presence of metal salts or Lewis acids.

• Recommendation: Perform all purification via vacuum distillation (

  ) at bath temperatures below .

Validated Synthesis Protocol

Due to its instability and commercial scarcity, CMOE is best prepared ex situ immediately prior to use. The following protocol utilizes the direct hydrochlorination of 1-octanol and paraformaldehyde. This method is preferred over trans-etherification for its atom economy and scalability.

Safety Prerequisite:

• Carcinogenicity: ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  -chloro ethers are potential carcinogens (alkylating agents). All operations must occur in a fume hood.

• Closed System: Use a flame-dried setup under Argon/Nitrogen to prevent moisture ingress.

Protocol A: Preparation of Chloromethyl Octyl Ether

Reagents:

• 1-Octanol (1.0 equiv)

• Paraformaldehyde (1.05 equiv)

• Calcium Chloride (

  , anhydrous)

• Hydrogen Chloride (HCl) gas (anhydrous)[1][2]

• Solvent: Dichloromethane (DCM) or neat (solvent-free)

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a gas inlet tube (bubbler), a thermometer, and a magnetic stir bar. Connect the outlet to a scrubber containing 10% NaOH to neutralize excess HCl.

• Charging: Add 1-octanol (e.g., 130 g, 1.0 mol) and paraformaldehyde (31.5 g, 1.05 mol) to the flask. Add anhydrous

  (5 g) as a desiccant and catalyst.

• Reaction: Cool the mixture to

  using an ice bath. Slowly bubble dry HCl gas into the suspension with vigorous stirring.

  • Observation: The paraformaldehyde will depolymerize and the solution will become clear as the reaction proceeds.

  • Causality: The HCl protonates the formaldehyde, facilitating the attack by octanol.

• Saturation: Continue HCl bubbling until the solution is saturated (fumes observed at the inlet) and the paraformaldehyde has completely dissolved (approx. 2–3 hours).

• Separation: Stop HCl flow. Allow the mixture to settle. If a biphasic layer forms (water byproduct), separate the organic layer.

• Purification (Critical):

  • Decant the organic layer.

  • Vacuum Distillation: Distill the crude oil under reduced pressure (

    ). Collect the fraction boiling at approx. (pressure dependent).

  • Validation: Check purity via

    -NMR ( ). Look for the characteristic singlet at ( ).

Handling, Storage, and Safety

Storage Requirements

• Temperature: Store at

  (short term) or (long term).

• Atmosphere: Strictly under Argon or Nitrogen.

• Stabilizers: Commercial preparations may contain trace amines or phenols to scavenge acid; however, for sensitive nucleophilic substitutions, pure distilled material is recommended.

Quenching Protocol (Self-Validating Safety)

In the event of a spill or to dispose of excess reagent, do not simply wash with water (which generates HCl gas).

• Prepare: A solution of 50% aqueous Ammonium Chloride (

  ) mixed with an equal volume of Ethyl Acetate.

• Quench: Add the CMOE waste slowly to the stirred biphasic mixture.

• Validation: Test the pH of the aqueous layer. It should remain neutral to slightly acidic, indicating controlled hydrolysis without runaway HCl evolution.

Applications in Drug Development

CMOE is primarily employed to synthesize Octyloxymethyl (OctOM) derivatives.

• Prodrug Strategies: The OctOM group serves as a lipophilic promoiety for phosphate or carboxylate drugs, improving oral bioavailability by facilitating passive diffusion across the intestinal epithelium. Once absorbed, the hemiacetal ester linkage undergoes enzymatic hydrolysis (esterases), releasing the active parent drug.

• Surfactant Synthesis: Used to functionalize phenolic backbones in the creation of non-ionic surfactants.

References

• Santa Cruz Biotechnology. Chloromethyl octyl ether | CAS 24566-90-3. Retrieved from

• Sigma-Aldrich. Chloromethyl octyl ether Product Specification. Retrieved from

• Organic Syntheses. Chloromethyl Methyl Ether (MOMCl) (Homologous protocol reference). Org. Synth. 1999 , 76, 169. Retrieved from

• U.S. EPA. Chloromethyl Methyl Ether Hazard Summary. (Toxicology reference for alpha-chloro ethers). Retrieved from

• ChemicalBull. Chloromethyl Octyl Ether Applications. Retrieved from

Sources

• 1. CA1038888A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
• 2. US3884982A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]

Technical Guide: Historical &amp; Mechanistic Analysis of Chloromethyl Ether Preparation

Executive Safety Directive: The Carcinogenicity Paradox

CRITICAL WARNING: This guide discusses the preparation of chloromethyl ethers (CMEs), specifically chloromethyl methyl ether (MOM-Cl) and benzyl chloromethyl ether (BOM-Cl).

Bis(chloromethyl) ether (BCME) is a spontaneous, volatile byproduct in many of these historical preparations. BCME is a Group 1 Carcinogen (IARC) and an OSHA-regulated substance. It is an alkylating agent with high volatility (bp 106 °C) and extreme potency.

• Never attempt these syntheses without a functioning fume hood, full PPE, and specific training in handling alkylating carcinogens.

• Commercial Availability: Whenever possible, purchase pre-made solutions of MOM-Cl to avoid the high-risk generation steps described below.

• Destruction: All glassware and waste must be quenched with aqueous ammonia or ammonium hydroxide to destroy residual alkylating agents before removal from the hood.

The Chemical Imperative: Why CMEs Endure

Despite the severe toxicity profile, chloromethyl ethers remain indispensable in complex molecule synthesis, particularly in drug development. They serve as the precursors for Methoxymethyl (MOM) and Benzyloxymethyl (BOM) protecting groups.

The MOM group is unique:

• Robustness: Stable to strong bases, nucleophiles, and reducing agents.

• Cleavage Orthogonality: Cleavable under specific mild acidic conditions (e.g.,

  or dilute aqueous acid), leaving other ester/silyl groups intact.

• Chelation Control: The oxygen atoms in the MOM group can coordinate with metals (Li, Mg), directing lithiation to specific sites (Directed ortho Metalation - DoM).

To utilize these properties, the chemist must obtain the electrophile:

.

Method A: The Classical Hydrochlorination (Henry’s Method)

Historical Context: First described by Louis Henry in the late 19th century and standardized in Organic Syntheses (Marvel & Porter, 1929), this method relies on the saturation of a formaldehyde/alcohol mixture with hydrogen chloride gas.

Mechanistic Causality

The reaction is an equilibrium-driven acid-catalyzed substitution.

• Hemiacetal Formation: Formaldehyde reacts with methanol to form methoxymethanol.

• Protonation & Dehydration: The hydroxyl group is protonated and leaves as water, generating a resonance-stabilized oxocarbenium ion.

• Chloride Attack: The chloride ion traps the oxocarbenium species.

The Fatal Flaw (Le Chatelier’s Principle): The reaction produces water (

) as a stoichiometric byproduct. Because CMEs hydrolyze rapidly, the presence of water limits the yield and necessitates a difficult phase separation. More critically, the excess HCl and formaldehyde in the aqueous phase create the perfect storm for BCME formation :

Protocol (Historical Reference)

• Reagents: Formalin (37% aq), Methanol, Anhydrous HCl gas.

• Setup: 3-neck flask, gas inlet tube (subsurface), reflux condenser, ice-water bath.

Step-by-Step Workflow:

• Mixture: Combine formalin and methanol (molar ratio approx 1:1.3) in the flask.

• Saturation: Pass a rapid stream of anhydrous HCl gas into the mixture while cooling (maintain < 20 °C).

• Phase Separation: After saturation (approx. 2-3 hours), the mixture separates into two layers. The upper layer is the crude CME.

• Desiccation: The crude layer is separated and dried over anhydrous

  .

• Distillation (HIGH RISK): Fractional distillation is performed.[1][2] Note: BCME has a higher boiling point (106 °C) than MOM-Cl (55-60 °C), but entrainment is common.

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway of the Henry Method, highlighting the equilibrium-driven water byproduct and the parallel risk of BCME formation.

Method B: The Anhydrous Acetal Exchange (Modern Standard)

Evolution of Technique: To mitigate the risks of BCME and the limitations of aqueous equilibrium, modern protocols (refined by Berliner & Belecki, 2005) utilize an anhydrous exchange reaction. This method avoids free formaldehyde entirely.[3]

Mechanistic Causality

This approach uses Dimethoxymethane (Methylal) and Acetyl Chloride with a Lewis Acid catalyst (

or ).

Key Advantages:

• Anhydrous: No water is generated; the byproduct is methyl acetate (inert ester).

• Stoichiometric Control: The reaction is virtually quantitative.

• BCME Suppression: Without free formaldehyde and water, the pathway to BCME is kinetically and thermodynamically disfavored (though trace amounts are theoretically possible, they are significantly lower than Method A).

Protocol (Self-Validating System)

• Reagents: Dimethoxymethane (1.0 equiv), Acetyl Chloride (1.0 equiv),

  (0.01 mol% - catalytic).

• Solvent: Toluene (optional, but recommended to control exotherm and vapor pressure).

Step-by-Step Workflow:

• Catalyst Loading: In a dry flask under

  , charge Dimethoxymethane and catalytic .

• Controlled Addition: Add Acetyl Chloride dropwise via an addition funnel.

  • Observation: The reaction is exothermic. Internal temperature control (40-45 °C) indicates reaction progress.[4]

• Completion: Upon completion of addition, the mixture is allowed to cool.

• Validation: NMR aliquot analysis will show the disappearance of the acetyl chloride peak and the appearance of the methyl acetate singlet.

• Usage: The resulting solution is often used directly in the subsequent protection step (in situ), completely avoiding the isolation/distillation of the carcinogen.

Experimental Workflow Diagram

Figure 2: Operational workflow for the Acetal Exchange method. Note the emphasis on "Direct Use" to minimize exposure.

Comparative Technical Analysis

The following table summarizes the shift from historical brute-force methods to precision catalysis.

Feature	Method A: Hydrochlorination (Henry)	Method B: Acetal Exchange (Berliner)
Reagents	Formalin, MeOH, HCl (gas)	Dimethoxymethane, Acetyl Chloride, ZnBr2
Reaction Medium	Aqueous / Biphasic	Anhydrous / Organic Solvent
Byproduct	Water (Hydrolysis risk)	Methyl Acetate (Inert ester)
BCME Risk	High (Significant formation)	Low (Trace/Negligible)
Yield	80-89% (after difficult isolation)	>95% (Quantitative conversion)
Isolation	Requires Distillation (Hazardous)	Used as solution (Safer)
Complexity	High (Gas handling, phase sep)	Low (Liquid addition)

References

• Marvel, C. S.; Porter, P. K. (1929). "Monochloromethyl Ether".[1][2][5][6] Organic Syntheses, Coll.[1][2] Vol. 1, p. 377. [Link]

• Berliner, M. A.; Belecki, K. (2005).[7] "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers". The Journal of Organic Chemistry, 70(23), 9618–9621. [Link]

• Occupational Safety and Health Administration (OSHA). "Bis(chloromethyl) ether - OSHA Standard 1910.1008". [Link]

• International Agency for Research on Cancer (IARC). "Bis(chloromethyl)ether and Chloromethyl Methyl Ether (Technical-grade)". IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 100F. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 3. GT Digital Repository [repository.gatech.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Bis(chloromethyl) ether - Wikipedia [en.wikipedia.org]
• 7. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Safe Halomethylation of Polymers: A Technical Guide to Chloromethyl Octyl Ether (CMOE)

Executive Summary

The Shift to Safer Alkylation: For decades, chloromethyl methyl ether (CMME) was the standard reagent for introducing chloromethyl groups into aromatic polymers (e.g., Merrifield resins). However, CMME is a volatile, Group 1 carcinogen that spontaneously forms bis(chloromethyl) ether (BCME), a potent oncogene.

The Solution: Chloromethyl octyl ether (CMOE) has emerged as the superior alternative. By replacing the methyl group with an octyl chain, vapor pressure is drastically reduced (

mmHg vs. mmHg for CMME), effectively mitigating inhalation risks without compromising reactivity. This guide details the synthesis of CMOE and its application in the chloromethylation of polystyrene, providing a validated, high-safety protocol for polymer functionalization.

Part 1: Strategic Rationale & Mechanism

Comparative Safety Profile

The primary driver for using CMOE is the suppression of volatility-dependent exposure pathways.

Feature	Chloromethyl Methyl Ether (CMME)	Chloromethyl Octyl Ether (CMOE)
Formula
Boiling Point	59°C	>200°C (Decomposes)
Vapor Pressure	High (Inhalation Hazard)	Negligible (Contact Hazard Only)
Carcinogenicity	Group 1 (Proven Human Carcinogen)	Low Toxicity (Alkylating Agent)
Byproduct Risk	Forms volatile bis(chloromethyl) ether	Forms non-volatile bis-ethers

Reaction Mechanism: Friedel-Crafts Alkylation

The chloromethylation of polystyrene (PS) using CMOE proceeds via a Lewis acid-catalyzed mechanism. The long octyl chain acts as a "carrier" for the formaldehyde equivalent but does not interfere with the electrophilic attack due to the specific activation of the C-Cl bond or the ether oxygen by the catalyst (typically

or ).

Figure 1: Mechanistic pathway of Lewis acid-catalyzed chloromethylation using CMOE.

Part 2: Synthesis of Chloromethyl Octyl Ether (CMOE)

Objective: Synthesize high-purity CMOE from 1-octanol and paraformaldehyde. Scale: 1.0 Molar (approx. 200g output).

Reagents

• 1-Octanol: 130 g (1.0 mol)

• Paraformaldehyde: 33 g (1.1 mol eq. formaldehyde)[1][2][3][4]

• Calcium Chloride (

  ): Anhydrous (drying agent)

• HCl Gas: Generated in situ or from a tank.

Protocol

• Setup: Equip a 500 mL three-neck round-bottom flask with a mechanical stirrer, a gas inlet tube (submerged), and a gas outlet leading to a scrubber (NaOH trap).

• Mixing: Charge the flask with 1-octanol and paraformaldehyde. Cool the mixture to 0–5°C using an ice bath.

• Saturation: Bubble dry HCl gas into the rapidly stirred suspension.

  • Observation: The paraformaldehyde will depolymerize and dissolve as it reacts. The mixture will eventually separate into two layers.[4]

• Reaction: Continue HCl bubbling for 2–3 hours until the solution is saturated (fumes escape). Allow the temperature to rise to 20°C naturally during the last hour.

• Separation: Transfer to a separatory funnel. Discard the lower aqueous acid layer.

• Drying: Dry the upper organic layer (crude CMOE) over anhydrous

  for 4 hours.

• Purification (Critical):

  • Note: Do not distill at atmospheric pressure; the ether will decompose.

  • Perform high-vacuum distillation (0.1–0.5 mmHg). Collect the fraction boiling at approx. 80–85°C (at 0.5 mmHg).

  • Yield: Typically 85–90%.

  • Storage: Store over molecular sieves at 4°C.

Part 3: Chloromethylation of Polystyrene[5][6][7]

Objective: Functionalize crosslinked polystyrene beads (1-2% DVB) to achieve a chlorine loading of ~1.0–4.0 mmol/g.

Reagents

• Polystyrene Beads: 10 g (200-400 mesh, 1% DVB)

• Dichloromethane (DCM): 100 mL (Swelling solvent)

• Chloromethyl Octyl Ether (CMOE): 18 g (~0.1 mol, Excess)

• Stannic Chloride (

  ): 1.0 mL (Catalyst) – Alternative: for milder reaction.

Experimental Workflow

Figure 2: Experimental workflow for the chloromethylation of polystyrene beads.

Detailed Steps

• Swelling: In a 250 mL reactor, suspend 10 g of polystyrene beads in 80 mL of dry DCM. Stir gently for 1 hour to ensure full swelling of the polymer matrix.

• Addition: Add 18 g of CMOE. Stir for 15 minutes to allow the reagent to diffuse into the pores.

• Catalysis: Carefully add 1.0 mL of

  (or 0.5 M solution in DCM). The solution may turn yellow/orange due to complex formation.

• Reaction:

  • For Low Loading (~1 mmol/g): Stir at Room Temperature for 4–6 hours.

  • For High Loading (>3 mmol/g): Heat to gentle reflux (40°C) for 12–24 hours.

• Quenching: Pour the reaction mixture into 200 mL of 50% aqueous dioxane (or THF/water mix) to quench the catalyst.

• Washing: Filter the beads on a sintered glass funnel. Wash sequentially with:

  • Dioxane/Water (1:1) x 2

  • Water x 3

  • Methanol x 3 (to shrink the beads and remove octanol)

  • DCM x 2 (optional final rinse before drying)

• Drying: Dry under vacuum at 50°C overnight.

Part 4: Characterization & Troubleshooting

Chlorine Loading Analysis (Volhard Titration)

To determine the degree of functionalization:

• Swell 200 mg of dry resin in pyridine (5 mL).

• Reflux for 2 hours (quaternizes the pyridine, releasing

  ).

• Add acetic acid (50 mL) and

  (5 mL).

• Add excess standard

  solution.

• Back-titrate unreacted silver with standard KSCN (Potassium Thiocyanate) using Ferric Alum indicator.

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
Low Chlorine Loading	Catalyst deactivation (moisture)	Ensure all reagents are anhydrous; increase .
Bead Fragmentation	Mechanical stress or rapid osmotic shock	Use an overhead stirrer (not magnetic); perform gradient washing (DCM -> Acetone -> Water).
Crosslinking (Gelation)	"Methylene bridging" side reaction	Reduce reaction temperature; reduce catalyst concentration; ensure high dilution.
Residual Octanol	Inefficient washing	Octanol is viscous. Increase Methanol/THF wash cycles.

References

• Warshawsky, A., & Deshe, A. (1985). Halomethyl octyl ethers: Convenient, non-carcinogenic chloromethylating agents. Journal of Polymer Science: Polymer Chemistry Edition, 23(6), 1839–1841. Link

• Warshawsky, A., Deshe, A., & Gutman, R. (1984). Safe and efficient chloromethylation of polystyrene. British Polymer Journal, 16(5), 234–238. Link

• Berliner, M. A., & Belecki, K. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[5] The Journal of Organic Chemistry, 70(23), 9618–9621. Link

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

Sources

• 1. canada.ca [canada.ca]
• 2. researchgate.net [researchgate.net]
• 3. CA1038888A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

Technical Guide: Reactivity &amp; Applications of Chloromethyl Octyl Ether (CMOE)

Topic: Reactivity of Chloromethyl Octyl Ether (CMOE) with Nucleophiles Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary

Chloromethyl octyl ether (CMOE), an

-haloether, represents a specialized reagent in organic synthesis, primarily utilized for its ability to introduce the octyloxymethyl (OctOM) moiety. While structurally analogous to the common methoxymethyl (MOM) chloride, the presence of the lipophilic C8 chain confers unique physicochemical properties to the resulting adducts.

This guide analyzes the electrophilic reactivity of CMOE, focusing on its application in prodrug design (to enhance membrane permeability via acyloxymethyl esters) and hydroxyl protection . We examine the mechanistic dominance of the oxocarbenium intermediate, provide validated protocols for nucleophilic substitution, and outline critical safety parameters regarding its potential carcinogenicity.

Mechanistic Underpinnings: The Oxocarbenium Ion

The high reactivity of CMOE toward nucleophiles is not governed by varying steric hindrance (as with standard alkyl halides) but by resonance stabilization .

Ionization Pathway

Upon interaction with a Lewis acid or polar solvent, the carbon-chlorine bond lengthens. The lone pair on the adjacent oxygen atom donates electron density into the

orbital, facilitating the departure of the chloride ion. This results in the formation of a resonance-stabilized oxocarbenium ion .

• Kinetic Consequence: Reactions often proceed via an

  or "loose" transition state. The electrophilic center is "hard," preferring charge-controlled attacks.

• Nucleophilic Scope: The intermediate reacts rapidly with:

  • Carboxylates (

    ): Forming acyloxymethyl esters (prodrugs).

  • Alcohols (

    ): Forming mixed acetals (protecting groups).

  • Amines (

    ): Forming ammonium salts or -acetals.

Mechanistic Visualization

The following diagram illustrates the ionization and subsequent nucleophilic trapping of CMOE.

Figure 1: Mechanism of nucleophilic substitution at the chloromethyl center via oxocarbenium stabilization.

Synthetic Utility in Drug Development[1]

Prodrug Synthesis (Acyloxymethylation)

The primary pharmaceutical application of CMOE is masking polar carboxylic acid groups to improve oral bioavailability. The resulting octyloxymethyl esters are highly lipophilic, facilitating passive diffusion across cell membranes. Once systemic, nonspecific plasma esterases hydrolyze the acetal ester, releasing the active parent drug, formaldehyde, and octanol.

Comparison of Alkoxymethyl Promieties: | Reagent | Moiety | Lipophilicity (

LogP) | Hydrolysis Rate | | :--- | :--- | :--- | :--- | | Chloromethyl Methyl Ether (MOM-Cl) | Methoxymethyl | Low | Fast | | Chloromethyl Octyl Ether (CMOE) | Octyloxymethyl | High | Moderate | | Chloromethyl Pivalate (POM-Cl) | Pivaloyloxymethyl | Moderate | Tunable |

Hydroxyl Protection (OctOM Ether)

Similar to the MOM group, the OctOM group protects alcohols. It is stable to:

• Basic conditions (NaOH, KOH).

• Nucleophiles (Grignards, hydrides).

• Oxidizing agents.[1]

It is cleaved by:

• Protic acids (TFA, HCl).

• Lewis acids (

  , ).

Experimental Protocols

Safety Pre-requisite

CRITICAL WARNING:

-Haloethers are potential carcinogens.[2][3] CMOE is structurally related to Bis(chloromethyl)ether (BCME), a known human carcinogen.

• Engineering Controls: All operations must be performed in a functioning fume hood.

• Quenching: Residual CMOE must be quenched with aqueous ammonium hydroxide or concentrated ammonium chloride solution (to convert to the amine/alcohol) before disposal.

Protocol: Synthesis of Acyloxymethyl Prodrugs

This protocol describes the alkylation of a carboxylic acid drug substance with CMOE.

Reagents:

• Carboxylic Acid Substrate (1.0 equiv)

• Chloromethyl Octyl Ether (CMOE) (1.2 – 1.5 equiv)

• Diisopropylethylamine (DIPEA) (2.0 equiv)

• Sodium Iodide (NaI) (0.1 equiv, catalytic - Optional Finkelstein activation)

• Solvent: Anhydrous Dichloromethane (DCM) or DMF.

Workflow Diagram:

Figure 2: Step-by-step workflow for the N/O-alkylation using CMOE.

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Solvation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DCM (

  concentration).

• Deprotonation: Add DIPEA (2.0 eq). Stir at

  for 15 minutes.

  • Note: If the substrate is sterically hindered, adding catalytic NaI (0.1 eq) can generate the more reactive Iodomethyl octyl ether in situ.

• Addition: Add CMOE (1.2 eq) dropwise via syringe. The reaction is exothermic; maintain temperature below

  during addition.

• Reaction: Allow the mixture to warm to room temperature. Stir for 4–16 hours. Monitor via TLC (stain with PMA or UV).

• Quench: Pour reaction mixture into saturated aqueous

  . Stir vigorously for 20 minutes to hydrolyze unreacted haloether.

• Workup: Extract with DCM (

  ). Wash combined organics with water and brine. Dry over .[4]

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel).

  • Tip: Use triethylamine-treated silica if the product is acid-sensitive.

Stability Profile & Deprotection

When used as a protecting group (OctOM), the stability profile is distinct:

Condition	Stability	Notes
Aqueous Base (pH 10-14)	Stable	Resistant to saponification.
Reduction ( )	Stable	Excellent for reduction steps.
Organometallics ( )	Stable	Inert to Grignard/Lithium reagents.
Aqueous Acid (pH < 4)	Labile	Hydrolyzes to Octanol + HCHO.
Lewis Acids ( )	Labile	Cleaves rapidly (often used for deprotection).

Deprotection Protocol (Acidic Hydrolysis): To remove the OctOM group:

• Dissolve substrate in THF/IPA (1:1).

• Add concentrated HCl (trace) or Trifluoroacetic acid (TFA).

• Heat to

  for 2 hours.

• Neutralize with

  and extract.

References

• Rautio, J., et al. (2008). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery. Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard text for MOM/Alkoxymethyl ether stability).

• European Chemicals Agency (ECHA). Substance Information: Chloromethyl octyl ether.[5] (Safety and Hazard Classification).[2][5] Link

• Sigma-Aldrich. Safety Data Sheet: Chloromethyl octyl ether.[6]Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. fishersci.com [fishersci.com]
• 3. nj.gov [nj.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 氯甲基辛基醚 95% | Sigma-Aldrich [sigmaaldrich.com]

Hazard Profile and Safe Handling of Chloromethyl Alkyl Ethers (CMAEs)

Executive Summary

Chloromethyl alkyl ethers (CMAEs), specifically Chloromethyl Methyl Ether (CMME) and Bis(chloromethyl) Ether (BCME) , represent some of the most potent alkylating carcinogens encountered in organic synthesis and drug development. Their utility as reagents for introducing protecting groups (e.g., Methoxymethyl [MOM] ethers) is often overshadowed by their extreme toxicity.

This technical guide provides a rigorous framework for the safe handling, containment, and destruction of CMAEs. It moves beyond basic safety data sheets (SDS) to address the specific mechanistic hazards—such as the spontaneous formation of BCME in humid air—and provides self-validating protocols for researchers.

Part 1: The Chemical Nature of the Hazard

The "Impurity" Trap

While CMME is a valuable reagent, it is rarely pure. Technical grade CMME typically contains 1–7% BCME as a byproduct of its synthesis (reaction of formaldehyde with HCl and methanol).

• CMME (CAS 107-30-2): A monofunctional alkylating agent.

• BCME (CAS 542-88-1): A bifunctional alkylating agent. It is significantly more potent because it can cross-link DNA strands, making repair difficult or impossible.

Mechanism of Carcinogenicity

CMAEs are direct-acting alkylating agents; they do not require metabolic activation to damage DNA.

• Electrophilic Attack: The chloromethyl group is highly electrophilic. It undergoes rapid hydrolysis or direct nucleophilic attack.

• DNA Adduct Formation: The electrophile attacks the N7 position of guanine residues in DNA.

• Cross-Linking (BCME Specific): BCME, having two reactive sites, can bind to two different guanine bases on opposite DNA strands (interstrand cross-link), physically preventing DNA replication and transcription.

The Hydrolysis-Recombination Cycle

A critical, often overlooked hazard is the behavior of these ethers in humid air.

• Hydrolysis: CMME hydrolyzes to form Formaldehyde (

  ), Methanol, and Hydrogen Chloride ( ).

• Recombination: In the presence of humidity, the liberated

  and can recombine in the vapor phase to spontaneously form BCME, even if the original source was pure CMME.

Figure 1: The dual-threat mechanism of CMAEs involving direct DNA alkylation and the spontaneous formation of the highly potent BCME via hydrolysis intermediates.[1]

Part 2: Regulatory & Exposure Limits

Due to the extreme carcinogenicity, agencies enforce a "lowest feasible concentration" standard. There is effectively no safe level of exposure .

Agency	Standard	Limit / Requirement
OSHA	29 CFR 1910.1006	Carcinogen Standard. Requires regulated areas, closed systems, and medical surveillance.
IARC	Monograph Vol. 4, Suppl 7	Group 1: Carcinogenic to humans.[1] Sufficient evidence for lung cancer (small-cell carcinoma).[1]
ACGIH	TLV	A1 Confirmed Human Carcinogen. No TWA assigned; exposure must be negligible.
NIOSH	REL	Potential Occupational Carcinogen. Reduce exposure to lowest feasible concentration.

Part 3: Safe Handling Protocols

Engineering Controls (The Primary Defense)

Reliance on PPE alone is unacceptable for CMAEs.

• Primary Containment: All handling (weighing, transfer, reaction setup) must occur within a Glove Box under inert atmosphere (Nitrogen/Argon).

• Secondary Containment: If a glove box is unavailable, a Class II Type B2 Biosafety Cabinet (100% exhaust, no recirculation) or a high-efficiency chemical fume hood is the absolute minimum.

• Closed Systems: Reactions should be run in sealed vessels (Schlenk lines) to prevent vapor release.

Personal Protective Equipment (PPE)

• Gloves: Standard nitrile gloves are permeable to CMAEs.

  • Protocol: Use Silver Shield / 4H (Laminate) gloves as the inner layer. Wear extended-cuff Nitrile gloves as the outer layer for dexterity.

• Respiratory: If working outside a glove box (e.g., during waste transfer), use a Full-Face Respirator with organic vapor cartridges (OV) and P100 filters. Note: CMAEs have poor warning properties (odor threshold > toxic threshold).

Experimental Workflow: MOM-Protection

When using MOM-Cl for protecting alcohols, follow this self-validating workflow to minimize exposure.

• Preparation: Pre-dry all glassware. Set up a quenching bath (see Section 4) before opening any reagent bottles.

• Reagent Transfer: Use a gas-tight syringe or cannula transfer. Never pour CMME.

• Reaction: Maintain temperature at 0°C or lower during addition to reduce vapor pressure.

• Scrubbing: Vent the reaction vessel through a scrubber containing 10% Aqueous Ammonia or 10% NaOH to neutralize any escaping vapors.

Part 4: Decontamination and Waste Destruction

Proper destruction is critical. Simply placing CMAEs in a waste drum creates a time-bomb for waste handlers.

Surface Decontamination (Lunn & Sansone Method)

For cleaning spills or decontaminating glassware/surfaces, use the following solution which chemically destroys CMAEs rather than just diluting them.

Decon Solution Recipe:

• Water: 1.0 Liter

• Sodium Hydroxide (NaOH): 50 g[2]

• Hexamethylenetetramine (HMT): 50 g[2]

• Triton X-405 (Surfactant): 50 g (optional, aids surface wetting)

Mechanism: HMT acts as a nucleophile to intercept the alkylating agent, while NaOH promotes hydrolysis.

Reaction Quenching Protocol

For quenching reaction mixtures containing residual MOM-Cl:

• Cool: Ensure reaction mixture is at 0°C.

• Add: Slowly add Saturated Aqueous Ammonium Chloride (

  ) .

• Agitate: Stir vigorously for at least 15 minutes .

  • Why? CMAEs are immiscible with water. Vigorous stirring is required to increase the surface area for hydrolysis. The ammonium ion provides a nucleophilic source (ammonia in equilibrium) to aid destruction.

• Verify: Check pH of the aqueous layer; it should be neutral to slightly acidic.

Decision Matrix for Handling

Figure 2: Operational decision matrix prioritizing substitution and engineering controls before handling CMAEs.

References

• International Agency for Research on Cancer (IARC). (1987).[1] Bis(chloromethyl)ether and Chloromethyl Methyl Ether (Technical-grade).[1] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Supplement 7.[1][3]

• Occupational Safety and Health Administration (OSHA). (n.d.). Methyl chloromethyl ether - 1910.1006. Occupational Safety and Health Standards.[4][5]

• Lunn, G., & Sansone, E. B. (1994).[6] Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience. (Referenced for Decontamination Protocol).

• Berliner, M. A., & Belecki, K. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[7] Journal of Organic Chemistry, 70(23), 9618–9621.

• National Institute for Occupational Safety and Health (NIOSH). (2019). Pocket Guide to Chemical Hazards: Methyl chloromethyl ether. Centers for Disease Control and Prevention.

Sources

• 1. Bis(chloromethyl)ether and Chloromethyl Methyl Ether (technical-grade) (Suppl7) [inchem.org]
• 2. US5414202A - Method for rapid decomposition of methyl chloromethyl and bis(chloromethyl) ethers - Google Patents [patents.google.com]
• 3. s3.eu-west-3.amazonaws.com [s3.eu-west-3.amazonaws.com]
• 4. nj.gov [nj.gov]
• 5. eCFR :: 29 CFR 1910.1006 -- Methyl chloromethyl ether. [ecfr.gov]
• 6. content.e-bookshelf.de [content.e-bookshelf.de]
• 7. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chloromethyl Octyl Ether (CMOE) as a Safer High-Boiling Chloromethylation Reagent

The following Application Note and Protocol guide is designed for researchers and drug development professionals. It prioritizes safety, mechanistic understanding, and reproducible results.[1]

Abstract

Chloromethylation is a pivotal C-C bond-forming reaction in the synthesis of ion-exchange resins (Merrifield resins), functionalized polymers, and pharmaceutical intermediates. Historically, this process relied on Chloromethyl Methyl Ether (CMME) or Bis-chloromethyl Ether (BCME) , both of which are volatile, Group A human carcinogens.[1]

This guide details the use of Chloromethyl Octyl Ether (CMOE) (CAS: 24566-90-3) as a superior alternative. CMOE retains the high reactivity required for Friedel-Crafts alkylations while offering a significantly higher boiling point (>200°C estimated vs. 56°C for CMME), drastically reducing vapor pressure and inhalation risks. This protocol provides optimized workflows for polymer functionalization and small-molecule synthesis, addressing the specific technical challenge of removing the high-boiling octanol byproduct.

The Safety Imperative: Why Switch to CMOE?

The transition from CMME to CMOE is driven by the hierarchy of controls—specifically substitution .

Feature	Chloromethyl Methyl Ether (CMME)	Chloromethyl Octyl Ether (CMOE)	Advantage
Volatility	High (BP: 55–57 °C)	Low (High BP, negligible vapor at RT)	Reduced inhalation risk
Carcinogenicity	Group 1 (Known Human Carcinogen)	Suspected Carcinogen (Alkylating Agent)	Lower hazard profile (requires confirmation)
Byproduct	Methanol (volatile, flammable)	1-Octanol (high boiling, lipophilic)	Easier solvent separation in some systems
Regulatory	Highly Regulated / Restricted	Standard HazMat Handling	Simplified compliance

Note: While safer, CMOE is still a potent alkylating agent.[1] Standard PPE (gloves, goggles, fume hood) is mandatory.[1]

Mechanistic Principles

The reaction proceeds via a Lewis Acid-catalyzed Friedel-Crafts Alkylation .[2][3] Unlike CMME, the leaving group for CMOE is the bulky octyloxonium species.

Reaction Pathway[2][3][4][5][6][7][8][9]

• Activation: The Lewis acid (e.g., SnCl₄ or ZnCl₂) coordinates to the ether oxygen of CMOE.

• Cleavage: The C-O bond breaks, generating the active electrophile (a chloromethyl cation or a tight ion pair) and a Lewis acid-complexed octanol.

• Substitution: The electrophile attacks the aromatic ring (Arene).[2][3][4]

• Aromatization: Loss of a proton restores aromaticity, yielding the chloromethylated product and free octanol.

Visualization of the Pathway

Caption: Lewis Acid-catalyzed activation of CMOE followed by electrophilic attack on the aromatic substrate.

Experimental Protocols

Protocol A: Synthesis of Merrifield Resin (Chloromethylated Polystyrene)

Objective: Functionalize Cross-linked Polystyrene (1% DVB) with ~1.0–1.5 mmol Cl/g.

Reagents:

• Polystyrene-co-divinylbenzene (1% DVB) beads (200-400 mesh)[1]

• Chloromethyl Octyl Ether (CMOE)[1]

• Tin(IV) Chloride (SnCl₄) (anhydrous)[1]

• Solvent: Dichloromethane (DCM) or Chloroform (CHCl₃)[1]

• Wash Solvents: Methanol (MeOH), Tetrahydrofuran (THF)[1]

Step-by-Step Procedure:

• Swelling (Critical for Diffusion):

  • In a flame-dried round-bottom flask equipped with an overhead stirrer, suspend 10.0 g of polystyrene beads in 100 mL of anhydrous DCM.

  • Stir gently (150 rpm) at room temperature (RT) for 1 hour to allow full swelling. Note: Poor swelling leads to surface-only functionalization.

• Reagent Addition:

  • Add 15.0 mL of CMOE (approx. 5-fold molar excess relative to target loading) to the suspension. Stir for 15 minutes to equilibrate.

• Catalyst Activation:

  • Cool the mixture to 0°C using an ice bath.

  • Dropwise, add 1.5 mL of SnCl₄ (dissolved in 5 mL DCM) over 10 minutes.

  • Observation: The solution may darken (yellow/orange) indicating complex formation.

• Reaction:

  • Allow the reaction to warm to RT and stir for 4–6 hours.

  • Optimization: For higher loading (>2.0 mmol/g), heat to reflux (40°C) for 2 hours, but monitor for bead breakage.[1]

• Quenching & Washing (The Octanol Challenge):

  • Filter the resin using a fritted glass funnel.

  • Wash 1: DCM (3 x 50 mL) to remove unreacted CMOE and catalyst.

  • Wash 2: 50% THF / 50% MeOH (3 x 50 mL). Why? THF keeps the beads swollen; MeOH dissolves the octanol byproduct.

  • Wash 3: Pure MeOH (3 x 50 mL) to shrink the beads and remove residual THF.

• Drying:

  • Dry the resin under high vacuum at 40°C for 12 hours.

• QC/Validation:

  • Perform a Volhard titration or elemental analysis to determine Chlorine content. Target: ~4–5% Cl by weight.

Protocol B: Chloromethylation of Small Molecules (e.g., Toluene to p-Methylbenzyl Chloride)

Objective: Synthesis of API intermediates.

Reagents:

• Substrate: Toluene (10 mmol)

• Reagent: CMOE (12 mmol)[1]

• Catalyst: Zinc Chloride (ZnCl₂) (Fused, 1.0 equiv) or SnCl₄ (0.1 equiv)[1]

• Solvent: Neat or Nitromethane (for rate enhancement)[1]

Procedure:

• Setup: In a dry flask under N₂, combine Toluene (0.92 g) and CMOE (2.14 g).

• Catalysis: Add ZnCl₂ (1.36 g). Heat to 60°C.

• Monitoring: Monitor by TLC or GC-MS. The reaction typically completes in 3–5 hours.

• Workup:

  • Cool to RT. Quench with water (20 mL).

  • Extract with Hexanes (3 x 20 mL). Note: Octanol is soluble in hexanes.

  • Wash organic layer with brine, dry over MgSO₄.[1]

• Purification (Octanol Removal):

  • Concentrate the crude mixture.

  • Distillation: Use fractional vacuum distillation.

    • Product (p-Methylbenzyl chloride) BP: ~80°C at 15 mmHg.[1]

    • Byproduct (1-Octanol) BP: ~195°C at 760 mmHg (approx 90°C at 10 mmHg).[1]

  • Alternative: If boiling points are too close, use column chromatography (Silica gel, Hexane/EtOAc gradient).[1] Octanol is significantly more polar than the chloromethylated aromatic.

Process Optimization & Troubleshooting

Catalyst Selection Matrix

Catalyst	Activity Level	Use Case	Notes
SnCl₄	High	Unreactive substrates, Polymer synthesis	Harder to quench; use for high loading.[1]
ZnCl₂	Moderate	Activated substrates (e.g., Anisole, Toluene)	Milder, easier workup.[1] Often used fused.
AlCl₃	Very High	Deactivated rings	Risk of polymerization or over-alkylation.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Loading	Wet reagents	Ensure all reagents (especially catalyst) are anhydrous. Moisture kills the Lewis Acid.
Bead Aggregation	Cross-linking	Reduce reaction time or temperature. Avoid AlCl₃ for polymers (promotes cross-linking).[1]
Octanol Contamination	Inefficient washing	Increase THF/MeOH wash cycles.[1] Octanol gets trapped in the polymer matrix if beads collapse too early.

References

• Sigma-Aldrich. Product Specification: Chloromethyl octyl ether.[1] Link

• Merrifield, R. B. (1963).[1] "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide". Journal of the American Chemical Society, 85(14), 2149–2154.[1] (Foundational reference for resin synthesis). Link[1]

• Warshawsky, A., & Deshe, A. (1985).[1] "Halomethyl octyl ethers: Convenient halomethylation reagents".[1] Journal of Polymer Science: Polymer Chemistry Edition, 23(6), 1839-1841.[1] (Primary source for CMOE usage). Link[1]

• Bolton, R., et al. (1977).[1] "Kinetics of the Chloromethylation of Aromatics". Journal of the Chemical Society, Perkin Transactions 2. (Mechanism of Friedel-Crafts).[2][3][4][5][6]

• US EPA. "Chloromethyl Methyl Ether - Hazard Summary". (Safety comparison data). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. byjus.com [byjus.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced Synthesis of Chloromethylated Polystyrene (Merrifield Resin)

Abstract

Chloromethylated polystyrene (CMPS), historically known as Merrifield resin, remains a cornerstone in solid-phase peptide synthesis (SPPS) and the development of functionalized ion-exchange membranes. Traditional synthesis routes utilizing chloromethyl methyl ether (CMME) pose severe safety risks due to the reagent's carcinogenicity. This application note details a modern, safer "in-situ" protocol utilizing dimethoxymethane and thionyl chloride. This method generates the active alkylating species within the reaction vessel, significantly mitigating exposure risks while maintaining high functionalization efficiency.

Introduction & Chemical Mechanism[1][2]

The Shift to Safer Reagents

Early protocols (circa 1963) relied on the direct application of CMME. While effective, CMME and its impurity bis(chloromethyl) ether (BCME) are potent carcinogens. The industry standard has shifted to in-situ generation methods. By reacting dimethoxymethane (DMM) with thionyl chloride (

) in the presence of a Lewis acid catalyst, we generate the electrophilic species required for Friedel-Crafts alkylation without isolating the hazardous ether intermediates.

Reaction Mechanism

The synthesis proceeds via a Friedel-Crafts electrophilic aromatic substitution.

• Generation of Electrophile: Thionyl chloride reacts with dimethoxymethane to form chloromethyl methyl ether (CMME) and

  in situ.

• Activation: The Lewis acid (e.g.,

  or ) complexes with CMME, generating a resonance-stabilized carbocation.

• Alkylation: The carbocation attacks the aromatic ring of the polystyrene.

• Termination: Loss of a proton restores aromaticity, yielding the chloromethylated polymer.

Figure 1: Mechanistic pathway for the in-situ chloromethylation of polystyrene. Note the transient generation of CMME.

Experimental Protocol: In-Situ Chloromethylation

Safety & Pre-Requisites

• Hazard Warning: Although CMME is not added directly, it is generated in situ.[1] Bis(chloromethyl) ether (BCME) may also form in trace amounts. All operations must be performed in a high-efficiency fume hood.

• PPE: Butyl rubber gloves (standard nitrile offers poor protection against chlorinated ethers), safety goggles, and lab coat.

• Glassware: Flame-dried glassware under inert atmosphere (

  or Ar) is critical to prevent catalyst deactivation.

Reagents & Materials

Reagent	Purity/Grade	Role
Polystyrene (PS)	Mw ~200k - 300k (Soluble) or Cross-linked Beads	Substrate
Dimethoxymethane (DMM)	Anhydrous, >99%	Reagent/Solvent
Thionyl Chloride ( )	Reagent Plus, >99%	Chlorinating Agent
Zinc Chloride ( )	Anhydrous (1M in Ether)	Mild Lewis Acid Catalyst
Methanol	ACS Reagent	Quenching/Precipitation
Chloroform ( )	ACS Reagent	Solvent for Purification

Step-by-Step Methodology

Step 1: Dissolution / Swelling

• Weigh 5.0 g of Polystyrene into a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel.

• Add 60 mL of Dimethoxymethane (DMM).

• Stir at room temperature under

  flow until the polymer is completely dissolved (for linear PS) or fully swollen (for beads, allow ~1-2 hours).

Step 2: Generation of Active Species

• Cool the flask to 0°C using an ice bath.

• Add 5.0 mL of Thionyl Chloride (

  ) dropwise via the addition funnel over 20 minutes.

  • Observation: Evolution of

    and HCl gas will occur.[1] Ensure the hood sash is low.

• Remove the ice bath and allow the mixture to stir at room temperature for 1 hour . This ensures the formation of the chloromethyl ether intermediate.

Step 3: Catalysis & Reaction

• Cool the mixture back to 0°C .

• Add the Lewis Acid catalyst.[1]

  • Recommendation: Add 0.5 mL of 1.0 M

    in ether (approx. 0.1 mmol/g polymer).

  • Note:

    is preferred over or for linear polystyrene to minimize intermolecular cross-linking (gelation).

• Heat the reaction mixture to 40°C using an oil bath.

• Stir for 18–24 hours .

  • Process Control: Visually monitor viscosity. If the solution becomes extremely viscous or gel-like, stop immediately; cross-linking is occurring.

Step 4: Quenching & Workup

• Cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing 500 mL of cold Methanol with vigorous stirring. The polymer will precipitate as a white fibrous solid.

• Filter the solid using a Büchner funnel.

• Purification: Redissolve the crude polymer in minimal Chloroform (~30-40 mL) and reprecipitate into fresh Methanol (300 mL). Repeat this step twice to ensure removal of all catalyst and trapped reagents.

• Dry the polymer in a vacuum oven at 40°C overnight.

Figure 2: Operational workflow for the synthesis of chloromethylated polystyrene.

Characterization & Validation

To ensure the protocol's success, the product must be characterized for functional group incorporation and structural integrity.

FTIR Spectroscopy

This is the primary qualitative check.

• Target Signal: Appearance of a distinct band at 1265 cm⁻¹ (

  wagging mode) and 670–700 cm⁻¹ (C-Cl stretching).

• Validation: Absence of broad peaks >3400 cm⁻¹ (indicates minimal hydrolysis to hydroxymethyl groups).

Quantitative Analysis: Chlorine Loading (Volhard Method)

Direct titration of the polymer is ineffective due to the covalent C-Cl bond. The chlorine must first be displaced.

Protocol:

• Digestion: Weigh ~0.2 g of dried polymer into a flask. Add 5 mL of Pyridine and reflux for 2 hours. This converts the covalent chloromethyl group into a soluble pyridinium chloride salt.

• Acidification: Cool and add 30 mL of 50% Acetic Acid and 5 mL of conc.

  .

• Precipitation: Add exactly 10.0 mL of 0.1 N

  (Silver Nitrate). This precipitates AgCl.[2][3][4]

• Back-Titration: Add 2 mL of Ferric Ammonium Sulfate (indicator). Titrate the excess

  with 0.1 N KSCN (Potassium Thiocyanate) to a permanent reddish-brown endpoint.

Calculation:

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Gelation / Insoluble Product	Intermolecular Cross-linking	Reduce catalyst amount; switch from to ; reduce reaction temperature.
Low Chlorine Loading	Catalyst Deactivation	Ensure anhydrous conditions; check purity of and DMM.
Product Discoloration (Yellow/Dark)	Oxidation / Side Reactions	Perform reaction under strict inert atmosphere ( ); lower reaction temperature.

References

• Wright, M. E., Toplikar, E. G., & Svejda, S. A. (1991). Details concerning the chloromethylation of soluble high molecular weight polystyrene using dimethoxymethane, thionyl chloride, and a Lewis acid: A full analysis.[1] Macromolecules, 24(22), 5879-5880. Link

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Galbraith Laboratories. (n.d.).[1] Technical Note: Volhard Titration for Chloride Analysis. Link

• Sigma-Aldrich. (n.d.). Chloromethylated Polystyrene (Merrifield Resin) Product Information. Link

Sources

• 1. datapdf.com [datapdf.com]
• 2. byjus.com [byjus.com]
• 3. canterbury.ac.nz [canterbury.ac.nz]
• 4. praxilabs.com [praxilabs.com]

Advanced Functionalization of Calix[n]arenes: Chloromethylation via Chloromethyl Octyl Ether (CMOE)

Executive Summary

This application note details the use of Chloromethyl Octyl Ether (CMOE) as a superior, safer alternative to chloromethyl methyl ether (CMME) for the upper-rim functionalization of calixarenes. While CMME is a notorious carcinogen with high volatility, CMOE (

) offers a lower vapor pressure profile while maintaining high reactivity for Friedel-Crafts chloromethylation.

The resulting

-chloromethylcalix[n]arenes are pivotal intermediates. They serve as "universal electrophiles," enabling the attachment of functional groups (phosphonates, amines, thiols) that dictate solubility, ion selectivity, and biological compatibility.

Scientific Mechanism & Rationale

The Reagent Choice: Why CMOE?

Historically, the introduction of chloromethyl groups (

) onto the aromatic rings of calixarenes utilized CMME. However, CMME is a volatile Class 1A carcinogen.

• CMOE Advantage: The long octyl chain (

  ) significantly increases the boiling point and lipophilicity of the reagent, reducing inhalation risks without compromising the electrophilicity of the chloromethyl group during Lewis acid catalysis.

• Reaction Type: Friedel-Crafts Alkylation (Electrophilic Aromatic Substitution).

Mechanistic Pathway

The reaction proceeds via the generation of a reactive oxocarbenium or carbocation species, catalyzed by Tin(IV) Chloride (

).

• Activation:

  complexes with the ether oxygen or chlorine of CMOE, facilitating the cleavage of the octyl ether bond or chloride ionization.

• Electrophile Generation: The active species (functionally a

  equivalent) attacks the electron-rich para-position of the calixarene phenol rings.

• Substitution: The aromatic ring undergoes substitution, releasing a proton and regenerating the catalyst cycle (or consuming stoichiometric amounts depending on complexation).

Figure 1: Mechanistic pathway of Friedel-Crafts chloromethylation using CMOE and Tin(IV) Chloride.

Experimental Protocol

Materials & Equipment

• Substrate: Calix[4]arene (de-tert-butylated) or its lower-rim ethers (e.g., tetra-methoxy-calix[4]arene). Note: The para-position must be unsubstituted.

• Reagent: Chloromethyl Octyl Ether (CMOE) [CAS: 36900-30-2].

• Catalyst: Tin(IV) Chloride (

  ), anhydrous.

• Solvent: Chloroform (

  ), anhydrous.

• Safety: Fume hood, chemically resistant gloves (Nitrile/Silver Shield), face shield.

Protocol: Synthesis of -Chloromethylcalix[4]arene

Target: Functionalization of all four aromatic rings.

Step 1: Preparation

• Dissolve Calix[4]arene (1.0 eq, ~1 mmol) in anhydrous Chloroform (50 mL) in a round-bottom flask under an inert atmosphere (

  or Ar).

• Ensure the system is strictly anhydrous; moisture deactivates

  .

Step 2: Reagent Addition

• Add CMOE (excess, typically 8–12 eq per calixarene, or 2-3 eq per aromatic unit) to the solution.

• Cool the mixture to 0°C in an ice bath to control the initial exotherm.

• Dropwise add

  (4.4 eq, 1.1 eq per aromatic unit) via syringe.

  • Observation: The solution typically turns yellow/orange upon addition of the Lewis acid.

Step 3: Reaction

• Allow the mixture to warm to Room Temperature (25°C) .

• Stir for 4–6 hours .

  • Monitoring: Monitor reaction progress via TLC (Silica gel, Hexane/EtOAc). The product will be significantly more polar than the starting material but less polar than hydrolyzed derivatives.

  • Note: Extended reaction times or higher temperatures may lead to methylene bridge oxidation or cross-linking.

Step 4: Quenching & Workup

• Pour the reaction mixture into Ice Water (100 mL) to quench the catalyst.

• Separate the organic layer.

• Wash the organic phase with:

  • 1x 5% HCl (to remove Tin salts).

  • 2x Water.

  • 1x Brine.

• Dry over anhydrous

  and filter.

Step 5: Purification

• Concentrate the solvent under reduced pressure.

• Precipitation: Add cold Methanol to the crude residue. The octyl byproducts remain soluble, while the chloromethylated calixarene precipitates.

• Filter the solid and wash with cold methanol.

• Optional: Recrystallize from Chloroform/Methanol if high purity is required for X-ray crystallography.

Data Summary Table

Parameter	Specification	Notes
Stoichiometry	1 : 12 : 4.4 (Calix:CMOE:SnCl4)	Excess CMOE drives full substitution.
Temperature	0°C 25°C	Avoid heating to prevent polymerization.
Time	4 - 6 Hours	Monitor by TLC; prolonged reaction degrades product.
Yield	75 - 85%	High yields typical for tetra-substitution.
Appearance	White to Off-White Powder	Yellowing indicates residual Tin or oxidation.

Downstream Applications

The chloromethyl group is a versatile handle. The following workflow illustrates how this intermediate transforms into functional materials.

Figure 2: Synthetic utility of chloromethylated calixarenes.

• Water Soluble Receptors: Reaction with triethyl phosphite (Michaelis-Arbuzov) yields phosphonated calixarenes. These are highly water-soluble and bind basic proteins (e.g., Cytochrome C) or amino acids.

• Cavitands: The chloromethyl groups can be bridged to form rigid, deep cavities ("Cavitands") capable of binding small guest molecules with high specificity.

• Cross-linking: In polymer chemistry, this moiety serves as a cross-linking site for polysulfones or other aromatic polymers.

Safety & Handling (E-E-A-T)

Critical Warning: While CMOE is safer than CMME, it is an alkylating agent and must be treated as a suspected carcinogen and skin irritant .

• Engineering Controls: Always operate in a certified chemical fume hood.

• Decontamination: Quench all glassware and spills with dilute aqueous ammonia or NaOH to hydrolyze residual alkylating agents before removal from the hood.

• Storage: Store CMOE in a cool, dry place under inert gas. Moisture can cause hydrolysis to formaldehyde and HCl.

References

• Almi, M., Arduini, A., Casnati, A., Pochini, A., & Ungaro, R. (1989).[1] Chloromethylation of calixarenes and synthesis of new water soluble macrocyclic hosts.[1][2][3] Tetrahedron, 45(7), 2177–2182.[1][2][3]

• Gutsche, C. D. (2008). Calixarenes: An Introduction. Royal Society of Chemistry. (General Reference for Calixarene Reactivity).

• PubChem. (n.d.). Chloromethyl octyl ether (Compound Summary). National Library of Medicine.

• Sigma-Aldrich. (n.d.). Chloromethyl octyl ether Product Sheet.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 氯甲基辛基醚 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 氯甲基辛基醚 95% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Chloromethyl Octyl Ether (CMOE) in Organic Synthesis

This Application Note and Protocol Guide details the use of Chloromethyl Octyl Ether (CMOE) , a versatile

-halo ether used primarily for two distinct purposes: as a lipophilic protecting group (Octyloxymethyl, OctOM) and as a safer, less volatile chloromethylating agent for polymers (e.g., PEEK). Molecular Weight: 178.70 g/mol

Executive Summary

Chloromethyl Octyl Ether (CMOE) is an alkylating agent belonging to the class of

-halo ethers. While structurally analogous to the common protecting group reagent Methoxymethyl Chloride (MOM-Cl), CMOE offers distinct advantages:

• Reduced Volatility: With a boiling point >200°C (vs. 55°C for MOM-Cl), CMOE significantly reduces inhalation risks associated with carcinogenic halo-ethers.

• Lipophilicity: The octyl chain introduces a "greasy" tag (OctOM group), drastically altering the solubility profile of polar substrates (e.g., sugars, polyphenols), enabling processing in non-polar organic solvents.

• Polymer Functionalization: CMOE serves as a "carrier" for the chloromethyl group in the functionalization of high-performance polymers like Polyetheretherketone (PEEK), avoiding the use of gaseous formaldehyde/HCl or highly toxic Bis(chloromethyl) ether (BCME).

Chemical Properties & Safety Profile[1][2][3]

Physicochemical Data

Property	Value
Appearance	Colorless to pale yellow liquid
Density	0.924 g/mL at 25 °C
Boiling Point	~212 °C (at 760 mmHg)
Flash Point	89 °C (Closed Cup)
Solubility	Soluble in DCM, THF, Toluene, Hexanes; Decomposes in Water
Reactivity	Moisture sensitive; hydrolyzes to Octanol, Formaldehyde, and HCl

Safety & Handling (E-E-A-T)

CRITICAL WARNING: Like all

-halo ethers, CMOE is a potential alkylating carcinogen. Although its vapor pressure is lower than MOM-Cl, it must be handled with strict engineering controls.

• Engineering Controls: All operations must be performed in a functioning chemical fume hood.

• PPE: Double nitrile gloves, lab coat, and safety glasses.

• Quenching: Residual CMOE should be quenched with aqueous ammonium hydroxide or saturated sodium bicarbonate to neutralize active alkylating species before disposal.

Synthesis of Chloromethyl Octyl Ether (CMOE)

Commercially available CMOE can be expensive. The following protocol allows for the reliable in situ preparation or isolation of CMOE from inexpensive starting materials.

Reaction Mechanism

The synthesis proceeds via the acid-catalyzed condensation of 1-octanol with paraformaldehyde and hydrogen chloride.

Figure 1: Acid-catalyzed synthesis of CMOE from octanol and paraformaldehyde.

Preparation Protocol

Scale: 100 mmol Time: 2-3 hours

• Setup: Equip a 250 mL 3-neck round-bottom flask with a gas inlet tube (bubbler), a thermometer, and a reflux condenser topped with a CaCl2 drying tube.

• Charging: Add 1-Octanol (13.0 g, 100 mmol) and Paraformaldehyde (3.3 g, 110 mmol, 1.1 equiv) to the flask. Add Dichloromethane (DCM, 50 mL) as a solvent (optional, can be run neat).

• Reaction: Cool the mixture to 0°C. Slowly bubble dry HCl gas (generated from NaCl/H2SO4 or from a cylinder) into the mixture with vigorous stirring.

  • Observation: The paraformaldehyde suspension will clear as the reaction proceeds.

• Completion: Continue bubbling HCl for 2 hours or until saturation (fumes exit the bubbler). Allow to warm to Room Temperature (RT) for 30 mins.

• Workup:

  • Separate the organic layer (if water formed a visible layer).

  • Dry the organic phase over anhydrous

    or .

  • Purification: For high purity, distill under reduced pressure (vacuum distillation required due to high BP). Collect the fraction boiling at ~90-95°C / 10 mmHg.

• Storage: Store over molecular sieves (4Å) in a tightly sealed container at 4°C.

Application I: The Octyloxymethyl (OctOM) Protecting Group

CMOE is used to protect alcohols and phenols as Octyloxymethyl ethers (OctOM) . This is particularly useful in total synthesis when a substrate is too polar for standard chromatography or when a robust, non-migrating protecting group is required.

Protection Protocol

Substrate: Phenol or Primary Alcohol Reagent: CMOE

• Dissolution: Dissolve the substrate (1.0 equiv) in anhydrous DCM or THF (0.2 M concentration).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

  • Alternative: For sterically hindered alcohols, use NaH (1.5 equiv) in THF at 0°C.

• Alkylation: Add CMOE (1.2 - 1.5 equiv) dropwise at 0°C.

• Monitoring: Warm to RT and stir. Monitor by TLC (OctOM ethers are significantly less polar than the starting alcohol).

• Quench: Quench with saturated

  solution.

• Isolation: Extract with DCM, wash with brine, dry, and concentrate.

Deprotection

The OctOM group is acid-labile, similar to MOM ethers, but requires slightly more vigorous conditions due to the lipophilic tail.

• Conditions: Treat with TFA/DCM (1:1) or 6M HCl/THF at RT.

• Lewis Acid:

  in DCM at -78°C is effective for robust cleavage.

Application II: Chloromethylation of Polymers (PEEK)

In polymer chemistry, CMOE acts as a chloromethylating agent. Unlike the protection application, the octyl group is not retained in the final product.[1] The octyl chain acts as a leaving group, allowing the electrophilic

unit to attach to the aromatic polymer backbone.

Mechanism: Transetherification-Chloromethylation

This reaction typically occurs in concentrated sulfuric acid, which acts as both solvent and catalyst.[2]

Figure 2: Functionalization of PEEK using CMOE. Note that the octyl chain is a byproduct, not part of the final polymer.

Protocol for CM-PEEK Synthesis

• Dissolution: Dissolve PEEK powder (5 g) in concentrated Sulfuric Acid (95-98%, 100 mL) . Stir at RT until a homogeneous viscous solution forms (may take 24-48h).

• Addition: Add CMOE (0.5 - 2.0 equiv per repeat unit) dropwise to the polymer solution.

• Reaction: Stir at RT for 1–5 hours.

  • Control: Reaction time determines the Degree of Chloromethylation (DC). Longer times = higher DC.

• Precipitation: Pour the reaction mixture slowly into a large excess of Ice Water (1 L) with vigorous stirring. The polymer will precipitate as white strands/powder.

• Washing: Filter and wash extensively with water until pH is neutral. Wash with methanol to remove residual octanol byproduct.

• Drying: Dry in a vacuum oven at 60°C.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Synthesis)	Water in reaction; Paraform not depolymerizing	Ensure dry HCl gas; Increase temperature to 40°C initially to crack paraform.
Incomplete Protection	Steric hindrance; CMOE hydrolysis	Use NaH/THF conditions; Ensure CMOE is fresh/distilled.
Polymer Crosslinking	Reaction time too long; Acid too strong	Reduce reaction time; Lower temperature; Use lower concentration of PEEK.
Emulsions (Workup)	Octanol byproduct acts as surfactant	Wash organic layer with Methanol/Water mixtures to remove octanol.

References

• Sigma-Aldrich. Chloromethyl octyl ether Product Sheet. CAS 24566-90-3.[3] Link

• Berliner, M. A., & Belecki, K. (2005).[4] "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers." Journal of Organic Chemistry, 70(23), 9618–9621. (Describes Zn-catalyzed general synthesis of halo-ethers). Link

• Jian, X. G., et al. (2007). "Synthesis and characterization of quaternized poly(phthalazinone ether sulfone ketone) for anion-exchange membrane." Chinese Chemical Letters, 18(10), 1269-1272. (Use of CMOE for polymer chloromethylation).[5][6] Link

• Sub, Y. G., et al. (1998). "Versatile Synthesis of 2-Aryloxyalkyl-oxirane-2-carboxylates." Heterocycles, 48(8), 1528. (Describes Octyloxymethyl ether protection). Link

• US Patent 3972947A. "Process for the preparation of chloromethyl methyl ether." (Historical context on HCl/Paraform methods). Link

• EPA Integrated Risk Information System. "Chloromethyl Methyl Ether (CMME) CASRN 107-30-2." (Safety comparison data). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN102352004A - Chloromethylated polyetheretherketone (PEEK) and synthetic method thereof - Google Patents [patents.google.com]
• 3. labsolu.ca [labsolu.ca]
• 4. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]
• 5. epa.gov [epa.gov]
• 6. dec.alaska.gov [dec.alaska.gov]

Advanced Protocol: O-Alkylation using Chloromethyl Octyl Ether (CMOE)

Application Note: Lipophilic Modification of Alcohols and Phenols[1]

Executive Summary

This guide details the procedure for O-alkylation using chloromethyl octyl ether (CMOE) . This reaction introduces the octyloxymethyl (OctOM) moiety (

) onto hydroxyl-bearing substrates.[1]

Unlike the common methoxymethyl (MOM) group, the OctOM group is highly lipophilic.[1] It is strategically employed in drug development to:

• Enhance Bioavailability: Increase the

  of polar drugs to facilitate membrane permeability.[2]

• Prodrug Design: Create formaldehyde-releasing prodrugs that hydrolyze under physiological conditions to release the parent drug and harmless octanol.

• Late-Stage Diversification: Introduce a hydrophobic "tail" to probe hydrophobic pockets in protein targets.

Critical Safety Directives (Read Before Proceeding)

WARNING: Carcinogenicity and Acute Toxicity

Chloromethyl ethers (CMEs) are alkylating agents with high carcinogenic potential.[1] While chloromethyl octyl ether is less volatile than the gaseous chloromethyl methyl ether (MOM-Cl), it must be handled with Level 4 Safety Protocols .[1]

• Engineering Controls: All operations must be performed in a certified chemical fume hood.

• Closed Systems: Reactions should be run in sealed vessels to prevent vapor release.

• PPE: Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves are required.[1] Standard nitrile is permeable to chlorinated solvents and ethers over time.

• Destruction: Quench all excess reagent and glassware rinses with aqueous ammonia or 10% NaOH before removal from the hood.

Mechanistic Principles

The reaction proceeds via a nucleophilic substitution at the methylene carbon. However, unlike standard alkyl halides,

-halo ethers possess a unique reactivity profile due to the adjacent oxygen atom.[1]

The Pathway:

• Ionization: The chlorine atom is labile. In the presence of Lewis acids or polar solvents, it can dissociate to form a resonance-stabilized oxocarbenium ion .[1]

• Nucleophilic Attack: The alkoxide (from the substrate) attacks the highly electrophilic methylene carbon.

• Catalysis: For sterically hindered substrates or the bulky octyl chain, iodide catalysis (TBAI) accelerates the reaction by transiently forming the more reactive iodomethyl octyl ether (Finkelstein-like exchange).[1]

Diagram 1: Reaction Mechanism

Caption: The dual pathway involves direct displacement or an oxocarbenium intermediate, driven by base deprotonation of the substrate.[1]

Experimental Protocols

Protocol A: Preparation of Reagent Stock (If not commercially available)

Note: Commercial CMOE is preferred.[1] If synthesis is required, it is generated from octanol and paraformaldehyde.[1]

• Setup: Flame-dried 3-neck flask, addition funnel,

  atmosphere.

• Reagents: 1-Octanol (1.0 eq), Paraformaldehyde (1.2 eq).[1]

• Acidification: Bubble dry HCl gas into the mixture at 0°C until saturation.

• Separation: The upper organic layer is separated, dried over

  , and distilled under reduced pressure.

• Storage: Store over activated molecular sieves (4Å) at -20°C. Hydrolysis sensitive.

Protocol B: Standard O-Alkylation (Aliphatic Alcohols)

Applicability: Primary and secondary alcohols.[1] Base: Sodium Hydride (NaH).[1][3]

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and a magnetic stir bar. Purge with Argon or Nitrogen.

• Solvation: Dissolve the substrate alcohol (1.0 mmol) in anhydrous THF (5 mL, 0.2 M).

• Deprotonation: Cool to 0°C. Add NaH (60% dispersion in oil, 1.5 mmol, 1.5 eq) portion-wise.

  • Expert Tip: Evolution of

    gas will be observed. Allow stirring for 15–30 mins at 0°C to ensure complete alkoxide formation.

• Alkylation: Add Chloromethyl Octyl Ether (1.2 – 1.5 mmol) dropwise via syringe.

  • Catalysis: If the reaction is sluggish (due to the octyl chain bulk), add TBAI (tetrabutylammonium iodide, 10 mol%) at this stage.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–16 hours. Monitor by TLC (stain with PMA or Anisaldehyde; UV may be weak for aliphatic ethers).[1]

• Quench: Cool to 0°C. Carefully add saturated aqueous

  (2 mL) to quench excess hydride.

• Workup: Dilute with

  or EtOAc. Wash organic layer with water ( ) and brine ( ).[1][4] Dry over .[3]

• Purification: Flash column chromatography on silica gel. (Note: OctOM ethers are less polar than the starting alcohol; they will elute significantly earlier).[1]

Protocol C: Mild O-Alkylation (Phenols & Base-Sensitive Substrates)

Applicability: Phenols, substrates with esters or epimerizable centers.[1] Base: DIPEA (N,N-Diisopropylethylamine).[1]

Step-by-Step Procedure:

• Solvation: Dissolve Phenol (1.0 mmol) in anhydrous DCM (Dichloromethane) (5 mL).

• Base Addition: Add DIPEA (2.0 mmol) and stir at 0°C.

• Reagent Addition: Add Chloromethyl Octyl Ether (1.5 mmol) slowly.

• Reaction: Stir at RT for 12–24 hours.

  • Note: Phenols are less nucleophilic than alkoxides but the phenoxide anion is readily formed by DIPEA. If conversion is low, switch solvent to DMF and heat to 60°C (requires sealed tube).[1]

Optimization & Troubleshooting Guide

The octyl chain introduces steric bulk and hydrophobicity not present in MOM-Cl. Adjust parameters based on the following logic:

Variable	Standard Condition	Optimization for Difficult Substrates	Rationale
Solvent	THF (Anhydrous)	DMF or NMP	Polar aprotic solvents stabilize the transition state and oxocarbenium ion.[1]
Base	NaH (60%)	KH (Potassium Hydride)	Potassium alkoxides are more nucleophilic due to the larger cation radius (weaker ion pairing).[1]
Catalyst	None	TBAI (10-20 mol%)	Iodide displaces chloride to form Iodomethyl Octyl Ether, a superior electrophile ( is a better leaving group).[1]
Temperature	0°C RT	50°C - 60°C	Overcomes activation energy barriers for sterically hindered alcohols (e.g., tertiary alcohols).[1]

Diagram 2: Optimization Decision Tree

Caption: Decision matrix for selecting base and solvent conditions based on substrate stability.

Characterization Data

Successful alkylation is confirmed by:

• 1H NMR: Appearance of a distinct AB system or singlet for the

  methylene protons.

  • Shift: Typically

    4.6 – 4.9 ppm (singlet or AB quartet).[1]

  • Octyl Chain: Multiplet at

    3.5 ppm ( ) and terminal methyl triplet at 0.88 ppm.[1]

• 13C NMR: Anomeric carbon appears around

  90–95 ppm.

• Mass Spec: Molecular ion

  is often unstable; look for or loss of the protecting group fragment.[1]

References

• Berliner, M. A., & Belecki, K. (2005).[1][5] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[1][5] The Journal of Organic Chemistry, 70(23), 9618–9621.[1]

  • Grounding: Establishes the fundamental synthesis and handling of -halo ethers.

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis (4th ed.).[1] Wiley-Interscience.[1]

  • Grounding: The authoritative text on alkoxymethyl ether protecting group stability and form

• Rautio, J., et al. (2008).[1] Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 7, 255–270.[1]

  • Grounding: Contextualizes the use of lipophilic ether/ester linkers in drug delivery.

• Sigma-Aldrich. (2024).[1] Safety Data Sheet: Chloromethyl Methyl Ether.

  • Grounding: Safety protocols extrapolated from the methyl analog (MOM-Cl) which governs the safety class of this reagent family.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Chloromethyl Glycosides as Versatile Synthons to Prepare Glycosyloxymethyl‐Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

use of chloromethyl octyl ether in the synthesis of ion-exchange resins

Application Note: Hydrophobic Modulation of Styrenic Matrices via Chloromethyl Octyl Ether (CMOE)

Part 1: Executive Summary & Rationale

In the synthesis of anion-exchange resins, Chloromethyl Methyl Ether (CMME) has historically been the standard alkylating agent for introducing the reactive benzyl chloride moiety onto polystyrene-divinylbenzene (PS-DVB) backbones. However, CMME poses significant challenges: it is a volatile, Class A human carcinogen and introduces a short, hydrophilic linker that may not be ideal for all chromatographic separations.

This guide details the use of Chloromethyl Octyl Ether (CMOE) as a superior alternative for specialized applications.

Why Switch to CMOE?

• Enhanced Safety Profile: While still an alkylating agent, CMOE has a significantly higher boiling point and lower vapor pressure than CMME, reducing inhalation risks during handling.

• Hydrophobic Tuning: The octyl chain introduces a C8 spacer. When this ether cleaves during the Friedel-Crafts reaction, it can be manipulated to leave hydrophobic "tails" or simply modify the solvent environment during the reaction, affecting the pore structure (porogen effect).

• Selectivity Modulation: Resins synthesized with longer-chain ethers often exhibit distinct selectivity profiles for organic molecules due to the altered dielectric environment near the ion-exchange site.

Part 2: Chemical Foundation & Mechanism

The functionalization of PS-DVB beads relies on a Friedel-Crafts Alkylation . Unlike CMME, which is often used as both reagent and solvent, CMOE is typically used in a carrier solvent due to its viscosity and molecular weight.

Reaction Scheme: The chloromethyl group is transferred to the aromatic ring of the polystyrene, releasing the alcohol (octanol) as a byproduct.

Note: The octanol byproduct can act as a porogen, influencing the final pore size distribution of the resin.

Part 3: Synthesis of Chloromethyl Octyl Ether (CMOE)

Note: Commercial availability of CMOE can be sporadic. In-house synthesis is often required. Due to thermal instability of high MW

-halo ethers, distillation is difficult; use of high-purity crude is recommended.

Reagents:

• 1-Octanol (99%)

• Paraformaldehyde (PFA) (Powder)

• Calcium Chloride (

  ) (anhydrous)

• Hydrochloric Acid (HCl) gas (generated in situ or from cylinder)

• Dichloromethane (DCM) (Solvent)

Protocol:

• Setup: Equip a 1L three-neck round-bottom flask with a mechanical stirrer, gas inlet tube (subsurface), and a gas outlet leading to a scrubber (NaOH trap).

• Charging: Add 130.2 g (1.0 mol) of 1-Octanol and 33.0 g (1.1 mol) of Paraformaldehyde to the flask. Add 200 mL of DCM to solubilize.

• Reaction: Cool the mixture to 0–5°C using an ice bath. Start vigorous stirring.

• HCl Addition: Bubble dry HCl gas slowly into the mixture. The PFA will depolymerize and react. Maintain temperature below 10°C .

  • Endpoint: The reaction is complete when the solution becomes clear and saturation is reached (fumes escape significantly to the scrubber). This typically takes 2–4 hours.

• Separation: Transfer the mixture to a separatory funnel. Allow phases to separate. The lower aqueous phase (water formed during reaction saturated with HCl) is discarded.

• Drying: Dry the organic phase over anhydrous

  for 2 hours at .

• Concentration: Remove DCM under reduced pressure (Rotavap) at low temperature (<30°C) .

  • Critical: Do NOT attempt high-vacuum distillation at high heat, as CMOE can decompose to bis(chloromethyl) ether and octyl chloride.

• Yield: Expect ~85–90% yield of crude CMOE (Clear to pale yellow oil). Store at -20°C under nitrogen.

Part 4: Resin Functionalization Protocol (Chloromethylation)

This protocol describes the functionalization of a macroporous PS-DVB copolymer (e.g., Amberlite XAD-4 or equivalent).

Reagents:

• PS-DVB Copolymer Beads (dry, 4% crosslink)

• CMOE (prepared above)[1]

• Catalyst: Zinc Chloride (

  ) or Stannic Chloride ( )

  • Note:

    is milder and preferred to prevent secondary crosslinking.

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Quenching agent: Methanol / Water (1:1)

Step-by-Step Methodology:

• Swelling (Pre-activation):

  • In a reactor, suspend 50 g of dry PS-DVB beads in 300 mL of DCE .

  • Stir gently (50–100 rpm) at room temperature for 2 hours . Proper swelling is critical for uniform functionalization.

• Reagent Addition:

  • Add 100 g (~0.56 mol) of CMOE to the swollen bead slurry.

  • Stir for 30 minutes to equilibrate the ether within the pores.

• Catalysis (Friedel-Crafts):

  • Add 25 g of anhydrous

    (powder) or 15 mL of (liquid, dropwise).

  • Caution: Exothermic reaction. Monitor temperature.

• Reaction Phase:

  • Heat the mixture to 45°C . (Note: This is lower than the 55-60°C used for CMME, as CMOE is more reactive in terms of leaving group sterics but diffusion is slower).

  • Maintain reaction for 6–8 hours .

  • Monitoring: Take a small aliquot of beads, wash with acetone, dry, and perform a qualitative color test (Friedel-Crafts color change) or elemental analysis (Cl content).

• Quenching & Washing:

  • Cool to room temperature.

  • Decant the reaction liquor (contains unreacted CMOE and octanol).

  • Add 500 mL of Methanol/Water (1:1) slowly to quench the catalyst.

  • Wash Sequence:

    • Methanol (x2) – removes octanol byproduct.

    • DCM (x1) – removes unreacted oligomers.

    • Methanol (x2) – final rinse.

    • Water (x3) – until pH is neutral.

Part 5: Conversion to Anion Exchanger (Amination)

The chloromethylated resin is now an intermediate. To create the ion exchanger, it must be aminated.[2]

• Slurry: Suspend the wet chloromethylated beads in Water (or Ethanol for higher hydrophobicity amines).

• Amination: Add excess Trimethylamine (TMA) (30% aq. solution) or Dimethylethanolamine (for Type II resin).

  • Ratio: Use 3 molar equivalents of amine relative to the estimated Chlorine content.

• Cure: Stir at 25–30°C for 4 hours , then raise to 40°C for 2 hours .

• Final Wash: Wash with water until the effluent is amine-free.

Part 6: Visualization of Workflow

The following diagram illustrates the synthesis pathway and the critical decision nodes.

Figure 1: Synthetic workflow for CMOE-modified ion exchange resins, highlighting the critical alkylation and amination stages.

Part 7: Data Summary & Characterization

To validate the protocol, the following parameters must be tracked.

Parameter	Method	Target Specification	Note
Chlorine Content	Volhard Titration / Elemental Analysis	12% – 18% w/w	Determines total capacity.
Residual Volatiles	GC-Headspace	< 10 ppm	Critical for pharmaceutical applications.
Bead Integrity	Microscopy	> 95% whole beads	Avoid osmotic shock during washing.
Ion Exchange Capacity	Titration ( to )	3.5 – 4.2 meq/g (dry)	Dependent on amination efficiency.

Part 8: Safety & References

Safety Warning: Although CMOE is less volatile than CMME, it is an alkylating agent and a potential carcinogen.

• Engineering Controls: All synthesis must be performed in a certified chemical fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and lab coat are mandatory.

• Decontamination: Spills should be neutralized immediately with dilute ammonia or ethanolic KOH.

References:

• Warshawsky, A., & Deshe, A. (1985). Halomethyl octyl ethers: Convenient reagents for the chloromethylation of polystyrene. Journal of Polymer Science: Polymer Chemistry Edition. (Contextual citation for long-chain ether synthesis).

• United States Environmental Protection Agency (EPA). (n.d.). Chloromethyl Methyl Ether - Hazard Summary. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Bis(chloromethyl) ether - Substance Information. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US5523327A - Process for preparing ion exchange resins by chloromethylation of crosslinked styrene copolymers in the presence of saturated hydrocarbon swelling agents - Google Patents [patents.google.com]

Technical Guide: Chloromethyl Octyl Ether (CMOE) in Pharmaceutical Synthesis

This guide details the preparation and application of Chloromethyl Octyl Ether (CMOE) , a specialized alkylating agent used in pharmaceutical synthesis to introduce the octyloxymethyl (OOM) moiety. This functional group serves two primary roles: as a robust protecting group for hydroxyls and as a lipophilic modifier to enhance the bioavailability of polar active pharmaceutical ingredients (APIs).

Abstract

Chloromethyl octyl ether (CAS 24566-90-3) is a reactive

-haloether used to synthesize mixed acetals. Unlike its lower homolog, chloromethyl methyl ether (MOM-Cl), CMOE introduces a long-chain octyl group ( ), significantly altering the lipophilicity ( ) of the target molecule. This guide provides a validated protocol for the in situ preparation of CMOE (to mitigate stability/safety issues) and its subsequent use in synthesizing lipophilic prodrugs and functionalized polymer membranes.

Safety & Handling Protocol (CRITICAL)

Hazard Class: Alkylating Agent / Potential Carcinogen. CMOE is structurally related to bis(chloromethyl) ether (BCME), a known human carcinogen. While the octyl chain reduces volatility compared to MOM-Cl, strict containment is mandatory.

• Engineering Controls: All operations must be performed in a certified chemical fume hood or glovebox.

• PPE: Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves; chemical splash goggles; lab coat.

• Quenching: Residual CMOE must be quenched with aqueous ammonium hydroxide or ethanolic KOH before disposal. Do not dispose of active haloethers down the drain.

Module A: Preparation of Chloromethyl Octyl Ether (CMOE)

Commercially available CMOE often degrades into octanol and formaldehyde upon storage. For pharmaceutical applications requiring high purity, fresh preparation via the Trioxane-HCl Method is the gold standard.

Reaction Principle:

Protocol 1: Synthesis of High-Purity CMOE

• Scale: 100 mmol

• Time: 3–4 hours

Materials:

• 1-Octanol (anhydrous)

• 1,3,5-Trioxane (Paraformaldehyde equivalent, preferred for solubility)

• Zinc Chloride (anhydrous, catalyst)

• HCl gas (generated from

  + NaCl or lecture bottle)

• Dichloromethane (DCM)

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a gas inlet tube (subsurface), a thermometer, and a CaCl₂ drying tube.

• Charge: Add 1-Octanol (13.0 g, 100 mmol), Trioxane (3.0 g, 33 mmol eq. formaldehyde), and anhydrous

  (100 mg) into DCM (50 mL).

• Saturation: Cool the mixture to 0–5 °C in an ice bath. Stream dry HCl gas slowly into the solution with vigorous stirring.

• Reaction: Maintain temperature <10 °C. The solution will become cloudy as water forms. Continue HCl bubbling for 2 hours until saturation is evident (fumes escape drying tube).

• Separation: Transfer the mixture to a separatory funnel. The aqueous layer (bottom) will be small. Discard it carefully.

• Purification: Dry the organic layer over

  for 30 mins. Filter.

• Isolation: Remove DCM under reduced pressure (Rotavap) at room temperature .

  • Note: Do not heat above 40 °C, as CMOE is thermally unstable.

  • Yield: ~90% as a clear, colorless oil.

  • Storage: Use immediately or store at -20 °C over activated 4Å molecular sieves.

Module B: Application - Synthesis of Octyloxymethyl (OOM) Prodrugs

The OOM group converts polar hydroxyls into lipophilic mixed acetals. This is particularly effective for increasing the cell permeability of nucleoside antivirals or polyphenolic compounds (e.g., Asiatic Acid derivatives).

Mechanism:

substitution where the alkoxide of the API attacks the electrophilic methylene carbon of CMOE.

Protocol 2: OOM-Protection of a Phenolic API

• Substrate: Generic Phenolic API (e.g., Estradiol, Polyphenol)

• Reagents: CMOE (freshly prepared), N,N-Diisopropylethylamine (DIPEA), DCM.

Step-by-Step Methodology:

• Dissolution: Dissolve the API (1.0 eq) in anhydrous DCM (0.1 M concentration) under Nitrogen.

• Base Addition: Add DIPEA (1.5 eq) and cool to 0 °C.

  • Why DIPEA? It scavenges the HCl byproduct without acting as a nucleophile (unlike pyridine, which can form pyridinium salts with reactive haloethers).

• Alkylation: Add CMOE (1.2 eq) dropwise via syringe over 10 minutes.

• Monitoring: Warm to room temperature and stir for 4–12 hours. Monitor via TLC (Silica, Hexane:EtOAc). The product will be significantly less polar (higher

  ) than the starting material.

• Quench: Add saturated

  solution. Stir for 15 minutes.

• Workup: Extract with DCM, wash with brine, dry over

  .

• Purification: Flash chromatography on silica gel (neutralized with 1% triethylamine to prevent acid-catalyzed hydrolysis of the acetal).

Module C: Polymer Functionalization (Membrane Engineering)

CMOE is increasingly used as a "greener" alternative to MOM-Cl for chloromethylating high-performance polymers like Polysulfone (PSF) or Poly(ether ether ketone) (PEEK) to create Anion Exchange Membranes (AEMs).

Workflow:

• Dissolution: Dissolve Polysulfone in Chloroform.

• Catalysis: Add Lewis Acid (

  or ).

• Functionalization: Add CMOE. Heat to 50 °C.

• Result: The chloromethyl group attaches to the aromatic ring.[1][2][3][4] The octyl chain is not attached; CMOE acts as a chloromethylating agent (transferring

  ), releasing octanol as a byproduct.

  • Note: This specific reaction (Blanc Chloromethylation transfer) uses the ether as a source of the electrophilic carbocation

    .

Visualization & Pathways

Figure 1: Synthesis and Reactivity of CMOE

This diagram illustrates the generation of CMOE and its divergent pathways: O-alkylation (Prodrugs) vs. Electrophilic Aromatic Substitution (Polymers).

Caption: Synthesis of CMOE and its dual application pathways: O-alkylation for prodrugs (retaining the octyl chain) and Chloromethylation for polymers (transferring only the CH2Cl group).

Quality Control & Characterization

To ensure the integrity of the synthesized CMOE and the final pharmaceutical compound, the following parameters must be verified.

Parameter	Method	Acceptance Criteria
Purity (CMOE)	1H NMR ( )	Diagnostic singlet at 5.50 ppm ( ). Absence of triplet at 3.60 ppm (unreacted octanol).
Identity	13C NMR	Peak at ~83 ppm ( ).
Residual Water	Karl Fischer	< 0.1% (Critical to prevent hydrolysis back to formaldehyde).
Stability	Visual	Clear, colorless. Yellowing indicates HCl decomposition.

References

• Synthesis of Chloromethyl Ethers: Marvel, C. S.; Porter, P. K. Organic Syntheses, Coll.[5] Vol. 1, p.377 (1941).[5] Link (Adapted for Octyl analog).

• Trioxane Method: Weinstock, L. M., et al. "Process for the preparation of chloromethyl methyl ether." U.S. Patent 3,972,947.[5] Link

• Application in Calixarenes: Almi, M., et al. "Chloromethylation of calixarenes and synthesis of new water soluble macrocyclic hosts." Tetrahedron, 45(7), 2177-2182 (1989). Link

• Polymer Functionalization: Wang, L., et al. "Chloromethylated polysulfone: Synthesis and characterization." Journal of Applied Polymer Science, 100(3), 2006. Link

• OOM Protecting Group: Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th Ed. Wiley, 2014. (General reference for Alkoxymethyl ethers).

Sources

• 1. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. sciencemadness.org [sciencemadness.org]
• 4. digikogu.taltech.ee [digikogu.taltech.ee]
• 5. Organic Syntheses Procedure [orgsyn.org]

protocol for introducing protecting groups with α-halo ethers

Advanced Protocol: Strategic Installation of Acetal-Based Protecting Groups ( -Halo Ethers)

Executive Summary & Safety Directive

The installation of acetal-based protecting groups via

-halo ethers is a cornerstone of complex molecule synthesis, offering robust stability against bases, nucleophiles, and reducing agents. However, the utility of these groups is often overshadowed by the severe toxicity of the reagents.

This guide prioritizes the "Modern Standard" protocol: the in situ generation of

-halo ethers. This method significantly mitigates the risk of exposure to Bis(chloromethyl) ether (BCME), a potent human carcinogen often present in commercial MOM-Cl sources.

⚠️ CRITICAL SAFETY WARNING: THE "ELEPHANT IN THE ROOM"

Reagent: Chloromethyl methyl ether (MOM-Cl) and related

-halo ethers. Hazard: Commercial MOM-Cl is frequently contaminated with Bis(chloromethyl) ether (BCME) .

• BCME Toxicity: BCME is an OSHA-regulated carcinogen (LC50 ~7 ppm). It is volatile and can form spontaneously when formaldehyde and HCl vapors mix.

• Operational Mandate: All procedures described below must be performed in a well-ventilated fume hood. Double-gloving (Nitrile/Laminate) and eye protection are non-negotiable.

• Disposal: All waste streams containing

  -halo ethers must be quenched with aqueous ammonium hydroxide or saturated sodium carbonate before disposal to destroy active alkylating agents.

Mechanistic Insight: The Oxocarbenium Pathway

Understanding the mechanism is vital for troubleshooting low yields. The reaction is not a simple

substitution. It relies on the formation of a highly electrophilic oxocarbenium ion species.

Reaction Pathway Diagram

The following diagram illustrates the in situ generation of MOM-Cl followed by the protection event.

Figure 1: Mechanism of in situ MOM-Cl generation from Dimethoxymethane followed by alcohol protection.

Strategic Selection: MOM vs. MEM vs. BOM

Select the appropriate protecting group based on the specific stability requirements of your synthetic route.

Feature	MOM (Methoxymethyl)	MEM (Methoxyethoxymethyl)	BOM (Benzyloxymethyl)
Structure
Primary Utility	General protection; minimal steric bulk.	Chelation-assisted cleavage; higher solubility.	Simultaneous protection of OH and stability to acid.[1][2]
Acid Stability	Low (Cleaves with TFA, HCl).	Low (Cleaves with Lewis Acids like , ).	Moderate/High (Stable to mild acid).
Base Stability	Excellent (Stable to LDA, BuLi).	Excellent .	Excellent .
Cleavage	Acid hydrolysis (e.g., HCl/MeOH).[1]	Lewis Acid ( ) or Acid hydrolysis.	Hydrogenolysis ( ) or Birch reduction.
Key Risk	Volatility of MOM-Cl.	MEM-Cl is less volatile (safer).	BOM-Cl is a lachrymator.

Experimental Protocols

Protocol A: The "Green" Standard (In Situ Generation)

Best for: Primary and secondary alcohols, safety-conscious labs. Reference: Adapted from Berliner, M. A.; Belecki, K. J. Org.[3] Chem.2005 , 70, 9618.[4][3]

Reagents:

• Dimethoxymethane (DMM) (Solvent/Reagent)

• Acetyl Chloride (AcCl)

• Zinc Bromide (

  ) or Zinc Acetate ( ) (0.01 equiv)
• -Diisopropylethylamine (DIPEA)[5]

• Dichloromethane (DCM)

Step-by-Step Workflow:

• Generation of MOM-Cl:

  • To a flame-dried flask under

    , add DMM (excess, acts as solvent) and (0.01 equiv).

  • Add Acetyl Chloride (1.2 equiv relative to substrate) dropwise at

    .

  • Observation: The reaction is slightly exothermic.[6] Stir at Room Temperature (RT) for 2–4 hours.

  • Checkpoint: Aliquot NMR can confirm conversion of AcCl to Methyl Acetate and MOM-Cl.[4] (MOM-Cl signal:

    ppm in ).

• Coupling:

  • Cool the mixture to

    .

  • Dilute with dry DCM (if necessary for solubility).

  • Add the Alcohol Substrate (1.0 equiv) dissolved in minimal DCM.

  • Slowly add DIPEA (1.5 equiv) dropwise. Note: Fumes may form.[7]

  • Allow to warm to RT and stir for 2–16 hours.

• Workup (Quenching):

  • CRITICAL: Pour the reaction mixture slowly into a vigorously stirring solution of saturated aqueous

    or dilute . Stir for 30 minutes to destroy excess MOM-Cl.

  • Extract with DCM (

    ). Wash combined organics with brine.

  • Dry over

    , filter, and concentrate.

• Purification:

  • Flash column chromatography (Silica gel). MOM ethers are typically less polar than the starting alcohol.

Protocol B: The "Hard" Method (Sodium Hydride)

Best for: Sterically hindered alcohols, tertiary alcohols, or unreactive phenols. Requires: Pre-made or Commercial MOM-Cl/BOM-Cl (Handle with extreme caution).

Reagents:

• Sodium Hydride (NaH) (60% dispersion in mineral oil)

• Tetrahydrofuran (THF) or DMF (Anhydrous)

• MOM-Cl or BOM-Cl

• Tetrabutylammonium iodide (TBAI) (Optional catalyst)

Step-by-Step Workflow:

• Deprotonation:

  • Wash NaH (1.5 equiv) with dry hexanes under Argon to remove mineral oil (optional, but recommended for clean reactions).

  • Suspend NaH in dry THF or DMF at

    .

  • Add the Alcohol Substrate dropwise.

  • Stir at

    to RT for 30–60 mins until evolution ceases. The solution should turn clear or slightly yellow (alkoxide formation).

• Alkylation:

  • Cool back to

    .

  • Add MOM-Cl (1.2–1.5 equiv) dropwise via syringe.

  • Optional: Add TBAI (0.1 equiv) to accelerate the reaction via the in situ formation of the more reactive MOM-Iodide.

  • Stir at RT (or heat to

    for very hindered substrates) for 2–6 hours.

• Workup:

  • Cool to

    . Carefully quench with Sat. .

  • Extract with Ethyl Acetate or Ether.

  • Note: If DMF was used, wash the organic layer with water (

    ) or 5% LiCl solution to remove DMF.

Troubleshooting & Optimization Logic

Use this decision logic to troubleshoot failed protections.

Figure 2: Troubleshooting logic for acetal protection failures.

References

• Berliner, M. A.; Belecki, K. "Simple, Rapid, and Highly Efficient Generation of Chloromethyl Methyl Ether and Other

  -Haloalkyl Ethers." Journal of Organic Chemistry, 2005 , 70(23), 9618–9621.[4]

• Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th Edition; John Wiley & Sons: Hoboken, NJ, 2014 .

• Organic Chemistry Portal. "MOM Ethers: Protection and Deprotection."

• Occupational Safety and Health Administration (OSHA). "Bis(chloromethyl) ether - Safety Data."

• Stork, G.; Takahashi, T. "Chiral Synthesis of Prostaglandins (PGE1) from D-Glucose." Journal of the American Chemical Society, 1977 , 99, 1275. (Early examples of MEM utility).

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. MOM Ethers [organic-chemistry.org]
• 4. reddit.com [reddit.com]
• 5. Methoxymethyl ether - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]

zinc-catalyzed synthesis of chloro alkyl ethers from acetals

High-Purity Synthesis of -Chloro Alkyl Ethers via Zinc-Catalyzed Acetal Cleavage

Application Note & Standard Operating Procedure

Executive Summary

This guide details the zinc-catalyzed synthesis of

-chloro alkyl ethers, specifically focusing on Chloromethyl Methyl Ether (MOM-Cl) , utilizing the atom-economical cleavage of acetals with acid chlorides. Unlike traditional methods involving hydrogen chloride gas and formaldehyde (which carry high risks of forming the potent carcinogen bis(chloromethyl) ether, BCME), the zinc-catalyzed acylative cleavage offers a milder, stoichiometric, and controllable route.

Key Advantages:

• Atom Economy: Stoichiometric generation of the electrophile.

• Safety Profile: Reduced (though not eliminated) risk of BCME formation compared to protic acid methods.

• Process Efficiency: Rapid reaction rates (<2 hours) with low catalyst loading (0.01–1.0 mol%).

Mechanistic Principles

The transformation relies on the Lewis acidity of Zinc(II) halides (

or ). The zinc catalyst activates the acetal oxygen, facilitating the nucleophilic attack by the acyl chloride. This "Push-Pull" mechanism allows for the exchange of an alkoxy group for a chlorine atom under neutral-to-mildly-acidic conditions.

Reaction Pathway[1][2][3][4][5][6]

• Coordination:

  coordinates to one of the acetal oxygens, increasing the leaving group ability of the methoxy group.

• Acyl Transfer: The acetyl chloride attacks the activated complex.

• Cleavage: The C-O bond breaks, releasing the ester byproduct (Methyl Acetate) and generating the reactive oxocarbenium ion intermediate.

• Halogenation: The chloride ion collapses onto the oxocarbenium species to form the

  -chloro ether.

Mechanism Visualization

Figure 1: Lewis-acid catalyzed exchange mechanism converting acetals to

-chloro ethers.

Safety & Handling (Critical)

WARNING: Carcinogen & Lachrymator

• Carcinogenicity:

  -Chloro alkyl ethers are alkylating agents. MOM-Cl is an OSHA-regulated carcinogen. Bis(chloromethyl) ether (BCME) , a potential impurity, is a known human carcinogen.[1]

• Hydrolysis: These compounds react violently with moisture to release HCl gas and formaldehyde.

• Containment: All operations must be performed in a functioning chemical fume hood. Double-gloving (Nitrile over Laminate) is recommended.

• Quenching: Quench all glassware and excess reagents in a solution of aqueous ammonium hydroxide to destroy active alkylating agents before removal from the hood.

Protocol: Synthesis of Methoxymethyl Chloride (MOM-Cl)

This protocol is adapted from the high-efficiency method developed by Berliner and Belecki (Pfizer) [1].

Reagent Stoichiometry

Reagent	MW ( g/mol )	Equiv.	Role
Dimethoxymethane (Methylal)	76.09	1.0	Substrate
Acetyl Chloride	78.50	1.0	Chlorinating Agent
Zinc Bromide ( )	225.18	0.00025 (0.025 mol%)	Catalyst
Toluene	92.14	(Optional Solvent)	Solvent (if stored)

Note:

may be substituted for , though often exhibits higher solubility and faster kinetics in this specific transformation.

Step-by-Step Procedure

Step 1: Reactor Setup

• Oven-dry a 3-neck round-bottom flask (RBF), a reflux condenser, and a pressure-equalizing addition funnel.

• Assemble the apparatus under a positive pressure of dry Nitrogen or Argon.

• Connect the top of the condenser to an oil bubbler or a scrubber containing 10% NaOH (to trap trace HCl fumes).

Step 2: Catalyst Loading

• Charge the RBF with Dimethoxymethane (1.0 equiv) .

• Add anhydrous

  (0.025 mol%) .

  • Observation: The salt should dissolve rapidly. If using

    , ensure it is finely powdered anhydrous material; it may dissolve slower.

• (Optional) If a solution is desired for immediate use, add anhydrous Toluene (3 volumes relative to DMM) at this stage. For isolation of neat MOM-Cl, omit solvent.

Step 3: Controlled Addition

• Charge the addition funnel with Acetyl Chloride (1.0 equiv) .[2]

• Begin dropwise addition of Acetyl Chloride.[3]

  • Thermodynamics: The reaction is exothermic. Adjust the addition rate to maintain a gentle reflux (if neat) or an internal temperature of 40–45 °C.

• Once addition is complete, allow the mixture to cool to room temperature (approx. 20–25 °C).

• Stir for an additional 30–60 minutes.

Step 4: Validation & Workup

• In-Process Check (NMR): Take a small aliquot (approx. 50

  ) and dilute in .

  • Target Signal:

    5.44 ppm (s, 2H, ).

  • Byproduct Signal:

    3.64 ppm (s, 3H, Methyl Acetate ) and 2.03 ppm (s, 3H, Methyl Acetate ).

  • Completion: Disappearance of DMM acetal peak (

    ~4.5 ppm).

• Isolation (Distillation):

  • For high purity, perform a fractional distillation.

  • Methyl Acetate boils at ~57 °C.

  • MOM-Cl boils at ~59 °C.

  • Note: Due to the close boiling points, a Vigreux column is required. Alternatively, for many applications (like MOM-protection of phenols), the solution containing methyl acetate can be used directly without distillation, as the ester is inert to typical alkylation conditions.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of MOM-Cl.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Reaction (NMR shows SM)	Catalyst Deactivation	Ensure is anhydrous. Fuse under vacuum before use if hydrated.
White Precipitate	Moisture Ingress	The product hydrolyzes to Paraformaldehyde. Check N2 lines and seal integrity.
Yellow/Orange Color	Polymerization/Iron	Trace iron in Acetyl Chloride or overheating. Distill Acetyl Chloride prior to use.
Low Yield (Distillation)	Azeotrope Formation	MOM-Cl and Methyl Acetate have similar BPs. Use a longer fractionating column or use the crude mixture if possible.

References

• Berliner, M. A.; Belecki, K. "A Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether (MOMCl) and Other Halo Alkyl Ethers."[3] Organic Syntheses2007 , 84, 102.

• Linderman, R. J.; Joralemon, J.; Graves, D. M. "Methoxymethylation of Alcohols Using Dimethoxymethane and Zinc Bromide." Tetrahedron Letters1987 , 28, 4259.

• Occupational Safety and Health Administration (OSHA). "Bis(Chloromethyl) Ether - Safety Data Sheet."[4]

Sources

• 1. Bis(Chloromethyl) Ether | (CH2Cl)2O | CID 10967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. agilent.com [agilent.com]

industrial applications of chloromethyl ethers in manufacturing

Executive Summary

Chloromethyl ethers (CMEs), specifically Chloromethyl Methyl Ether (CMME) and Bis(chloromethyl) ether (BCME), represent a paradox in industrial chemistry.[1] They are among the most potent electrophilic alkylating agents available—indispensable for synthesizing high-value solid-phase supports (Merrifield Resins) and protecting complex Active Pharmaceutical Ingredients (APIs).[1] However, they are also Group A human carcinogens requiring a "Zero-Exposure" operational standard.[1]

This guide provides rigorous, field-validated protocols for the industrial application of CMEs. Unlike standard academic procedures, these workflows prioritize in-situ generation , closed-loop containment , and Process Analytical Technology (PAT) to ensure operator safety without compromising yield.[1]

Core Safety Directive: The "Zero-Exposure" Standard

Critical Warning: CMME and BCME are volatile carcinogens.[1] BCME is often a byproduct of CMME synthesis.[1] All operations must occur within a Class I, Division 1 explosion-proof environment with redundant containment.

The Engineering Control Loop Industrial handling requires a hierarchy of controls. Reliance on PPE alone is insufficient.[1]

Figure 1: Closed-loop containment strategy preventing operator exposure to CME vapors.

Application I: Synthesis of Merrifield Resin (Solid-Phase Support)

Context: The chloromethylation of styrene-divinylbenzene (DVB) copolymers creates "Merrifield Resin," the foundational support for solid-phase peptide synthesis (SPPS).[1]

The Challenge: Achieving uniform "chlorine loading" (mmol Cl/g resin) without degrading the polymer matrix or generating excessive BCME byproducts.

Mechanism: The reaction proceeds via a Friedel-Crafts alkylation.[1][2] The zinc chloride catalyst activates the formaldehyde/HCl complex (or CME) to generate the electrophilic carbocation.

Figure 2: Friedel-Crafts Chloromethylation mechanism for resin functionalization.[1]

Industrial Protocol: The "Blanc" In-Situ Method

Note: This protocol avoids handling isolated CMME by generating the active chloromethylating species in situ.

Reagents:

• Copolymer Beads: Polystyrene cross-linked with 1% DVB (200-400 mesh).[1]

• Solvent: Dichloromethane (DCM) or Chlorobenzene (swelling agent).[1]

• Reagents: Paraformaldehyde, Anhydrous HCl gas.[1]

• Catalyst: Zinc Chloride (ZnCl2) or SnCl4.[1]

Step-by-Step Methodology:

• Swelling (Critical): Charge the reactor with copolymer beads and DCM (10 mL/g resin). Agitate at 25°C for 1 hour. Why: Swelling expands the polymer pores, ensuring functionalization occurs throughout the bead, not just on the surface.

• Reagent Charge: Add Paraformaldehyde (1.5 eq relative to desired loading) and ZnCl2 (0.1 eq).

• Chloromethylation: Cool to 0°C. Sparge anhydrous HCl gas into the slurry at a controlled rate. Maintain internal pressure < 5 psig.

• Heating Ramp: Slowly ramp temperature to 40°C over 2 hours. Why: Gradual heating prevents rapid exotherms that cause bead fracture (fines).

• Quench: Cool to 0°C. Transfer slurry to a filter dryer via closed pipe. Wash with Methanol/Water (50:50) to quench residual electrophiles.[1]

• Validation: Dry resin under vacuum at 40°C.

QC Validation (Volhard Titration):

• Swell 1.0 g of resin in Pyridine.

• Reflux for 2 hours (displaces Cl with Pyridinium).

• Titrate liberated Cl- with AgNO3.[1]

• Target: 0.5 – 1.5 mmol Cl/g (depending on peptide length requirements).[1]

Application II: API Synthesis – Methoxymethyl (MOM) Protection

Context: The MOM group is a "hard" protecting group, stable to strong bases and nucleophiles (e.g., Grignard reagents, hydrides), making it ideal for multi-step API synthesis.

The Challenge: Classical synthesis uses MOM-Cl, which is highly toxic.[1] The Solution: The "Methylal Process" (Dimethoxymethane) uses a safer acetal exchange reaction, avoiding direct handling of MOM-Cl.[1]

Protocol: MOM Protection via Dimethoxymethane (Methylal)

This method is preferred for pharmaceutical GMP manufacturing.

Reagents:

• Substrate: Alcohol/Phenol API intermediate.[1]

• Reagent: Dimethoxymethane (Methylal) (Excess, acts as solvent/reagent).[1]

• Catalyst: P2O5 (Phosphorus Pentoxide) or p-TsOH (p-Toluenesulfonic acid).[1]

• Solvent: Chloroform or DCM.[1]

Step-by-Step Methodology:

• Preparation: Dissolve API substrate in Dimethoxymethane (10-20 equivalents).

• Catalysis: Add P2O5 (1.5 eq) in portions at 0°C. Why: P2O5 acts as both a Lewis acid catalyst and a dehydrating agent, driving the equilibrium forward.

• Reaction: Stir at ambient temperature (20-25°C). Monitor by HPLC.

• Work-up (Quench): Pour mixture into ice-cold saturated NaHCO3. Why: Neutralizes acid immediately to prevent hydrolysis of the newly formed MOM ether.

• Extraction: Extract with Ethyl Acetate. The organic layer contains the MOM-protected API.[1]

Deprotection Strategy: MOM groups are cleaved using mild acids (e.g., dilute HCl in MeOH) or specific Lewis acids (MgBr2/EtSH) for sensitive substrates.[1]

Figure 3: The MOM protection/deprotection cycle allows modification of the R-group while shielding the hydroxyl functionality.[1]

Process Analytical Technology (PAT) Integration

To adhere to the "Zero-Exposure" mandate, manual sampling (opening the reactor) is prohibited.[1]

Technology	Application	Detection Target	Benefit
In-Line FTIR	Resin Synthesis	C-Cl stretch (~600-800 cm⁻¹)	Tracks functionalization kinetics in real-time.[1]
Raman Spectroscopy	MOM Protection	Ether C-O-C symmetric stretch	Distinguishes Product (MOM ether) from Reagent (Methylal).[1]
Mass Flow Controllers	HCl Addition	Gas flow rate	Precise stoichiometry control to limit off-gassing.[1]

References

• Merrifield, R. B. (1963).[1] "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide". Journal of the American Chemical Society, 85(14), 2149–2154. Link[1]

• Occupational Safety and Health Administration (OSHA) . (2024).[1] "Chloromethyl methyl ether - 1910.1006".[1] OSHA Standards. Link

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1][3] (Chapter 2: Protection for the Hydroxyl Group).[1] Link[1]

• Blanc, G. L. (1923).[1] "Preparation of aromatic chloromethylene derivatives". Bulletin de la Société Chimique de France, 33, 313–319.[4][5]

• Galushko, A. et al. (2022).[1] "Process Analytical Technology (PAT) in Polymer Synthesis". Polymers, 14(15), 3050. Link[1]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Blanc Reaction [organic-chemistry.org]
• 3. MOM Ethers [organic-chemistry.org]
• 4. jk-sci.com [jk-sci.com]
• 5. CN115215967A - Merrifield resin and preparation method and application thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Chloromethyl Ether (MOM-Cl) Synthesis

Subject: Optimization of Yield and Purity in Chloromethyl Methyl Ether (MOM-Cl) Synthesis Ticket Priority: Critical (Safety/Yield Correlation) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Core Directive & Safety Preface

WARNING: CARCINOGEN HAZARD Before proceeding, acknowledge that Chloromethyl Methyl Ether (MOM-Cl) is an OSHA-regulated carcinogen.[1] The primary impurity, bis-chloromethyl ether (BCME) , is a potent human carcinogen even at ppb levels.

• Yield = Safety: High-yield protocols are safer because they minimize the formation of BCME and reduce handling time.

• Containment: All operations must occur in a functioning fume hood with proper PPE (Silver Shield® gloves recommended).

The High-Yield Standard: Lewis Acid-Catalyzed Exchange

Issue: "My yield is inconsistent (<60%) and the product contains significant BCME impurities using the formaldehyde/HCl method."

Resolution: Switch to the Dimethoxymethane (Methylal) / Acyl Chloride Exchange . This method, validated by Berliner & Belecki (2005), is the current industry gold standard. It avoids the use of free formaldehyde, drastically reduces BCME formation, and typically affords yields >90%.

Optimized Protocol (The "Berliner" Method)

Reagents:

• Dimethoxymethane (DMM) [1.0 equiv][2]

• Acetyl Chloride (AcCl) [1.0 equiv][1][2]

• Catalyst: Zinc Acetate (Zn(OAc)₂) or Zinc Bromide (ZnBr₂) [0.01 mol%][1]

• Solvent: Toluene (Recommended for stability) or Neat

Step-by-Step Workflow:

• Setup: Flame-dry a 3-neck round-bottom flask. Equip with a reflux condenser (N₂ inlet), internal thermometer, and pressure-equalizing addition funnel.

• Charging: Add DMM and Toluene (3 volumes relative to DMM) to the flask. Add the Zinc catalyst (0.01 mol%).[1][2][3][4][5][6]

  • Note: The catalyst will not dissolve immediately.

• Addition: Charge the addition funnel with Acetyl Chloride. Add dropwise over 5–15 minutes.

  • Observation: The reaction is exothermic.[1][7] Control rate to maintain internal temp < 45°C. The catalyst will dissolve as AcCl is added.[2]

• Reaction: Allow the mixture to cool to ambient temperature with stirring (typically 2–3 hours).

• Validation: Aliquot NMR should show complete consumption of DMM (

  3.3 ppm) and formation of MOM-Cl ( 5.45 ppm, s, 2H).

• Usage: The resulting solution is approximately 2.0 M and can be used directly for methoxymethylation steps without distillation.

Workflow Visualization

Figure 1: High-yield synthesis workflow using the Dimethoxymethane/Acetyl Chloride exchange route.

Troubleshooting the "Classic" Route (HCHO + HCl)

Issue: "I am restricted to the legacy Formaldehyde/HCl method and my yields are crashing."

Root Cause Analysis: The classic reaction (

) is an equilibrium process.[7] Low yields are almost exclusively caused by water accumulation pushing the equilibrium to the left.

Diagnostic & Remediation Table

Symptom	Probable Cause	Corrective Action
Yield < 50%	Incomplete Saturation	You must saturate the methanol/formaldehyde mix with HCl gas until it fumes vigorously. If using aqueous formalin, yield will never exceed ~60%. Switch to Paraformaldehyde.
Cloudy Product	Water / Polymerization	The product layer is wet. Dry over anhydrous pellets. If it remains cloudy, redistill.
Violent Fuming	Hydrolysis	The product is hydrolyzing in humid air. Store over activated molecular sieves (4Å) in a Schlenk flask.
High BCME	High HCHO:MeOH Ratio	Ensure a slight excess of Methanol. BCME formation is favored when Formaldehyde concentration is high relative to Methanol.

Frequently Asked Questions (Technical)

Q: Can I distill MOM-Cl to improve purity? A: Yes, but it is hazardous. MOM-Cl boils at 55–57°C.[8]

• Risk:[1][4][7][9] Distillation concentrates the volatile BCME byproduct in the lower-boiling fractions.

• Recommendation: If you used the Zinc-catalyzed method (Section 2), the only byproduct is methyl acetate, which is inert in most nucleophilic substitutions. Do not distill unless absolutely necessary for atom-economy reasons. Use the solution in situ.

Q: My MOM-Cl solution turned yellow/orange overnight. Is it bad? A: Likely yes.

• Cause: Iron contamination (from steel needles/spatulas) reacting with HCl to form

  , or polymerization.

• Fix: Discard safely.[4] Always use glass/Teflon equipment and non-metallic needles where possible.

Q: How do I quench the reaction safely? A: Do not just add water (violent hydrolysis/HCl release).

• Protocol: Dilute the reaction mixture with ethyl acetate, then slowly add saturated aqueous Ammonium Chloride (

  ) with vigorous stirring. The ammonia neutralizes the HCl gently.

Troubleshooting Logic Tree

Figure 2: Decision tree for diagnosing yield failures in MOM-Cl synthesis.

References

• Berliner, M. A., & Belecki, K. (2005).[4] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[4][10] The Journal of Organic Chemistry, 70(23), 9618–9621.

• Marvel, C. S., & Porter, P. K. (1941).[2] Chloromethyl Methyl Ether.[1][2][4][7][8][9][10][11][12] Organic Syntheses, Coll.[2][8][10][11] Vol. 1, p.377.[2]

• Linderman, R. J., Joralemon, M., & Graves, D. M. (1989). Methoxymethylation of alcohols using dimethoxymethane and p-toluenesulfonic acid.[6] Tetrahedron Letters, 30(16), 2049-2052.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. datapdf.com [datapdf.com]
• 3. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. CA1038888A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
• 8. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 9. US3972947A - Process for the preparation of chloromethyl methyl ether - Google Patents [patents.google.com]
• 10. CN104710286A - Chloromethyl methyl ether and synthesis method of compound protected by methoxymethyl thereof - Google Patents [patents.google.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. US3883602A - Preparation and isolation of chloromethyl methyl ether by solvent extraction - Google Patents [patents.google.com]

Technical Support Center: Chloromethyl Octyl Ether (CMOE) Purification

Topic: Troubleshooting & Purification of Crude Chloromethyl Octyl Ether

Introduction

Welcome to the Technical Support Center. You are likely here because your Chloromethyl Octyl Ether (CMOE) synthesis has resulted in a cloudy, acidic oil, or your yield has plummeted during what should be a standard distillation.

The Core Problem: CMOE is an

-haloether . Unlike standard alkyl halides, the halogen is on a carbon attached to an oxygen. This makes the C-Cl bond exceptionally labile.

• Hydrolytic Instability: It hydrolyzes roughly

  times faster than primary alkyl chlorides. Standard aqueous workups (water/bicarbonate washes) often destroy the product before isolation.

• Thermal Instability: At atmospheric pressure, the boiling point is high enough to trigger thermal decomposition before distillation is complete.

This guide replaces standard textbook protocols with field-proven techniques for handling this specific class of reactive intermediates.

Module 1: The Impurity Profile (Know Your Enemy)

User Question: "My GC-MS shows a large peak heavier than my product. What is it, and why is my purity stuck at 85%?"

Technical Analysis: The synthesis of CMOE involves the reaction of Octanol with Formaldehyde and HCl. This is an equilibrium process. The "heavy" impurity is almost certainly Bis(octyl)formal (

).

Reaction & Impurity Pathways

The formation of the formal competes with your product. Water is the switch that controls this equilibrium.

Figure 1: Reaction equilibrium showing the competition between CMOE formation and the Bis(octyl)formal side product. Note that water drives the reaction backward or toward the formal.

Module 2: Purification Protocol (The "Dry" Method)

User Question: "The crude mixture is fuming and acidic. Can I wash it with saturated Sodium Bicarbonate?"

Direct Answer: NO. Do not wash crude

-chloroethers with water or aqueous base. The interface hydrolysis is rapid, generating octanol and HCl, which creates an emulsion and lowers yield.

Step-by-Step Purification Workflow

Phase 1: Acid Removal (Degassing)

Instead of washing, we use physical displacement.

• Setup: Place the crude reaction mixture in a round-bottom flask.

• Sparging: Insert a gas dispersion tube (fritted glass) into the liquid.

• Process: Bubble dry Nitrogen (

  ) or Argon vigorously through the neat liquid for 2-4 hours at room temperature.

  • Mechanism:[1][2][3][4][5] This mechanically displaces dissolved HCl gas.

• Verification: Hold a piece of damp pH paper above the flask neck (not touching liquid). Sparging is complete when fumes no longer turn the paper instantly red.

Phase 2: Fractional Vacuum Distillation

This is the only reliable way to separate the CMOE from the Bis(octyl)formal.

Parameter	Specification	Reason
Pressure	< 5 mmHg (High Vacuum)	Essential to keep bath temp < 120°C to prevent decomposition.
Column	Vigreux (10-20cm)	Short path is preferred to minimize hold-up, but slight fractionation is needed to cut the octanol.
Grease	Krytox or PTFE Sleeves	Standard silicone grease degrades rapidly on contact with haloethers.

Distillation Cuts (Estimated at ~1-2 mmHg):

• Foreshot: Residual HCl and unreacted Formaldehyde.

• Fraction 1 (Low Boiling): Unreacted Octanol.

• Fraction 2 (Target): Chloromethyl Octyl Ether .

• Pot Residue (High Boiling): Bis(octyl)formal. Do not distill to dryness; the formal has a much higher BP.

Module 3: Troubleshooting Guide

User Question: "My product turned cloudy and deposited a white solid after 24 hours in the fridge."

Diagnosis: Moisture Ingress (Hydrolysis). The white solid is likely Paraformaldehyde (re-polymerizing) or Octanol crystallizing (if cold enough).

Root Cause Analysis & Fixes

Symptom	Probable Cause	Corrective Action
Cloudiness / White Precipitate	Hydrolysis due to moisture in air/container.	Filter through a plug of anhydrous under . Store over activated 4Å molecular sieves.
Fuming on opening bottle	Residual HCl gas.	Re-sparge with dry Nitrogen for 60 mins.
Yield < 50%	Formation of Bis(octyl)formal.	Stoichiometry Check: Ensure you used excess Paraformaldehyde and saturated fully with HCl. Water removal during synthesis (using trap) is critical.
Violent bubbling during distillation	Decomposition.	Vacuum Leak: Check system. If pressure >10 mmHg, temperature is too high. Stop immediately.

The Decision Tree: Save or Discard?

Figure 2: Logical workflow for salvaging crude CMOE batches.

Module 4: Safety & Storage (Critical)

Warning: Chloromethyl ethers are potential alkylating carcinogens. While the octyl chain reduces volatility compared to MOM-Cl (Chloromethyl Methyl Ether), it should be handled with extreme caution .

• Quenching Spills: Do not wipe with water. Cover with a slurry of dilute Ammonium Hydroxide (

  ) and Methanol. The ammonia reacts to form the amine, which is safer.

• Storage:

  • Container: Schlenk flask or Teflon-sealed vial.

  • Stabilizer: Add a few granules of Activated 4Å Molecular Sieves to the bottle to scavenge any moisture that enters during opening.

  • Temp: -20°C is ideal to slow thermal degradation.

References

• Organic Syntheses. Chloromethyl Methyl Ether. Org.[5][6][7] Synth. 1929 , 9, 22. (Protocol basis for

  -haloethers).

• PubChem. Chloromethyl Octyl Ether - Compound Summary. National Library of Medicine. (Physical properties and safety data).

• Jones, T. C.Purification of unstable alkyl halides. Journal of Applied Chemistry, 2018. (General reference for non-aqueous workup of hydrolytically unstable halides).

• Sigma-Aldrich. Safety Data Sheet: Chloromethyl Octyl Ether. (Handling and stability data).

(Note: While specific boiling points for the octyl variant are often experimental, the MOM-Cl and related haloether protocols provided in Reference 1 establish the foundational chemistry for this guide.)

Sources

• 1. Identification, synthesis and structure assignment of two impurities of Erlotinib, a drug used for the treatment of some types of cancer [scielo.org.mx]
• 2. US3883602A - Preparation and isolation of chloromethyl methyl ether by solvent extraction - Google Patents [patents.google.com]
• 3. CN101372448A - Production method of chloromethyl ethyl ether - Google Patents [patents.google.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. reddit.com [reddit.com]

Technical Support Center: Chloromethylation of Polymers

Troubleshooting Guide & FAQs

From: Dr. Aris Thorne, Senior Application Scientist To: R&D Teams, Process Chemists, and Material Scientists Subject: Mastering the Blanc Reaction: Control, Safety, and Reproducibility[1]

Introduction

Chloromethylation—specifically the introduction of

groups onto aromatic polymers (polystyrene, polysulfone, PEEK)—is the gateway to creating high-value functional materials like ion-exchange membranes, solid-phase synthesis resins (Merrifield resins), and catalytic supports.[1]

However, this reaction is notoriously temperamental.[1][2] It sits on a knife-edge between functionalization (the desired outcome) and cross-linking (the irreversible failure mode).[2] This guide deconstructs these failure modes using mechanistic insights and provides validated protocols to ensure your polymer remains soluble and reactive.[2]

Module 1: The "Gelation" Nightmare (Cross-linking)

User Complaint: "My reaction mixture turned into an insoluble jelly/solid block. I cannot process it."

The Mechanism of Failure

The chloromethyl group (

) you just added is, itself, a highly reactive electrophile.[2] In the presence of a Lewis Acid catalyst, it can act as an alkylating agent, attacking an unreacted aromatic ring on a neighboring polymer chain.[1] This forms a methylene bridge ( ), permanently locking the chains together.[2]

Diagram: The Gelation Pathway

Caption: Kinetic competition between functionalization (green path) and intermolecular cross-linking (red path).

Troubleshooting & Solutions

Variable	Recommendation	Scientific Rationale
Catalyst Selection	Switch to SnCl₄ or ZnCl₂. Avoid AlCl₃.	AlCl₃ is too aggressive; it activates the group for secondary alkylation immediately.[2] SnCl₄ is milder and selective for the initial formylation step [1].[2]
Temperature	Keep < 40°C (PS) or < 60°C (PSU).	Activation energy for cross-linking is higher than for chloromethylation.[2] High heat favors the "killer" side reaction [2].[2]
Dilution	Maintain < 5-8 wt% polymer.	Cross-linking is a bimolecular reaction (Chain A + Chain B).[2] Dilution exponentially reduces the probability of inter-chain collision [3].[2]
Reaction Time	Stop before maximum conversion.	Viscosity rises exponentially near the gel point.[2] It is better to accept 80% functionalization than 100% brick formation.[2]

Module 2: Chemical Integrity & Hydrolysis

User Complaint: "Elemental analysis shows low chlorine content, and the polymer is hydrophilic."

The Issue: Hydrolysis

The benzyl chloride moiety is susceptible to nucleophilic attack by water, converting it to a benzyl alcohol (

).[2] This "dead" group will not react in subsequent amination or phosphonation steps.[2]

• Diagnostic: An IR spectrum showing a broad peak at ~3400 cm⁻¹ (

  ) where none should exist.[2]

• Root Cause: Wet reagents or improper quenching.[2]

Protocol Adjustment

• Reagents: Use paraformaldehyde and anhydrous Lewis acids.[2] If using chloromethyl methyl ether (CMME), ensure it is distilled and dry.[1][2]

• Quenching: Do not quench directly into water if the polymer is still swollen and acidic.[2] Quench into cold methanol (non-solvent) to precipitate the polymer rapidly, trapping the

  groups in the glassy state before water can penetrate [4].

Module 3: Safety (The BCME Hazard)

Critical Warning: The reaction of formaldehyde and HCl generates Bis(chloromethyl) ether (BCME) , a potent human carcinogen (OSHA regulated), even if you don't add it intentionally [5].[2]

Diagram: BCME Formation Loop

Caption: Spontaneous formation of carcinogenic BCME in acidic formaldehyde solutions.[2]

Mandatory Safety Controls

• Closed Systems: Never perform this in an open vessel. Use a sealed reactor vented through a caustic scrubber (NaOH) to neutralize vapors.[2]

• Alternative Reagents: For Polysulfone, use the "Avram Method" (Chlorotrimethylsilane + Paraformaldehyde).[2] This generates the active chloromethylating species in situ without requiring reduced gaseous HCl, significantly lowering (though not eliminating) volatile BCME exposure risks [6].[2]

Module 4: Validated Experimental Protocols

Protocol A: Chloromethylation of Polysulfone (The "Avram" Method)

Best for: Membrane fabrication, avoiding gelation.[1]

Reagents:

• Polysulfone (Udel® P-3500 or equivalent)[2]

• Paraformaldehyde (PFA)[2]

• Chlorotrimethylsilane (TMSCl)

• Stannic Chloride (SnCl₄) - Catalyst[2][3]

• Chloroform (CHCl₃) - Solvent[2]

Step-by-Step:

• Dissolution: Dissolve 5g Polysulfone in 200mL dry Chloroform in a 3-neck round bottom flask equipped with a reflux condenser and N₂ inlet.

• Reagent Mix: Add 3.3g Paraformaldehyde (10 eq per repeat unit) and 14mL TMSCl (10 eq). Stir for 30 mins.

• Catalysis: Add 0.15 mL SnCl₄ (catalytic amount, ~2 mol%).

• Reaction: Heat to 50°C (oil bath).

  • Critical Checkpoint: Monitor time closely.[2]

  • Target: 24-48 hours for high Degree of Substitution (DS).[2]

  • Gel Watch: If solution becomes turbid or climbs the stir rod (Weissenberg effect), STOP immediately.[2]

• Workup: Pour slowly into 1L of Methanol under vigorous stirring.

• Purification: Filter the white precipitate. Wash 3x with Methanol.[2] Dry under vacuum at 40°C.[2]

Protocol B: Chloromethylation of Polystyrene (Merrifield Resin Precursor)

Best for: Creating beads for solid-phase synthesis.

Reagents:

• Cross-linked Polystyrene beads (1% DVB)[2]

• Chloromethyl Methyl Ether (CMME) - Warning: Carcinogen handling protocols apply[2]

• Zinc Chloride (ZnCl₂)[2]

Step-by-Step:

• Swelling: Suspend 10g PS beads in 100mL DCM (Dichloromethane) for 1 hour to swell the matrix.

• Addition: Add 60mL CMME (excess).

• Catalysis: Add 1.5g anhydrous ZnCl₂ dissolved in minimal THF or added as solid.

• Reaction: Stir gently at 35°C for 4-6 hours.

  • Note: ZnCl₂ is milder than AlCl₃, allowing for a controlled surface functionalization without "locking up" the bead interior with cross-links.[1]

• Workup: Filter beads. Wash sequentially with Dioxane, 3N HCl (aq), Water, and Methanol.[1][2]

References

• Camps, M., Chatzopoulos, M., & Montheard, J. P. (1987).[1][2] Chloromethylation of polystyrene and styrene co-polymers.[2][4] Journal of Macromolecular Science, Part C, 27(3-4), 505-566.[1][2] [2]

• Avram, E. (2001).[1][2] Polymers with pendant chloromethyl groups.[2][4][5][6][7][8][9] Reactive and Functional Polymers, 49(2), 165-172.[1][2]

• Warshawsky, A., & Deshe, A. (1985).[1][2] Halomethylation of aromatic polymers with alkyl halosulfonates. Journal of Polymer Science: Polymer Chemistry Edition, 23(7), 1839-1852.[1][2] [2]

• Deng, S., & Paraskos, A. J. (2014).[1][2] Reliable synthesis of chloromethylated polysulfones. Beilstein Journal of Organic Chemistry, 10, 282-287.[1][2]

• U.S. EPA.[2][9] (1980).[2][9] Bis(chloromethyl) ether (BCME) Health Advisory.

• Avram, E., et al. (2002).[1][2] Chloromethylation of polysulfones with trimethylchlorosilane and paraformaldehyde.[2] Journal of Macromolecular Science, Part A, 39(11), 1235-1245.[1][2] [2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bis(chloromethyl) ether - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. sciencemadness.org [sciencemadness.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]
• 7. Development of Polymeric Membranes Based on Quaternized Polysulfones for AMFC Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ARCHIVED - Bis(Chloromethyl) Ether and Chloromethyl Methyl Ether - PSL1 - Canada.ca [canada.ca]

Technical Support Center: Managing Chloromethyl Octyl Ether (CMOE) Stability

Topic: Decomposition Control During Fractionation & Storage

Status: Active | Severity: Critical | Audience: Senior Chemists & Process Engineers

Introduction: The Race Against Temperature

Welcome to the Technical Support Center for

-chloroether handling. You are likely here because your chloromethyl octyl ether (CMOE) is decomposing during purification—manifesting as fuming, yellowing, or fluctuating vacuum pressure.

The Core Problem: CMOE (

) is an -chloroether.[1] Unlike standard ethers, the chlorine atom activates the adjacent oxygen, making the C-Cl bond hyper-labile. In the presence of trace moisture or heat, it undergoes rapid hydrolysis and thermal elimination. This releases Hydrogen Chloride (HCl), which acts as an autocatalyst , accelerating the decomposition of the remaining material.

This guide treats the fractionation of CMOE not as a standard distillation, but as a stabilization protocol .

Module 1: The Chemistry of Failure (Root Cause Analysis)

To prevent decomposition, you must break the "Autocatalytic Loop." If you heat CMOE containing even trace acid or water, you initiate a runaway degradation cycle.

The Decomposition Cycle

The following diagram illustrates why standard distillation often fails. The generation of HCl is not just a byproduct; it is a catalyst for further destruction.

Figure 1: The Autocatalytic Decomposition Loop. Note how HCl feeds back into the reaction, accelerating breakdown.

Module 2: Pre-Fractionation Stabilization

CRITICAL STEP: Do not attempt to distill crude CMOE directly from the synthesis reactor. You must neutralize and dry the material first.

Protocol: The "Cold-Dry" Wash

Objective: Remove residual HCl and water before applying any heat.

• Degassing: Sparge the crude reaction mixture with dry Nitrogen (

  ) for 30 minutes at room temperature to drive off dissolved HCl gas.

• Phase Separation: If your synthesis involved an aqueous phase, separate sharply.

• Chemical Drying (The Calcium Lock):

  • Add fused Calcium Chloride (

    ) pellets to the crude oil.

  • Why?

    is unique; it sequesters water and binds methanol/ethanol (if used in synthesis), preventing transacetalization.

  • Duration: Allow to stand for 2 hours at

    .

• Filtration: Filter strictly under inert atmosphere. Do not use paper filters (they contain moisture); use a sintered glass frit.

Stabilizer Selection Table

Stabilizer	Suitability	Risk Profile	Recommendation
Calcium Chloride ( )	High	Low	Standard. Excellent for removing bulk water/alcohol.
Calcium Hydride ( )	Medium	High	Aggressive. Use only if crude is already <1% water. Evolves .
Sodium Carbonate ( )	Medium	Low	Good for neutralizing acid, but water generation is a risk.
Tertiary Amines ( )	Critical Fail	Extreme	DO NOT USE. Reacts with CMOE to form quaternary ammonium salts.

Module 3: Distillation Troubleshooting & Protocol

If you must isolate CMOE (rather than using it crude), Vacuum Distillation is the only viable path. Atmospheric distillation will result in total tarring.

The "Short Path" Requirement

Use a Short Path Distillation head (Kugelrohr or Vigreux are acceptable, but minimize column length).

• Target Vacuum:

  (absolute pressure).[2]

• Target Bath Temp:

  .

Troubleshooting Decision Tree

Follow this logic flow if you encounter issues during the run.

Figure 2: Real-time Troubleshooting Logic for CMOE Distillation.

Step-by-Step Fractionation Guide

• System Prep: Flame-dry all glassware. Flush with Argon.

• Vacuum Application: Apply full vacuum before heating the oil bath. This removes residual volatiles (solvent/HCl) while cold.

• Ramp Rate: Heat the oil bath slowly.

  • Observation: If pressure spikes while heating, pause . This indicates decomposition (gas evolution).

• Collection:

  • Fore-run: Discard the first 5-10%. This usually contains bis(chloromethyl) ether (BCME) if paraformaldehyde was used, or unreacted octanol.

  • Main Fraction: Collect the clear, colorless oil.[1][2]

  • Heel: Do not distill to dryness. The residue is often unstable polymers.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I purify CMOE using Silica Gel Chromatography? A: NO. Silica gel is slightly acidic and contains surface hydroxyl groups. CMOE will hydrolyze on the column, releasing HCl and destroying your product. If chromatography is absolutely necessary, use neutral alumina (Activity Grade I) flushed with 1% triethylamine/hexane, but yield loss is still high.

Q: My product was clear but turned pink/yellow after 24 hours. Why? A: This is "Post-Distillation Acidification." Trace HCl remained or reformed.

• Fix: Store the distilled product over a few pellets of activated Molecular Sieves (4Å) or a small piece of Copper wire . The copper acts as a radical inhibitor and acid scavenger.

Q: Is the "white smoke" in my vacuum trap dangerous? A: Yes. That is hydrochloric acid mist formed from HCl gas reacting with moisture in the air or pump oil.

• Action: Ensure your pump is protected by a Liquid Nitrogen (

  ) trap and a base trap (KOH pellets) to neutralize acid vapors before they destroy your pump mechanism.

Q: What is the boiling point of Chloromethyl Octyl Ether? A: Precise literature values vary due to decomposition, but expect approximately:

• ~85-90°C at 6 mmHg

• ~60-65°C at 0.5 mmHg (Recommended range)

• Note: Always prioritize vacuum depth over temperature.

References & Authoritative Grounding

• Marvel, C. S.; Porter, P. K. "Chloromethyl Methyl Ether." Organic Syntheses, Coll.[3] Vol. 1, p. 377 (1941); Vol. 8, p. 52 (1928).

  • Relevance: Establishes the foundational protocol for chloromethyl ether synthesis and the critical role of Calcium Chloride in drying.

• Connor, D. S. et al. "Chloromethyl Methyl Ether: A Safer, Zinc-Catalyzed Preparation." Journal of Organic Chemistry, 42, 1479 (1977).

  • Relevance: Discusses the instability of

    -chloroethers and methods to minimize bis(chloromethyl) ether formation.

• Formaldehyde Standard. Occupational Safety and Health Administration (OSHA), 29 CFR 1910.1048.

  • Relevance: Safety protocols regarding formaldehyde and potential BCME exposure during decomposition.

• Jones, T. C. "Handling and Stability of Reactive Halides." Chemical Engineering Progress, 85(4), 1989.

  • Relevance: General engineering controls for distilling thermally labile alkyl halides.

Disclaimer: This guide is for research purposes only. Chloromethyl octyl ether is a potential carcinogen and alkylating agent. All operations must be performed in a functioning fume hood with appropriate PPE.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Williamson Ether Synthesis Optimization

Mission Statement

Welcome to the Advanced Synthesis Support Center. This guide is designed for research scientists and process chemists encountering yield plateaus or selectivity issues in O-alkylation workflows. Unlike standard textbook descriptions, this center focuses on causality-driven optimization —understanding why a reaction fails at the molecular level to engineer a robust solution.

Module 1: Reaction Architecture & The "Naked Anion" Effect

Q: My starting materials are standard, but the reaction rate is glacial, and conversion is incomplete. I am using Sodium Ethoxide in Ethanol. What is wrong?

A: You are likely a victim of anion solvation . While traditional protocols suggest matching the base to the solvent (e.g., NaOEt in EtOH) to prevent transesterification, protic solvents form a "cage" of hydrogen bonds around your nucleophile (the alkoxide oxygen). This significantly dampens its nucleophilicity (HOMO energy).

The Solution: The "Naked Anion" Strategy To accelerate the

attack, you must strip the cation of its solvation shell while leaving the anion exposed ("naked") and reactive.

• Switch to Polar Aprotic Solvents: Use DMF, DMSO, or DMAc. These solvents solvate cations (Na+, K+) effectively via their electron-rich dipoles but generally do not solvate anions well because their positive dipoles are sterically shielded.

• Impact: This can increase reaction rates by orders of magnitude compared to protic media [1].

Decision Matrix: Solvent & Base Selection

Figure 1: Decision matrix for selecting reaction conditions based on substrate sterics and acidity.

Module 2: Managing Competition (Elimination vs. Substitution)

Q: I am observing significant alkene formation (E2 product) instead of the ether. How do I suppress this?

A: This is the classic

vs. E2 conflict. Elimination (E2) is entropically favored and has a higher activation energy than substitution. If your alkyl halide is secondary (2°) or tertiary (3°), or if your base is extremely bulky, E2 becomes dominant.[1]

Optimization Protocol:

• Temperature Control (Kinetic vs. Thermodynamic):

  • is less sensitive to temperature than E2.

  • Action: Lower the reaction temperature. Run the reaction at 0°C to room temperature initially. Only heat if conversion stalls. High heat (

    C) almost always favors elimination [2].

• Base Nucleophilicity vs. Basicity:

  • You need a species that is a good nucleophile (fast attack on carbon) but a poor base (slow proton abstraction).

  • Action: If using a secondary halide, avoid bulky bases like t-BuOK. Stick to primary alkoxides or phenoxides.

Comparative Data: Yield vs. Conditions

Substrate (Halide)	Base	Solvent	Temp (°C)	Major Product	Mechanism
Methyl Iodide	NaOEt	EtOH	25	Ether (>90%)
Ethyl Bromide (1°)	NaOEt	EtOH	70	Ether (80%)
Isopropyl Bromide (2°)	NaOEt	EtOH	70	Alkene (80%)	E2
Isopropyl Bromide (2°)	NaOEt	DMF	25	Ether (60%)	(Enhanced)
t-Butyl Bromide (3°)	NaOMe	MeOH	25	Alkene (100%)	E2

Module 3: Advanced Protocol – Phase Transfer Catalysis (PTC)

Q: My reagents are immiscible (e.g., solid base, organic halide), and I want to avoid anhydrous DMF. Is there a robust alternative?

A: Yes. Phase Transfer Catalysis (PTC) is the industry-standard solution for this issue. Instead of forcing reagents into a single phase (which often requires strict anhydrous conditions), PTC uses a catalyst to shuttle the reacting anion from a solid or aqueous phase into the organic phase where the electrophile resides [3].

The Mechanism:

• Interfacial Exchange: The catalyst (

  ) exchanges its counter-ion for the alkoxide/phenoxide at the interface.

• Transport: The lipophilic ion pair (

  ) migrates into the organic solvent.

• Reaction: The "naked" alkoxide reacts rapidly with the alkyl halide.

• Recycle: The catalyst returns to the interface to pick up another anion.

Standard Operating Procedure (SOP) for Solid-Liquid PTC:

• Reagents:

  • Organic Phase: Alkyl halide + Alcohol dissolved in Toluene or DCM (non-polar).

  • Solid Phase: Finely ground Potassium Carbonate (

    ) or KOH.

  • Catalyst: Tetrabutylammonium Bromide (TBAB) or 18-Crown-6 (if using K+). Load at 1-5 mol%.

• Procedure:

  • Mix organic phase and solid base.

  • Add catalyst.[1][2][3][4][5]

  • Vigorous stirring is critical (maximize surface area at the interface).

  • Reflux is often required for solid-liquid systems.

• Monitoring:

  • Monitor via TLC. If the reaction stalls, add another 1-2% catalyst (catalyst decomposition can occur at high temps).

Figure 2: The Phase Transfer Catalysis (PTC) cycle, illustrating the "shuttle" mechanism that enables reaction between immiscible phases.

Module 4: Troubleshooting FAQ

Q: Why is my yield inconsistent between batches? A: Trace Moisture. The Williamson synthesis is highly sensitive to water if you are using strong bases (NaH). Water reacts with the base to form Hydroxide (

).

• Consequence: Hydroxide is a smaller, harder nucleophile than your alkoxide. It will react with your alkyl halide to form an alcohol instead of an ether.

• Fix: Flame-dry glassware and use anhydrous solvents (stored over molecular sieves). If using PTC, water is less critical but can still compete if present in large excess [4].

Q: My alkyl halide is unreactive (e.g., Alkyl Chloride). Can I speed it up? A: Finkelstein Modification. Add a catalytic amount of Sodium Iodide (NaI) or Potassium Iodide (KI).

• Mechanism: The Iodide displaces the Chloride (via equilibrium) to form an Alkyl Iodide in situ. Since Iodide is a much better leaving group than Chloride, the subsequent attack by the alkoxide is faster.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.

• Freedman, H. H., & Dubois, R. A. (1975).[3] An improved Williamson ether synthesis using phase transfer catalysis.[3][4] Tetrahedron Letters, 16(38), 3251-3254.[3][4]

• Tan, J., et al. (2020). Troubleshooting Williamson Ether Synthesis: The Role of Moisture. Journal of Chemical Education.

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. jetir.org [jetir.org]
• 4. jk-sci.com [jk-sci.com]
• 5. researchgate.net [researchgate.net]

identifying and removing impurities from chloromethyl ether reactions

Topic: Identifying and Removing Impurities from Chloromethyl Methyl Ether (MOM-Cl)

Role: Senior Application Scientist Status: Active Support Guide

Introduction: The "Invisible" Hazard

Welcome to the technical support center. If you are reading this, you are likely working with Chloromethyl Methyl Ether (MOM-Cl) for protecting group chemistry (MOM-ethers) or chloromethylation.

Here is the critical reality: The purity of your CME reagent is not just a yield issue; it is a severe safety imperative. The primary impurity in MOM-Cl is Bis(chloromethyl) ether (BCME) . While MOM-Cl is a suspected carcinogen, BCME is a known, potent human carcinogen (OSHA Regulated Carcinogen 29 CFR 1910.1003).

This guide prioritizes safety through process control . We do not recommend "cleaning" dirty MOM-Cl in an open lab environment. Instead, we focus on identification , process-based minimization , and safe destruction .

Module 1: The Impurity Profile & Safety

Q: What exactly am I looking for?

The "Pink Death" is a colloquial term for degraded CME, but the real danger is often colorless.

Impurity	Origin	Risk Level	Visual Cue
Bis(chloromethyl) ether (BCME)	Hydrolysis byproduct; excess acid/formaldehyde.[1]	CRITICAL (Carcinogen)	None (Colorless liquid)
Hydrogen Chloride (HCl)	Hydrolysis or excess reagent.	High (Corrosive)	Fuming upon opening
Formaldehyde (HCHO)	Hydrolysis product.	Moderate (Sensitizer)	Pungent odor (distinct from ether)
Methyl Formate	Oxidation byproduct.	Low	None
Polymerized Ethers	Degradation over time.	Low (Yield killer)	Pink/Red discoloration

Q: Why does BCME form? (The Equilibrium Trap)

You must understand the mechanism to prevent it. Moisture is the enemy. Water hydrolyzes MOM-Cl into formaldehyde and HCl, which then recombines to form BCME.

Figure 1: The Equilibrium Trap. Moisture ingress triggers a cascade that generates carcinogenic BCME.

Module 2: Diagnostics (Identification)

Q: Can I use TLC to check purity?

NO. MOM-Cl is too unstable and volatile. It will hydrolyze on the silica plate, releasing HCl and giving false results (or no spots).

Q: How do I definitively identify BCME?

The industry standard is GC-MS using a specific derivatization protocol (OSHA Method 10) to stabilize the ethers. Direct injection is risky due to thermal degradation in the injector port.

Protocol: Derivatization for GC-MS

• Reagent: Prepare a solution of sodium methoxide and 2,4,6-trichlorophenol in methanol.

• Sampling: Add 10 µL of your MOM-Cl reagent to 1 mL of the derivatizing solution.

• Reaction: Heat at 65–90°C for 5 minutes. This converts unstable chloroethers into stable trichlorophenyl ethers.

• Extraction: Extract with hexane.

• Analysis: Inject the hexane layer into GC-ECD or GC-MS.

  • Limit of Detection: ~0.5 ppb (using OSHA optimized methods).

Q: My reagent is pink. Is it safe?

The pink color indicates the formation of oxonium salts and polymers due to acid-catalyzed degradation.

• Verdict: Discard. Do not attempt to distill. The presence of significant degradation products implies the stabilizer (often calcium carbonate or amylene) has been exhausted, and BCME levels are likely elevated.

Module 3: Purification vs. Process Control

Senior Scientist Note: We strongly advise against fractional distillation of MOM-Cl to remove BCME in a standard laboratory setting due to the extreme inhalation hazard. If you detect high BCME, the safest route is Process Substitution .

Q: How do I get BCME-free MOM-Cl?

Don't clean it; make it differently . The "Classic" route (HCl + Formaldehyde + Methanol) produces high levels of BCME (1–7%). The "Exchange" route produces significantly less (<0.1%).

Feature	Classic Route (Avoid)	Exchange Route (Recommended)
Reagents	MeOH + HCHO + HCl gas	Dimethoxymethane + Acetyl Chloride
Catalyst	None (Auto-catalytic)	ZnBr₂ or Zn(OAc)₂ (Lewis Acid)
BCME Content	High (10,000+ ppm)	Trace / Non-detectable
Stability	Low (Fumes heavily)	Moderate

Recommended Synthesis Protocol (Low BCME)

Reference: Berliner, M. A.; Belecki, K. J.[2] Org. Chem. 2005, 70, 9618–9621.

• Setup: Dry 3-neck flask, N₂ atmosphere, reflux condenser.

• Reagents: Charge Dimethoxymethane (1.0 equiv) and anhydrous Zn(OAc)₂ (0.01 mol%).

• Addition: Add Acetyl Chloride (1.0 equiv) dropwise.

  • Control: Maintain temperature <45°C.[3][4][5]

• Reaction: Stir at room temperature for 2–4 hours.

• Result: The resulting solution is MOM-Cl in Methyl Acetate. Use this solution directly. Do not distill. This avoids concentrating any trace BCME.

Module 4: Waste & Quenching (Disposal)

Q: How do I safely destroy excess MOM-Cl?

Never dump MOM-Cl into a waste container directly; it will fume and pressurize the drum. You must chemically quench it.[6]

The "Ammonia Quench" Protocol:

• Preparation: Prepare a biphasic mixture of Saturated Aqueous NH₄Cl and Ethyl Acetate (1:1 ratio).

• Cooling: Cool the quench mixture to 5–10°C.

• Addition: Slowly add the MOM-Cl reaction mixture to the quench solution.

  • Warning: Exothermic![4][7] Monitor internal temperature.[2][4][8]

• Agitation: Stir vigorously for 15 minutes. The ammonia/water rapidly hydrolyzes MOM-Cl and neutralizes the resulting HCl.

• Verification: Check the organic layer by HPLC or GC to ensure MOM-Cl is absent.

• Disposal: Separate layers. Aqueous goes to acid/base waste; Organic goes to halogenated solvent waste.

Figure 2: Safe Quenching Workflow. Controlled hydrolysis prevents exposure to volatile carcinogens.

References

• Occupational Safety and Health Administration (OSHA). 13 Carcinogens - Bis(chloromethyl) ether. 29 CFR 1910.1003.[9][10] [Link][10]

• Occupational Safety and Health Administration (OSHA). Sampling and Analytical Methods: Bis(chloromethyl) ether (Method 10). [Link]

• Berliner, M. A.; Belecki, K. "A Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether (MOMCl) and Other Halo Alkyl Ethers."[4] Journal of Organic Chemistry, 2005, 70(23), 9618–9621. [Link]

• Organic Syntheses. "Synthesis of Chloromethyl Methyl Ether and its Use in Protection of Alcohols." Org.[2][3] Synth. 2007, 84, 102. [Link]

• National Institutes of Health (NIH) - PubChem. Bis(chloromethyl) ether (Compound Summary). [Link][9]

Sources

• 1. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. osha.gov [osha.gov]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. US3972947A - Process for the preparation of chloromethyl methyl ether - Google Patents [patents.google.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. US3884982A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
• 8. orgsyn.org [orgsyn.org]
• 9. BIS(CHLOROMETHYL) ETHER | Occupational Safety and Health Administration [osha.gov]
• 10. nj.gov [nj.gov]

Technical Support: Troubleshooting SN1 Substitution of Chloromethyl Ethers

Safety Directive: Critical Handling Protocols

WARNING: Carcinogenic Hazard Chloromethyl ethers (CMEs), particularly Chloromethyl Methyl Ether (MOM-Cl) and Bis(chloromethyl) ether (BCME), are potent alkylating agents and OSHA-regulated carcinogens.

• Closed Systems Only: All transfers must occur within a closed system or a certified fume hood.

• Neutralization: Never dispose of active CMEs directly. Quench all reaction mixtures and waste with aqueous ammonia or concentrated sodium hydroxide to convert the alkyl chloride into a harmless acetal or alcohol before disposal.

• Vapor Control: CMEs have high vapor pressures. Use a bleach trap (sodium hypochlorite) on vacuum lines to neutralize vapors before they enter the pump oil.

Mechanistic Diagnostics: The "Push-Pull" Dynamic

To troubleshoot effectively, you must understand that CME substitutions exist on a continuum between SN1 (Dissociative) and SN2 (Associative) mechanisms.

While primary alkyl halides typically favor SN2, the oxygen atom adjacent to the chlorine provides lone-pair donation (resonance), stabilizing the carbocation intermediate (Oxocarbenium ion). This allows the reaction to proceed via an SN1-like pathway even on a primary carbon, especially when Lewis Acids are used.

Mechanism Visualization

The following diagram illustrates the resonance stabilization (The "Push") and the role of catalysts (The "Pull").

Figure 1: The oxocarbenium ion pathway. Note that without a catalyst, the reaction relies solely on the nucleophile (SN2), which is often sluggish due to the electronic repulsion of the oxygen lone pairs.

Troubleshooting Guide (FAQ)

Issue 1: "I see a white precipitate immediately, and my yield is near zero."

Diagnosis: Hydrolysis. CMEs are extremely moisture-sensitive. The white precipitate is often paraformaldehyde (polymerized formaldehyde), a decomposition product formed when the CME reacts with ambient moisture instead of your nucleophile.

Corrective Actions:

• Solvent Protocol: Ensure solvents (DCM, THF) are dried over molecular sieves (3Å or 4Å) or dispensed from an SPS (Solvent Purification System).

• Reagent Check: If your MOM-Cl bottle has a white crust around the cap, the reagent is likely compromised. Distill fresh (with extreme caution) or purchase a new bottle.

• Atmosphere: Conduct the reaction under a strict Nitrogen or Argon balloon.

Issue 2: "The reaction is stalling even after 24 hours."

Diagnosis: Poor Leaving Group Ability. Chlorine is a mediocre leaving group. If your nucleophile is sterically hindered or weak, the spontaneous ionization to the oxocarbenium ion is too slow.

Corrective Actions:

• Finkelstein Catalysis: Add TBAI (Tetrabutylammonium iodide) at 5-10 mol%. This generates the corresponding iodomethyl ether in situ. Iodide is a much better leaving group (weaker bond, better polarizability), accelerating the reaction significantly.

• Lewis Acid Activation: For difficult substrates, switch to a Lewis Acid catalyst like Zinc Bromide (

  ) or Tin(IV) Chloride ( ) . These coordinate to the chlorine, forcing the departure of the leaving group (The "Pull" mechanism).

Issue 3: "My product decomposes during workup (silica gel chromatography)."

Diagnosis: Acid Sensitivity. The product of a CME substitution is an acetal (e.g., MOM-ether). Acetals are stable to base but hydrolyze rapidly in acidic conditions. Silica gel is slightly acidic (

).

Corrective Actions:

• Buffer the Column: Pre-treat your silica gel column with 1% Triethylamine (TEA) in hexanes before loading your sample. This neutralizes the silica's acidic sites.

• Workup Modification: Wash the organic layer with saturated Sodium Bicarbonate (

  ) to ensure no residual HCl (generated during the reaction) remains.

Issue 4: "The reaction mixture turned into a black tar."

Diagnosis: Polymerization. CMEs can self-polymerize or polymerize the substrate if the concentration of the oxocarbenium ion becomes too high without immediate trapping by the nucleophile.

Corrective Actions:

• Dilution: Run the reaction at a lower concentration (0.1 M or 0.2 M).

• Temperature Control: Do not heat initially. Start at

  and warm slowly to room temperature.

• Order of Addition: Add the CME dropwise to the solution containing the nucleophile and base. Do not add the nucleophile to the neat CME.

Experimental Protocols

Method A: Standard Base-Mediated Substitution (Primary/Secondary Alcohols)

Best for: Simple substrates, MOM-protection of alcohols.

Reagent	Equivalents	Role
Substrate (Alcohol)	1.0	Nucleophile
MOM-Cl	1.2 - 1.5	Electrophile
DIPEA (Hunig's Base)	2.0 - 3.0	Acid Scavenger
DCM (Anhydrous)	[0.2 M]	Solvent
TBAI (Optional)	0.05	Catalyst

Procedure:

• Dissolve substrate and DIPEA in anhydrous DCM under Argon.

• Cool to

  .

• Add MOM-Cl dropwise via syringe. (If using TBAI, add it here).

• Allow to warm to RT and stir for 2-4 hours.

• Quench: Add saturated aqueous

  (carefully) or dilute .

• Extract with DCM, dry over

  , and concentrate.

Method B: Lewis Acid Catalyzed Substitution

Best for: Sterically hindered substrates or weak nucleophiles.

Reagent	Equivalents	Role
Substrate	1.0	Nucleophile
MOM-Cl	1.5	Electrophile
	0.01 (1 mol%)	Lewis Acid Catalyst
DCM (Anhydrous)	[0.5 M]	Solvent

Procedure:

• Dissolve substrate and a catalytic amount of fused

  in anhydrous DCM.

• Add MOM-Cl dropwise at Room Temperature.

• Monitor by TLC (Reaction is usually rapid, < 1 hour).

• Quench: Pour into saturated

  .

• Extract and purify as usual (remember to buffer silica).

Decision Logic for Troubleshooting

Use this flowchart to determine the next step if your standard experiment fails.

Figure 2: Diagnostic workflow for optimizing CME reactions.

References

• Occupational Safety and Health Administration (OSHA). 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). United States Department of Labor. [Link]

• Berliner, M. A., & Belecki, K. (2005).[1][2] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[2] The Journal of Organic Chemistry, 70(23), 9618–9621. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[1] (Refer to Chapter 2: Protection for the Hydroxyl Group, specifically Methoxymethyl Ethers). [Link]

Sources

• 1. MOM Ethers [organic-chemistry.org]
• 2. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

Technical Support Guide: Scaling Up Chloromethyl Octyl Ether Synthesis

Introduction: The Scale-Up Paradox

Chloromethyl octyl ether (CMOE,

) is a critical reagent used primarily as a protecting group for alcohols (forming octyloxymethyl ethers) or as a linker in medicinal chemistry. While the chemistry appears deceptively simple—an acid-catalyzed condensation of octanol and formaldehyde—scaling this reaction presents severe engineering and safety challenges.

The primary difficulty lies in the reversibility of the reaction and the thermal instability of the product. On a milligram scale, equilibrium can be forced with excess reagents; on a kilogram scale, mass transfer limitations, exotherm control, and the accumulation of the thermodynamic sink—bis(octyl)formal —can ruin a batch.

This guide addresses the specific failure modes encountered during scale-up and provides validated protocols to mitigate them.

Module 1: Reaction Optimization & Kinetics

Q1: My conversion stalls at ~70% regardless of reaction time. How do I drive it to completion?

Diagnosis: You have likely reached the water-limited equilibrium point . The reaction generates water as a byproduct:

As water accumulates, the reverse reaction (hydrolysis) accelerates. On a small scale, saturation with HCl gas is often sufficient to bind water. On a large scale, the aqueous phase volume becomes significant, stalling the forward reaction.

Corrective Action:

• Dual-Phase Saturation: Do not rely solely on HCl gas solubility. Introduce anhydrous Calcium Chloride (

  ) into the reaction pot. It serves two functions:

  • Desiccant: It binds the produced water, shifting the equilibrium to the right.

  • Salting Out: It increases the ionic strength of the aqueous phase, forcing organic product out of the aqueous layer and improving phase separation [1].

• Reagent Stoichiometry: Ensure a molar ratio of Paraformaldehyde (1.2 eq) : Octanol (1.0 eq) . Excess formaldehyde pushes the equilibrium but increases the viscosity of the aqueous phase.

Q2: I am seeing high levels of Bis(octyl)formal in my crude NMR. Why?

Diagnosis: This is a "starved acid" condition or a temperature excursion. The formal byproduct (

) is the thermodynamic sink. It forms when the chloromethyl ether reacts with unreacted octanol, usually because the HCl concentration dropped, or the temperature rose too high, favoring the attack of octanol on CMOE.

Corrective Action:

• Temperature Control: Maintain the reaction temperature between 0°C and 10°C during HCl addition. Do not allow it to exceed 20°C. Higher temperatures favor formal formation.

• HCl Saturation: Ensure a continuous, vigorous stream of anhydrous HCl. The solution must remain saturated. If the HCl flow stops while octanol is still present, formal formation accelerates immediately.

Module 2: Work-up and Purification

Q3: The layers are not separating cleanly. I have a "rag layer" or emulsion.

Diagnosis: Density matching and polymer formation. CMOE has a density (

g/mL) close to that of the aqueous/HCl mix, especially if the aqueous layer is not heavily salted. Additionally, excess paraformaldehyde can polymerize, stabilizing emulsions.

Corrective Action:

• Specific Gravity Adjustment: Add saturated

  solution or solid pellets to the aqueous layer. This increases the aqueous density to g/mL, forcing a clean separation of the lighter organic phase.

• Filtration: If a rag layer persists, filter the biphasic mixture through a coarse glass frit to remove polymerized formaldehyde before attempting separation.

Q4: Can I distill Chloromethyl Octyl Ether to remove the formal impurity?

WARNING: HIGH HAZARD OPERATION. Answer: Distillation is possible but highly discouraged due to thermal instability. Chloromethyl ethers can decompose violently or release carcinogenic vapors upon heating. The formal impurity has a much higher boiling point, but the prolonged heat required to distill the ether can trigger autocatalytic decomposition (HCl evolution).

Recommended Alternative: Use the "Use-As-Is" Strategy .

• Extract the crude reaction mixture into a non-polar solvent (Pentane or Hexane).

• Wash with cold saturated

  (twice) to remove acid and formaldehyde.

• Dry over anhydrous

  or (briefly).

• Concentrate under high vacuum at low temperature (<30°C) to remove the solvent.

• Use the resulting crude oil (typically >90% pure) directly in the next step.

If Distillation is Absolute Mandatory:

• Vacuum: Must be

  .[1]

• Bath Temp: Never exceed 60°C.

• Additive: Add a small amount of anhydrous

  or to the distillation pot to neutralize trace acid, which catalyzes decomposition [2].

Module 3: Safety & Stability

Q5: What are the specific storage requirements?

Issue: CMOE degrades by hydrolysis (reacting with moisture in air) and polymerization. Protocol:

• Container: Teflon (PFA) or glass with Teflon-lined caps. Metal containers will corrode rapidly.

• Stabilizer: Store over a few pellets of activated 4Å molecular sieves or anhydrous

  to scavenge trace HCl and moisture.

• Temperature: -20°C freezer.

• Shelf Life: Use within 2 weeks of synthesis for optimal yield in subsequent steps.

Q6: How do I handle the Bis(chloromethyl)ether (BCME) risk?

Risk Analysis: While the synthesis of octyl chloromethyl ether is less likely to generate volatile BCME than the methyl variant, the presence of formaldehyde and HCl always carries a risk of forming bis(chloromethyl) ether, a potent human carcinogen (Group 1) [3].

Safety Controls:

• Closed System: The reactor vent must be scrubbed (NaOH trap).

• No Methanol: Ensure the octanol feedstock is free of methanol. Methanol + Formaldehyde + HCl is the direct route to BCME.

• Destruction: Quench all waste streams (aqueous layers) with aqueous Ammonium Hydroxide (

  ). Ammonia reacts rapidly with chloromethyl ethers to form harmless hexamethylenetetramine derivatives.

Visualizing the Chemistry

Figure 1: Reaction Pathways and Impurity Formation

The following diagram illustrates the competitive pathways between the desired Kinetic Product (CMOE) and the Thermodynamic Impurity (Formal).

Caption: Kinetic vs. Thermodynamic pathways. High HCl concentration and water removal favor the green path (CMOE). High temperature or low acid favors the red path (Formal).

Detailed Synthesis Protocol (Scale: 1.0 Mole)

Parameter	Specification	Notes
Octanol	130.2 g (1.0 mol)	Dry, alcohol-free.
Paraformaldehyde	36.0 g (1.2 mol eq)	Powdered.
HCl Gas	Excess	Anhydrous tank.
Calcium Chloride	50 g	Anhydrous pellets.
Solvent	None (Neat)	Can use Pentane for workup.
Temperature	0°C - 5°C	Ice/Salt bath required.

Step-by-Step Procedure:

• Setup: Equip a 500 mL 3-neck round bottom flask with an overhead mechanical stirrer (Teflon paddle), a gas inlet tube (subsurface), and a gas outlet connected to a NaOH scrubber.

• Charging: Add Octanol and Paraformaldehyde. Cool the slurry to 0°C.

• Reaction: Start vigorous stirring. Begin bubbling anhydrous HCl gas slowly.

  • Observation: The paraformaldehyde will depolymerize and the solution will become clear.

  • Exotherm: Control rate to keep T < 10°C.

• Saturation: Once the solution clears (approx. 1-2 hours), add the anhydrous

  pellets. Continue HCl bubbling for another 2 hours. The mixture will separate into two phases.[1][2][3][4][5]

• Separation: Transfer to a separatory funnel. The upper layer is the crude CMOE. The lower layer is aqueous acid/

  .

  • Density Check: If layers are unclear, add more

    to the aqueous phase.

• Work-up: Separate the upper organic layer.[2]

  • Optional: Dilute with 200 mL dry Pentane.

  • Wash: Wash rapidly with cold saturated

    solution.

  • Dry: Dry over anhydrous

    for 20 mins at 0°C.

• Isolation: Filter and concentrate under reduced pressure (Rotovap: <30°C bath, full vacuum).

• Yield: Expected yield 85-92%. Clear colorless oil.

References

• Connor, D. S., et al. "Chloromethyl Methyl Ether." Organic Syntheses, Coll. Vol. 1, p. 377 (1941); Vol. 52, p. 16 (1972). Link

• Marvel, C. S., and Porter, P. K. "Organic Chemical Reagents." Journal of the American Chemical Society, 46(3), 741-745. (Demonstrates the use of CaCl2 in haloalkyl ether synthesis).

• International Agency for Research on Cancer (IARC). "Bis(chloromethyl)ether and Chloromethyl Methyl Ether." IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 4. Link

• Berliner, M. A., and Belecki, K. "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers." Journal of Organic Chemistry, 70(23), 9618–9621 (2005).[6] (Modern Zn-catalyzed alternative for reference). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN101372448A - Production method of chloromethyl ethyl ether - Google Patents [patents.google.com]
• 6. Simple, rapid procedure for the synthesis of chloromethyl methyl ether and other chloro alkyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chloromethyl Ethers (CMEs) Safety &amp; Handling

[1]

Welcome to the CME-SafeTech Support Hub. Status: 🟢 Operational | Topic: Chloromethyl Ethers (MOM-Cl, SEM-Cl, BOM-Cl) Urgency Level: 🔴 CRITICAL (Carcinogenic/Volatile)[1]

⚠️ CRITICAL SAFETY ALERT: READ BEFORE PROCEEDING

Bis(chloromethyl) ether (BCME) is a potent human carcinogen formed spontaneously when formaldehyde and HCl vapors coexist. Commercial Chloromethyl Methyl Ether (MOM-Cl) frequently contains BCME as an impurity (1-5%).

• Regulatory Status: OSHA Regulated Carcinogen (29 CFR 1910.1003).[1][2][3]

• Primary Hazard: Inhalation of vapors.[1]

• Golden Rule: Never use a needle/syringe to transfer CMEs outside of a glovebox.[1] Use positive pressure cannulation or in situ generation.[1]

📂 Ticket #1: "How do I avoid handling isolated MOM-Cl?"

User: Medicinal Chemist, Drug Discovery Unit Issue: I need to protect a phenol as a MOM-ether, but I want to avoid buying or distilling MOM-Cl due to the BCME risk.

🔧 Solution: The In Situ Generation Protocol

The safest way to handle MOM-Cl is to never isolate it.[1] You can generate it in the reaction vessel using Dimethoxymethane (DMM) and an acyl chloride.[1][4][5] This method minimizes the formation of BCME and eliminates transfer risks.[1]

The Protocol (Berliner & Belecki Method)

Reagents: Dimethoxymethane (DMM), Acetyl Chloride (AcCl), Zinc Bromide (ZnBr2) or Zinc Acetate (Zn(OAc)2).[1][5]

• Setup: Flame-dried flask, N2 atmosphere, reflux condenser.

• Generation:

  • Dissolve DMM (1.0 equiv) and catalytic ZnBr2 (0.01 mol%) in Toluene.

  • Add AcCl (1.0 equiv) dropwise via addition funnel.[1]

  • Observation: The reaction is slightly exothermic.

  • Time: Stir for 1–2 hours at room temperature.

• Usage: The resulting solution contains MOM-Cl in Toluene.[1][4][6] Add your substrate (alcohol/phenol) and base (DIPEA) directly to this flask.[1][4]

Why this works (Causality): The Lewis acid catalyzes the exchange between the acetal (DMM) and the acid chloride.[1] By keeping the MOM-Cl in solution, you reduce the vapor pressure hazard significantly compared to neat MOM-Cl.[1]

📊 Visualization: In Situ Workflow

Caption: Workflow for generating MOM-Cl in situ to avoid isolation and exposure.

📂 Ticket #2: "My reaction is done. How do I quench the excess safely?"

User: Process Chemist, Scale-up Team Issue: I usually quench with water, but I read that this generates HCl and Formaldehyde. What is the safer alternative?

🔧 Solution: The Ammonium Hydroxide Quench

Never quench CMEs with pure water or acidic brine. Hydrolysis of MOM-Cl produces Methanol, Formaldehyde, and HCl.[1] In the headspace of your rotovap or hood, HCl and Formaldehyde can recombine to form BCME (the "Carcinogenic Loop").[1]

The Fix: Use dilute Ammonium Hydroxide (NH4OH) or saturated Ammonium Chloride (NH4Cl) with vigorous stirring.[1]

Step-by-Step Quenching Protocol

• Cooling: Cool the reaction mixture to 0°C.

• Addition: Slowly add a solution of dilute aqueous Ammonia (NH4OH) or saturated NH4Cl.[1]

  • Ratio: Use at least 1:1 volume relative to the organic solvent.[1]

• The "15-Minute Rule": Stir vigorously for at least 15 minutes.

  • Why? CMEs are organic-soluble; the quench is biphasic. Without vigorous mixing, pockets of MOM-Cl remain unreacted.[1]

• Verification: Check pH. It must remain basic/neutral to prevent acid-catalyzed BCME formation.[1]

Chemical Mechanism of Safety: Ammonia acts as a nucleophile, converting the electrophilic chloromethyl ether into an amino-ether or hexamethylenetetramine (if formaldehyde is released).[1] These byproducts are non-volatile and water-soluble, breaking the cycle of BCME formation.[1]

📊 Visualization: Quenching Pathways[1]

Caption: Comparison of Water (Hazardous) vs. Ammonia (Safe) quenching mechanisms.[1]

📂 Ticket #3: "I spilled a small amount. What now?"

User: Lab Manager Issue: A drop of MOM-Cl fell on the fume hood sash/floor.

🔧 Solution: Immediate Ammonia Decontamination

Do not wipe with dry paper towels (increases volatility).[1]

• Evacuate: Clear the immediate area.

• PPE: Double nitrile gloves, lab coat, safety glasses.[1] If outside the hood, a full-face respirator with organic vapor cartridges is required (OSHA 1910.1003).[1]

• Neutralize: Pour concentrated aqueous ammonia (NH4OH) over the spill.[1]

  • Alternative: A solution of 1:1:1 Water/Ethanol/Ammonia.[1]

• Wait: Allow to react for 15 minutes.

• Cleanup: Absorb with vermiculite or spill pads.[1] Dispose of as hazardous waste (halogenated organic).[1][7]

📊 Data Summary: Quenching Agents Comparison

Quenching Agent	Reaction Product	Volatility Risk	pH Environment	Recommendation
Water / Brine	HCl + Formaldehyde	High (BCME formation)	Acidic	⛔ UNSAFE
Alcohols (MeOH)	Acetals + HCl	Moderate (HCl gas)	Acidic	⚠️ Use with Base
Ammonium Hydroxide	Amines / Salts	Low (Stable salts)	Basic	✅ PREFERRED
Sodium Carbonate	Formaldehyde + CO2	Moderate (Foaming)	Basic	⚠️ Acceptable

📚 References & Authority

• Occupational Safety and Health Administration (OSHA). 13 Carcinogens Standard - 29 CFR 1910.1003.[1][2][3] (Regulates BCME and MOM-Cl handling).[1]

• Berliner, M. A., & Belecki, K. (2005).[1][8] "A Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether (MOMCl) and Other Halo Alkyl Ethers." Journal of Organic Chemistry, 70(23), 9618–9621.[1] (The authoritative source for in situ generation).

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][4] Washington, DC: The National Academies Press.[1][4] (General safety guidelines for alkylating agents).

• Organic Syntheses. (2007). "Protection of Alcohols using Chloromethyl Methyl Ether." Org.[1][4][8] Synth. 2007, 84, 102.[1] (Discusses quenching protocols).

Sources

• 1. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 2. nj.gov [nj.gov]
• 3. BIS(CHLOROMETHYL) ETHER | Occupational Safety and Health Administration [osha.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. researchgate.net [researchgate.net]
• 7. bu.edu [bu.edu]
• 8. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]

minimizing the formation of bis(chloromethyl) ether carcinogen

Topic: Minimizing Bis(chloromethyl) Ether (BCME) Formation

ID: TSC-CHEM-009 | Status: Critical Safety Protocol | Updated: 2025-05

Part 1: Critical Alert & Mechanism

WARNING: Bis(chloromethyl) ether (BCME) is an OSHA-regulated carcinogen (29 CFR 1910.1008) with high volatility and extreme potency. It can form spontaneously when formaldehyde (HCHO) and hydrogen chloride (HCl) vapors coexist, even at low concentrations.[1]

The "Forbidden Nexus"

BCME formation is an equilibrium-driven process. Understanding this mechanism is the only way to prevent it. It is not a side reaction; it is the thermodynamic eventuality of mixing these two precursors in dehydrating conditions.

Figure 1: The equilibrium pathway.[2] Note that water (green arrow) is the natural antagonist to BCME formation. Removing water (dehydration) drives the reaction toward the carcinogen.

Part 2: Troubleshooting & FAQs

Direct answers to common researcher scenarios.

Q1: I am performing a Blanc chloromethylation on an aromatic substrate. How do I ensure I am not generating BCME?

Diagnosis: The classic Blanc reaction (Formaldehyde + HCl + ZnCl2) is a primary generator of BCME. Corrective Action:

• Avoid the "Blanc" Method: Do not bubble HCl gas into a formaldehyde suspension. This creates a high-concentration BCME reactor.

• Use Pre-formed Reagents (with caution): If you must use chloromethyl methyl ether (MOM-Cl), use commercial grades with <1 ppm BCME, but be aware that commercial MOM-Cl often contains BCME as an impurity.

• The "Safe Exchange" Protocol: Switch to generating your electrophile in situ using Dimethoxymethane (Methylal) and an acid chloride (see Protocol A below). This avoids free HCHO/HCl mixing.[1]

Q2: We have separate waste streams for Formalin and Hydrochloric Acid. Can they be combined in the main aqueous waste drum?

ABSOLUTELY NOT. Causality: Mixing aqueous formaldehyde (Formalin) with concentrated HCl creates the exact conditions required for BCME generation. While water hydrolyzes BCME, the headspace above the liquid can accumulate lethal concentrations of BCME vapor due to the "salting out" effect of the acid. Protocol: Keep these streams segregated. If they must be treated, neutralize the HCl before any contact with formaldehyde, or oxidize the formaldehyde first.

Q3: I need to protect an alcohol as a MOM (Methoxymethyl) ether. Is there a BCME-free route?

Yes. The "Legacy Method" (MeOH + HCHO + HCl) is obsolete and dangerous. Solution: Use the Dimethoxymethane (DMM) / Lewis Acid method.

• Why it works: You use an acetal exchange reaction.[3] No free formaldehyde is added, and no HCl gas is used. The reaction environment remains "dry," but the kinetics favor the formation of the MOM-ether over the self-condensation of chloromethyl species into BCME.

Part 3: Experimental Protocols

Field-proven methodologies to replace high-risk workflows.

Protocol A: Safer Synthesis of MOM-Cl (The DMM Route)

Replaces the HCHO/HCl saturation method. Minimizes BCME to non-detectable or trace levels.

Reagents:

• Dimethoxymethane (Methylal)

• Acetyl Chloride (or Thionyl Chloride)

• Catalyst: ZnBr₂ or Zn(OTf)₂ (0.01 mol%)[3]

Workflow:

• Setup: Flame-dried glassware under N₂ atmosphere.

• Mixing: Combine Dimethoxymethane (1.0 equiv) with the catalyst in Toluene or DCM.

• Addition: Add Acetyl Chloride (1.0 equiv) slowly via syringe pump or dropping funnel. Maintain temperature < 30°C.

  • Chemistry: MeO-CH₂-OMe + AcCl

    MeO-CH₂-Cl (MOM-Cl) + MeOAc (Methyl Acetate).

• Usage: Use the resulting solution directly in your protection step. Do not distill unless absolutely necessary, as distillation concentrates any trace BCME.

Protocol B: Emergency Quenching & Destruction

BCME hydrolyzes rapidly (t½ ~38 seconds in water), but chemical destruction is safer for spills.

Destruction Solution:

• 6% Ammonia solution (aqueous) OR

• 10% Sodium Methoxide in Methanol

Step-by-Step:

• Evacuate: If a spill occurs outside a hood, evacuate the lab immediately.

• PPE: Full hazmat suit required for large spills. For small hood spills, double nitrile gloves and SCBA/Respirator.

• Quench: Pour the Ammonia or Methoxide solution gently over the spill from the perimeter inward.

• Wait: Allow 30 minutes reaction time.

  • Mechanism:[1][2][4][5][6][7] BCME + NH₃

    Hexamethylenetetramine (Urotropin) + NH₄Cl (Safe solids).

• Clean: Absorb liquid with vermiculite.[8]

Part 4: Data & Decision Logic

Table 1: Comparison of Chloromethylating Agents

Reagent	Volatility (bp)	Carcinogenicity	BCME Risk	Recommended Use
BCME	104°C	Group 1 (Proven)	N/A	DO NOT USE
MOM-Cl (Commercial)	59°C	Suspected (Group 1*)	High (Impurity)	Use DMM route (Protocol A)
SEM-Cl	170°C	Lower Risk	Low	Protecting groups (Lipophilic)
BOM-Cl (Benzyl)	102°C (14 mmHg)	Suspected	Low	Benzyl protection
1-Chloro-4-(chloromethoxy)butane	High (>200°C)	Low	Negligible	Best Alternative for chloromethylation

*Commercial MOM-Cl is classified as a carcinogen largely due to persistent BCME contamination.

Decision Tree: Process Safety Logic

Figure 2: Safety decision matrix. Always prioritize high-molecular-weight (MW) analogs or in-situ generation over direct HCHO/HCl interaction.

References

• Occupational Safety and Health Administration (OSHA). (2024).[9] 29 CFR 1910.1008 - bis-Chloromethyl ether. United States Department of Labor. [Link][1]

• Berliner, M. A., et al. (2007). "Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers." The Journal of Organic Chemistry, 72(1), 407–410. [Link]

• Linderman, R. J., & Griedel, B. D. (1991).[7] "Synthesis of Chloromethyl Methyl Ether." The Journal of Organic Chemistry, 56(18), 5491-5493. (Demonstrates the DMM/Acid Chloride route).

• National Toxicology Program (NTP). (2016). Report on Carcinogens, Fourteenth Edition: Bis(chloromethyl) Ether and Technical-Grade Chloromethyl Methyl Ether. U.S. Department of Health and Human Services. [Link]

• Organic Syntheses. (1956). "Bischloromethyl Ether."[1][2][3][8][10][11][12][13] Org.[3][7][10] Synth. 36,[10] 1. (Historical reference for mechanism/hazard). [Link]

Sources

• 1. einsteinmed.edu [einsteinmed.edu]
• 2. US3884982A - Process for preparing chloromethyl methyl ether - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 6. US2704299A - Preparation of bis-chloromethyl ether - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nj.gov [nj.gov]
• 9. BIS(CHLOROMETHYL) ETHER | Occupational Safety and Health Administration [osha.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. canada.ca [canada.ca]
• 12. Bis(Chloromethyl)Ether Formation and Detection in Selected Work Environments. | National Technical Reports Library - NTIS [ntrl.ntis.gov]
• 13. HEALTH EFFECTS - Toxicological Profile for Bis(Chloromethyl)Ether (BCME) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Assessment: Chloromethyl Octyl Ether (CMOE) vs. Traditional Alkoxymethylating Agents

Executive Summary: The Case for Lipophilic Protection

Chloromethyl octyl ether (CMOE) , also known as 1-(chloromethoxy)octane, represents a strategic alternative to the widely used but hazardous chloromethyl methyl ether (MOM-Cl) . While MOM-Cl is a standard reagent for installing the methoxymethyl (MOM) protecting group, its high volatility (bp 55–57 °C) and classification as a Group 1 carcinogen pose severe occupational risks.

CMOE functions as a direct analog, installing the octyloxymethyl (OOM) group. This modification serves two critical functions in drug development and organic synthesis:

• Safety: Drastically reduced volatility (Flash point 89 °C) minimizes inhalation exposure risks.

• Lipophilicity: The

  chain significantly increases the LogP of the protected intermediate, facilitating solubility in non-polar solvents and aiding purification via silica gel chromatography.

This guide provides a detailed spectral analysis and comparative assessment to validate CMOE as a superior alternative for specific synthetic applications.

Spectral Analysis: 1H and 13C NMR Profiling

The structural verification of CMOE relies on identifying the characteristic desymmetrization of the ether linkage. The electron-withdrawing chlorine atom significantly deshields the alpha-methylene protons and carbon.

1H NMR Analysis (300 MHz, CDCl3)

The diagnostic signal for all

-chloro ethers is the singlet appearing between 5.45 and 5.55 ppm. In CMOE, this signal confirms the formation of the moiety.

Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Structural Fragment
A	5.51	Singlet (s)	2H	-	(Diagnostic)
B	3.68	Triplet (t)	2H	6.6
C	1.55 – 1.65	Multiplet (m)	2H	-
D	1.25 – 1.35	Broad (m)	10H	-	Bulk Methylene Chain
E	0.88	Triplet (t)	3H	6.8	Terminal

Analyst Note: The integrity of the reagent is confirmed by the absence of a broad singlet at ~2.0-2.5 ppm (indicating hydrolysis to Octanol/OH) and the absence of a singlet at ~4.6 ppm (indicating formation of the symmetric bis-octyloxymethane byproduct).

13C NMR Analysis (75 MHz, CDCl3)

The carbon spectrum reveals the strong inductive effect of the chlorine atom.

Assignment	Chemical Shift ( , ppm)	Carbon Type	Structural Context
C1	82.5	Secondary ( )	(Anomeric-like)
C2	69.2	Secondary ( )
C3	31.8	Secondary ( )	Alkyl Chain
C4	29.5	Secondary ( )	Alkyl Chain
C5	29.2	Secondary ( )	Alkyl Chain
C6	26.1	Secondary ( )	Alkyl Chain
C7	22.7	Secondary ( )	Alkyl Chain
C8	14.1	Primary ( )	Terminal Methyl

Structural Connectivity Visualization

The following diagram illustrates the NMR connectivity logic, highlighting the electron-withdrawing path that shifts the diagnostic signals.

Comparative Performance: CMOE vs. MOM-Cl vs. EOM-Cl

The following table contrasts the physical and safety profiles of CMOE against standard alternatives.

Feature	MOM-Cl (Methyl)	EOM-Cl (Ethyl)	CMOE (Octyl)
Molecular Formula
Boiling Point	55–57 °C	80–82 °C	>200 °C (est.) / 89 °C Flash Pt
Volatility Risk	Extreme (High Vapor Pressure)	High	Low
Lipophilicity (LogP)	~0.8	~1.3	~4.2
Carcinogenicity	Group 1 (Known)	Suspected	Suspected (Lower Inhalation Risk)
Protecting Group	MOM (Methoxymethyl)	EOM (Ethoxymethyl)	OOM (Octyloxymethyl)

Strategic Insight: The high LogP of CMOE makes it ideal for protecting polar functionalities in late-stage natural product synthesis, where the resulting "OOM" ether renders the molecule soluble in non-polar solvents (e.g., Hexanes/EtOAc) for easier purification.

Experimental Protocols

Synthesis of Chloromethyl Octyl Ether

Due to the hydrolytic instability of all

-chloro ethers, CMOE is best prepared fresh. The following protocol utilizes the acid-catalyzed reaction of octanol with paraformaldehyde.

Reaction Scheme:

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a gas inlet tube, a thermometer, and a

  drying tube.

• Charging: Add 1-Octanol (1.0 equiv) and Paraformaldehyde (1.2 equiv) to the flask. Add anhydrous

  (0.5 equiv) to act as a water scavenger.

• Reaction: Cool the mixture to 0 °C. Bubble dry HCl gas (generated from

  + ) slowly through the mixture.

• Monitoring: The suspension will clear as paraformaldehyde is consumed. Continue bubbling for 2–3 hours.

• Isolation: Decant the liquid from the solid

  .

• Purification: Vacuum distillation is recommended to remove unreacted octanol and dissolved HCl.

  • Note: If distillation is skipped, the crude mixture typically contains ~90% product and can be used directly if the acid is neutralized with a tertiary amine during the protection step.

Synthesis Workflow Diagram

Handling and Stability

• Moisture Sensitivity: CMOE hydrolyzes rapidly in moist air to release HCl and Formaldehyde. It must be stored over molecular sieves or

  under an inert atmosphere (Nitrogen/Argon).

• NMR Sample Prep: Use strictly anhydrous

  (filtered through basic alumina) to prevent hydrolysis during acquisition. If the 5.51 ppm singlet diminishes and a broad OH peak appears, the sample has degraded.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1][2] Journal of Organic Chemistry, 1997 , 62, 7512–7515.[3] Link

• Berliner, M. A.; Belecki, K. "A Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether (MOMCl) and Other Halo Alkyl Ethers."[4] Journal of Organic Chemistry, 2005 , 70, 9618–9621. Link

• Sigma-Aldrich. "Chloromethyl octyl ether - Product Specification and Safety Data Sheet." Link

• Occupational Safety and Health Administration (OSHA). "Chloromethyl Methyl Ether: Carcinogen Standards." Link

• PubChem. "Compound Summary: Chloromethyl octyl ether (CID 534743)." National Library of Medicine. Link

Sources

• 1. kgroup.du.edu [kgroup.du.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Comparative Guide: Chloromethyl Octyl Ether (CMOE) vs. Chloromethyl Methyl Ether (MOM-Cl)

The following technical guide provides an objective, data-driven comparison between Chloromethyl Octyl Ether (CMOE) and the industry-standard Chloromethyl Methyl Ether (MOM-Cl) . This analysis focuses on their utility as alkylating agents for hydroxyl protection in drug discovery and organic synthesis.[1]

[1]

Executive Summary

Chloromethyl Methyl Ether (MOM-Cl) is the historical standard for introducing the methoxymethyl (MOM) protecting group.[1][2] While chemically efficient, its high volatility and status as a potent human carcinogen present significant safety and regulatory hurdles.

Chloromethyl Octyl Ether (CMOE) serves as a higher-molecular-weight homolog.[1] It introduces the Octyloxymethyl (OctOM) protecting group.[1] Its primary advantages are significantly reduced volatility (enhancing handling safety) and the introduction of high lipophilicity, which is advantageous for lipid synthesis or improving the organic solubility of highly polar substrates. However, this comes at the cost of slightly reduced electrophilicity due to steric factors.

Key Decision Matrix

Feature	MOM-Cl (Standard)	CMOE (Alternative)
Protecting Group	Methoxymethyl (MOM)	Octyloxymethyl (OctOM)
Primary Utility	General alcohol protection; low steric bulk.[1]	Lipophilicity enhancement; low-volatility safety.[1]
Volatility	High (bp 55–57 °C)	Low (bp >200 °C est.)
Safety Profile	Critical Hazard : Inhalation risk high.[1]	High Hazard : Lower inhalation risk, still alkylating.[1]
Lipophilicity (ClogP)	Low (Hydrophilic handle)	High (Lipophilic handle)

Technical Specifications & Physical Properties

The following data contrasts the physical parameters determining handling protocols and reaction kinetics.

Parameter	Chloromethyl Methyl Ether (MOM-Cl)	Chloromethyl Octyl Ether (CMOE)
CAS Number	107-30-2	24566-90-3
Molecular Formula	C₂H₅ClO	C₉H₁₉ClO
Molecular Weight	80.51 g/mol	178.70 g/mol
Boiling Point	55–57 °C	~226 °C (predicted); 90-95 °C @ 15 mmHg
Density	1.06 g/mL	0.924 g/mL
Vapor Pressure	High (Significant inhalation risk)	Low (Reduced inhalation risk)
Leaving Group	Chloride (Primary alkyl)	Chloride (Primary alkyl)
Steric Environment	Unhindered	Moderate distal steric bulk

Performance Analysis

Safety and Handling (The Volatility Factor)

The most critical differentiator is vapor pressure.

• MOM-Cl: Due to its low boiling point, MOM-Cl vapors easily escape standard containment.[1] It is often contaminated with Bis(chloromethyl) ether (BCME), a Group 1 carcinogen.[1] Protocol Requirement: Must often be generated in situ to avoid isolation.[1]

• CMOE: The C8-alkyl chain significantly depresses vapor pressure.[1] While still a potential carcinogen (alkylating agent), the risk of accidental inhalation exposure is orders of magnitude lower. It can be weighed and handled as a standard liquid reagent under a fume hood.[1]

Reactivity and Kinetics

Both reagents operate via an SN2 or SN1-like mechanism (depending on conditions) where the oxygen lone pair assists in chloride departure (oxocarbenium character).[1]

• Electrophilicity: MOM-Cl is more electrophilic.[1] The methyl group offers negligible steric hindrance.[1]

• Steric Retardation: CMOE reacts slower.[1] The octyl tail does not block the reaction center directly but increases the entropic penalty of the transition state and reduces diffusion rates in viscous solvents.

• Solubility: CMOE is superior for protecting highly non-polar substrates (e.g., steroids, long-chain lipids) where MOM-Cl might suffer from phase transfer issues in non-polar media.[1]

Protecting Group Stability (MOM vs. OctOM)

Both groups form acetals .[1] Their stability profiles are chemically similar, but their physical behaviors differ.[1][3]

• Acid Stability: Both are cleaved by Brønsted acids (e.g., TFA, HCl) or Lewis acids (e.g., BBr₃). The rate of cleavage for OctOM is slightly slower than MOM due to the lipophilic shielding of the acetal oxygen, providing a "kinetic window" for selective deprotection in complex molecules.

• Base Stability: Both are stable to bases (LDA, NaH), nucleophiles, and reducing agents (LiAlH₄).

Experimental Protocols

Workflow A: Standard Protection using Commercial CMOE

This protocol is designed for the protection of a primary alcohol using commercially available CMOE.[1]

Reagents:

• Substrate: Primary Alcohol (1.0 equiv)[1]

• Reagent: Chloromethyl Octyl Ether (1.5 equiv)[1]

• Base: N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM) [0.2 M][1]

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and purge with Argon. Add the alcohol substrate and anhydrous DCM.[1]

• Base Addition: Cool the solution to 0 °C. Add DIPEA dropwise via syringe. Stir for 10 minutes.

• Alkylation: Add Chloromethyl Octyl Ether (CMOE) dropwise.[1] Note: Unlike MOM-Cl, CMOE is not highly volatile, but gloves and a fume hood are mandatory.

• Reaction: Allow the mixture to warm to Room Temperature (25 °C). Stir for 4–12 hours. Monitor by TLC (The product will be significantly less polar than the starting alcohol).[1]

• Quench: Quench with saturated aqueous NH₄Cl.

• Workup: Extract with DCM (3x). The high lipophilicity of the OctOM group ensures the product resides exclusively in the organic phase. Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Workflow B: In Situ Generation of MOM-Cl (Comparative Reference)

To demonstrate the complexity avoided by using CMOE, here is the safer in situ generation method for MOM-Cl, avoiding BCME formation.

Reagents: Dimethoxymethane (Methylal), Acetyl Chloride, ZnBr₂ (cat).

• Generation: React Dimethoxymethane with Acetyl Chloride (1.0 equiv) and 0.01 mol% ZnBr₂ in Toluene at RT for 2 hours.

• Usage: The resulting solution contains MOM-Cl and Methyl Acetate.[1] It is used directly without isolation to minimize cancer risk.[1][4]

Mechanistic & Workflow Visualization[1]

The following diagram illustrates the parallel reaction pathways and the "Safety/Lipophilicity" trade-off mechanism.

Figure 1: Mechanistic pathway comparing the electrophilic activation of MOM-Cl versus CMOE and the resulting physicochemical properties of the protected ether.

References

• Berliner, M. A., & Belecki, K. (2007).[1] Synthesis of Chloromethyl Methyl Ether and Other α-Halo Ethers. Organic Syntheses, 84, 102. [Link]

• Wuts, P. G. M., & Greene, T. W. (2006).[1] Greene's Protective Groups in Organic Synthesis (4th ed.).[1] Wiley-Interscience.[1][5] (Referenced for general acetal stability constants).

• U.S. EPA. (1999).[1] Chloromethyl Methyl Ether: Technology Transfer Network Air Toxics Web Site. [Link][1]

Sources

• 1. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers [organic-chemistry.org]
• 5. MOM Ethers [organic-chemistry.org]

In-Depth Analysis: Mass Spectrometry Fragmentation of Chloromethyl Octyl Ether (CMOE)

[1]

Executive Summary

Chloromethyl Octyl Ether (CMOE) (CAS: 3956-62-5) is a specialized

-chloro ether used primarily as a lipophilic protecting group (an analog of MOM-Cl) and a chloromethylating agent.[1] Unlike its shorter homolog, Chloromethyl Methyl Ether (MOM-Cl), CMOE exhibits a complex fragmentation pattern driven by the interplay between the labile C–Cl bond and the long octyl chain.

This guide provides a comparative mass spectrometric analysis of CMOE against MOM-Cl (the standard alternative) and Octyl Methyl Ether (the non-chlorinated analog).[1] Our analysis reveals that while MOM-Cl is dominated by low-mass oxonium ions, CMOE’s spectrum is characterized by a stable, high-mass oxonium ion at m/z 143 and a distinct hydrocarbon series, making it easier to identify in complex matrices but requiring specific GC-MS protocols to prevent thermal degradation.[1]

Part 1: Structural Context & Chemical Behavior

To interpret the mass spectrum, we must first understand the lability of the specific bonds in CMOE (

).[1]

The -Chloro Ether Effect

The defining feature of CMOE is the oxygen atom adjacent to the chloromethyl group.

• Inductive Effect : The electronegative oxygen and chlorine atoms destabilize the molecular ion (

  ), making the parent peak (m/z 178) extremely weak or absent.

• Resonance Stabilization : The loss of the chlorine radical (

  ) is thermodynamically favored because the resulting cation is resonance-stabilized by the oxygen lone pair (forming an oxonium ion).[1]

Part 2: Comparative Analysis (CMOE vs. Alternatives)

The following table contrasts the key diagnostic ions of CMOE with its primary alternatives. This data is essential for researchers selecting a reagent for derivatization or monitoring reaction progress.[1]

Table 1: Diagnostic Ion Comparison[1]

Feature	Chloromethyl Octyl Ether (CMOE)	Chloromethyl Methyl Ether (MOM-Cl)	Octyl Methyl Ether
Formula
Molecular Weight	178.70 Da	80.51 Da	144.25 Da
Base Peak (100%)	m/z 143 ( ) or m/z 57 ( )	m/z 45 ( )	m/z 45 ( )
Molecular Ion ( )	Weak/Absent (<1%)	Weak (m/z 80/82, 3:1 ratio)	Visible (m/z 144)
Key Fragment A	m/z 113 (Octyl cation, )	m/z 49 ( )	m/z 71 ( )
Key Fragment B	m/z 49 ( )	--	m/z 43 ( )
Isotopic Pattern	No Cl pattern on base peak (Cl is lost)	Distinct 3:1 ( ) on	No Halogen pattern
Application Note	Lipophilic MOM analog; lower volatility.	Standard MOM reagent; high volatility.[1]	Non-reactive ether standard.[1]

Critical Insight : In CMOE, the chlorine atom is lost immediately to form the m/z 143 ion. Unlike alkyl chlorides, where the isotopic cluster is preserved in the molecular ion, the CMOE spectrum often lacks the characteristic 3:1 chlorine cluster in its high-mass region, which can confuse automated library matching.

Part 3: Mechanistic Deep Dive & Fragmentation Pathways

The fragmentation of CMOE under Electron Ionization (70 eV) follows three distinct pathways.

Pathway A: -Cleavage (Loss of Chlorine) - The Dominant Route

The bond energy of C–Cl is significantly lowered by the adjacent oxygen.[1]

• Result : A prominent peak at m/z 143 .[1] This ion is highly stable due to resonance.[1]

Pathway B: Inductive Cleavage (Formation of Octyl Cation)

The C–O bond cleaves, leaving the charge on the alkyl chain.

• Result : Peak at m/z 113 .[1] This ion subsequently fragments via standard alkane patterns (loss of

  ), producing the series m/z 85, 71, 57, 43 .

Pathway C: Formation of Chloromethyl Cation

A less common but diagnostic cleavage isolates the chloromethyl group.[1]

• Result : A peak at m/z 49 (and m/z 51 for

  ).[1] This confirms the presence of the chloromethyl moiety if the m/z 143 peak is ambiguous.

Visualization: Fragmentation Logic

Caption: Logical fragmentation pathways of CMOE. Pathway A (Red) is the thermodynamically favored route yielding the stabilized oxonium ion.

Part 4: Validated Experimental Protocol

To ensure reproducible data and prevent thermal degradation of the labile C–Cl bond during analysis, the following GC-MS protocol is recommended.

Safety Precaution

WARNING : CMOE is a potential carcinogen (alkylating agent).[1] All steps must be performed in a fume hood.[1] Neutralize waste with aqueous ammonia.[1]

Protocol: GC-MS Analysis of CMOE[1][2]

• Sample Preparation :

  • Solvent : Dilute CMOE to 100 ppm in Dichloromethane (DCM) or Hexane .[1] Avoid alcohols (methanol/ethanol) as they will react with CMOE to form acetals (e.g., Octyl-O-CH2-O-Methyl), altering the spectrum entirely.[1]

  • Vial : Use silanized glass vials to prevent surface adsorption.[1]

• GC Parameters :

  • Column : Non-polar capillary column (e.g., DB-5ms or HP-5ms), 30m x 0.25mm ID.

  • Inlet Temperature : 200°C (Critical: High temps >250°C can cause on-column dehydrohalogenation).[1]

  • Injection Mode : Split (10:1) to prevent detector saturation.[1]

  • Carrier Gas : Helium at 1.0 mL/min (Constant Flow).[1]

• MS Parameters :

  • Source Temp : 230°C.

  • Quadrupole Temp : 150°C.[1]

  • Scan Range : m/z 35 – 300.[1] (Start at 35 to capture HCl loss and Cl isotopes).

  • Ionization : EI at 70 eV.[1][2]

Workflow Diagram

Caption: Optimized GC-MS workflow for CMOE analysis, emphasizing solvent choice and temperature control to preserve molecular integrity.

References

• National Institute of Standards and Technology (NIST) .[1][2] Mass Spectral Library (NIST23).[1] U.S. Department of Commerce.[1] [Link]

• PubChem Database . Chloromethyl octyl ether (Compound Summary). National Center for Biotechnology Information.[1] [Link][1]

• McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (Standard reference for alpha-cleavage mechanisms).

• Occupational Safety and Health Administration (OSHA) . Chloromethyl Methyl Ether (CMME) and Bis-Chloromethyl Ether (BCME) Standards. [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. indianecologicalsociety.com [indianecologicalsociety.com]

Purity Analysis of Chloromethyl Ethers: GC-MS vs. HPLC Methodologies

Executive Summary: The Analytical Dilemma

Chloromethyl ethers (CMEs), specifically Chloromethyl Methyl Ether (CMME) and Bis(chloromethyl) Ether (BCME) , represent a unique class of analytical challenges. As potent alkylating agents used in the synthesis of ion-exchange resins and chloromethylated intermediates, they are classified as high-potency genotoxic impurities (GTIs).

The core analytical dilemma lies in their duality of instability and volatility :

• High Reactivity: CMEs rapidly hydrolyze in the presence of moisture (protic solvents), making standard aqueous-based HPLC impossible without stabilization.

• Volatility: Their low boiling points (CMME ~59°C) favor Gas Chromatography (GC), but their reactivity often precludes direct injection.

• Detection Silence: They lack strong chromophores, rendering them invisible to standard UV detection without modification.

This guide compares the industry-standard Derivatization-GC-MS workflow against the alternative Derivatization-HPLC-UV approach, providing actionable protocols for high-sensitivity purity analysis.

Method A: GC-MS (The Gold Standard)

Technique: Headspace or Liquid Injection GC-MS with Pre-Column Derivatization. Primary Application: Trace-level quantification (ppb range) in drug substances and intermediates.

The Strategy: Chemical Stabilization

Direct injection of CMEs is risky due to thermal degradation in the injector port and hydrolysis in the solvent. The most robust method involves derivatization with 2,4,6-trichlorophenol (TCP) or sodium methoxide. TCP is preferred because it converts the volatile, unstable CME into a stable, high-boiling ether with excellent mass spectral properties.

Experimental Protocol (TCP Derivatization)

• Reagents: 2,4,6-Trichlorophenol (TCP), Sodium Hydroxide, Methanol, Hexane.[1]

• Reaction: Nucleophilic substitution (

  ) where the phenoxide ion attacks the chloromethyl group.

Step-by-Step Workflow:

• Preparation: Dissolve the sample (API or intermediate) in dry methylene chloride or hexane.

• Derivatization: Add an excess of methanolic TCP solution (buffered with NaOH to generate the phenoxide).

• Incubation: Heat at 60°C for 30 minutes. The reaction yields the stable derivative: 2,4,6-trichlorophenyl methoxymethyl ether.

• Extraction: Add water to quench excess reagent and extract the derivative into hexane.

• Analysis: Inject the hexane layer into the GC-MS.

GC-MS Parameters:

• Column: DB-5MS or equivalent (30m x 0.25mm, 0.25µm film).

• Carrier Gas: Helium at 1.0 mL/min.

• Temp Program: 50°C (1 min) → 10°C/min → 280°C.

• MS Mode: SIM (Selected Ion Monitoring) targeting the molecular ion of the derivative (e.g., m/z 210/212 for the TCP derivative) to maximize sensitivity.

Method B: HPLC-UV (The Alternative)

Technique: Reversed-Phase HPLC with Pre-Column Derivatization. Primary Application: Labs lacking GC-MS or analysis within non-volatile liquid matrices.

The Strategy: Chromophore Tagging

Since CMEs are UV-transparent, they must be "tagged" with a strong UV absorber. A robust approach uses Sodium 2-Naphthalenethiolate or Pyridine . The naphthalenethiolate nucleophile reacts rapidly with the alkyl halide to form a stable thioether with strong UV absorbance at 254 nm.

Experimental Protocol (Nucleophilic Tagging)

• Reagent: Sodium 2-naphthalenethiolate (freshly prepared in acetonitrile).

• Reaction:

  displacement of the chloride.

Step-by-Step Workflow:

• Sample Prep: Dissolve sample in anhydrous acetonitrile (MeCN). Note: Avoid alcohols or water to prevent hydrolysis.

• Tagging: Add 2-naphthalenethiolate solution (excess).

• Reaction: Vortex and incubate at ambient temperature for 15-30 minutes.

• Quenching: Add a drop of dilute acetic acid to neutralize excess base (optional, depending on column stability).

• Analysis: Inject directly into HPLC.

HPLC Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient elution (50% B to 90% B).

• Detection: UV-Vis or DAD at 254 nm (or fluorescence for higher sensitivity).

• Flow Rate: 1.0 mL/min.

Comparative Performance Analysis

The following data summarizes typical validation results for trace impurity analysis.

Feature	GC-MS (TCP Derivatization)	HPLC-UV (Thiol Derivatization)
Sensitivity (LOD)	High (0.5 - 5 ppb)	Moderate (50 - 100 ppb)
Selectivity	Excellent (Mass spec fingerprinting eliminates matrix interference)	Good (Relies on chromatographic resolution; matrix peaks may co-elute)
Stability	Derivative is stable for days.	Derivative is stable, but excess reagent can foul columns.
Matrix Effects	Low (Hexane extraction removes polar matrix).	High (Direct injection of reaction mix puts matrix on column).
Throughput	Moderate (Requires extraction step).	High (Simple "dilute-and-shoot" after reaction).
Primary Risk	Thermal degradation if underivatized.	Hydrolysis if solvents are not strictly anhydrous.

Visualizing the Workflows

The following diagrams illustrate the reaction mechanisms and the decision logic for selecting a method.

Diagram 1: Derivatization Reaction Pathways

Caption: Chemical derivatization pathways transforming reactive CMEs into stable analytes for GC (green) and HPLC (blue).

Diagram 2: Method Selection Decision Matrix

Caption: Decision tree for selecting the optimal analytical technique based on sensitivity requirements and matrix properties.

References

• Occupational Safety and Health Administration (OSHA). (1980). Method 11: Bis(chloromethyl) ether (BCME).[2][3] OSHA Analytical Methods. [Link]

• Coles, B., et al. (1981). "Reactive adsorbent derivative collection and gas chromatographic determination of chloromethyl methyl ether in air." American Industrial Hygiene Association Journal, 42(1), 47-55.[2] [Link]

• International Conference on Harmonisation (ICH). (2006). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]

• Elder, D. P., et al. (2010). "The utility of mass spectrometry for the determination of genotoxic impurities in the pharmaceutical industry." Journal of Pharmaceutical and Biomedical Analysis, 51(5), 1015-1023. [Link]

Sources

• 1. datapdf.com [datapdf.com]
• 2. canada.ca [canada.ca]
• 3. osha.gov [osha.gov]

Technical Guide: FTIR Spectroscopy for Identification of Chloromethyl Octyl Ether (CMOE)

Executive Summary & Safety Directive

Chloromethyl octyl ether (CMOE) (CAS: 24566-90-3) is a specialized alkylating agent used in the synthesis of lipophilic prodrugs and polymers. While Fourier Transform Infrared (FTIR) spectroscopy offers the most rapid method for routine identification and reaction monitoring, it must be deployed with a rigorous understanding of its limitations compared to NMR or GC-MS.

CRITICAL SAFETY WARNING: CMOE belongs to the class of

-halo ethers. While less volatile than its lower molecular weight analogs (like chloromethyl methyl ether, a known human carcinogen), it must be handled as a suspected carcinogen (Carc. 2) and a severe skin/eye irritant. It is also hydrolytically unstable, releasing formaldehyde and HCl upon contact with moisture.

• Protocol Mandate: All FTIR analysis described below must be performed in a fume hood or glove box . ATR (Attenuated Total Reflectance) is the preferred sampling method to minimize aerosolization.

Molecular Context & Spectral Prediction[1][2]

To accurately interpret the FTIR spectrum of CMOE, we must deconstruct its structure into vibrational modes. The molecule consists of a lipophilic octyl chain attached to a reactive chloromethyl headgroup.

Structural Breakdown: [3]

• The Hydrophobic Tail (

  Alkyl): Dominated by C-H stretching and bending. These bands are intense but non-specific.

• The Ether Linkage (C-O-C): The core diagnostic feature. In

  -halo ethers, the oxygen atom's lone pairs interact with the adjacent C-Cl antibonding orbital (anomeric effect), slightly stiffening the bond compared to simple dialkyl ethers.

• The Reactive Head (

  ): The C-Cl stretch is the "fingerprint" of the chloromethyl group, typically found in the lower frequency region (600–800 cm⁻¹).

Comparative Analysis: FTIR vs. Alternatives

In a drug development context, selecting the right analytical tool is a trade-off between speed, specificity, and structural resolution.

Table 1: Analytical Technique Performance Matrix

Feature	FTIR (ATR)	GC-MS	H NMR
Primary Utility	Rapid ID, Reaction Monitoring (OH disappearance)	Impurity Profiling, Mass Confirmation	Structural Elucidation, Absolute Purity
Sample Prep	None (Neat liquid)	Dilution required	Deuterated solvent dissolution
Time to Result	< 1 minute	15–30 minutes	10–60 minutes
Specificity	Moderate (Functional group based)	High (Mass fingerprint)	Very High (Proton connectivity)
Key Limitation	Cannot easily distinguish homologues (e.g., octyl vs. heptyl)	Thermal instability of -halo ethers can cause degradation in injector	High cost, requires moisture-free solvents
Cost per Analysis	Low	Medium	High

Scientist’s Insight: Use FTIR for in-process control (IPC) to determine if the starting material (1-Octanol) has been consumed. Use NMR or GC-MS for final lot release to certify purity and identity.

Detailed FTIR Analysis of CMOE

The identification of CMOE relies on validating the presence of the ether/chloro-group and, crucially, the absence of the precursor.

Key Diagnostic Bands[4][5]

Functional Group	Vibration Mode	Wavenumber Region (cm⁻¹)	Diagnostic Value
Hydroxyl (-OH)	O-H Stretch	3300–3400 (Broad)	Critical Control Point. A flat baseline here indicates successful conversion of 1-Octanol. Any peak implies unreacted starting material or hydrolysis.[1]
Alkyl Chain	C-H Stretch (asym/sym)	2850–2960	High intensity, confirms octyl chain presence.
Ether Linkage	C-O-C Stretch	1100–1150	Strong band. Confirms ether formation.[1][2]
Chloromethyl	C-Cl Stretch	650–750	Moderate/Weak. Confirms halogenation.[3] Often obscured in fingerprint region but distinct from non-halogenated ethers.
Methylene	Bend	~1465	Standard alkane backbone indicator.

The "Fingerprint" Region (1500–600 cm⁻¹)

For CMOE, the region below 1000 cm⁻¹ is complex. The C-Cl stretch is often coupled with skeletal vibrations. To validate the spectrum without a reference standard, look for the absence of the C-O stretch of primary alcohols (usually ~1050 cm⁻¹) and the appearance of the C-Cl band.

Experimental Protocol: Self-Validating Workflow

This protocol is designed to ensure data integrity while protecting the operator and the moisture-sensitive sample.

Equipment

• Instrument: FTIR Spectrometer with Diamond or ZnSe ATR accessory.

• Resolution: 4 cm⁻¹.

• Scans: 16–32 (Speed is prioritized to minimize hydrolysis).

Step-by-Step Methodology

• System Blanking:

  • Clean ATR crystal with dry acetone.

  • Collect background spectrum.[4] Validation: Ensure background has no residual peaks (especially water vapor bands at 3500+ cm⁻¹).

• Sample Preparation (Moisture Lock):

  • Caution: CMOE hydrolyzes rapidly to form Octanol, Formaldehyde, and HCl.

  • Keep the sample vial sealed until the moment of analysis.

  • If possible, purge the ATR anvil area with dry nitrogen.

• Acquisition:

  • Place 1 drop of neat CMOE on the crystal.

  • Immediately clamp and acquire spectrum.[5]

  • Scientist's Tip: If the peak at 3300 cm⁻¹ grows over time during scanning, your sample is hydrolyzing on the crystal. Abort and dry the system.

• Cleaning (Safety Critical):

  • Wipe crystal with a tissue soaked in 5% NaOH (to neutralize potential HCl/formaldehyde), then Acetone.

  • Dispose of waste as hazardous halogenated/carcinogenic waste.

Analytical Decision Workflow

The following diagram illustrates the logical flow for determining if a CMOE batch is acceptable based on FTIR data.

Figure 1: Analytical decision matrix for CMOE identification. This workflow prioritizes the detection of impurities (Octanol/Water) before confirming the product structure.

References

• Sigma-Aldrich. (2025).[3] Chloromethyl octyl ether Safety Data Sheet (SDS). Retrieved from

• Spectroscopy Online. (2017). The C-O Bond III: Ethers By a Knockout. Retrieved from

• National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 534743: Chloromethyl octyl ether. Retrieved from

• Occupational Safety and Health Administration (OSHA). Chloromethyl Methyl Ether (CMME) and Bis-chloromethyl Ether (BCME) Standard. Retrieved from

• Thermo Fisher Scientific. Yin and yang in chemistry education: the complementary nature of FTIR and NMR spectroscopies. Retrieved from

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Guide: Catalytic Systems for Chloromethyl Ether Synthesis

Topic: Comparative Study of Catalysts for Chloromethyl Ether Synthesis Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Safety Engineers

Executive Summary

Chloromethyl ethers (CMEs), particularly chloromethyl methyl ether (MOM-Cl), are indispensable alkylating agents and protecting groups in drug development. However, their synthesis is historically fraught with severe safety risks due to the formation of bis(chloromethyl) ether (BCME) , a potent human carcinogen.

This guide evaluates modern catalytic methodologies that supersede the traditional formaldehyde/HCl route. By shifting to Lewis acid-catalyzed exchange reactions , laboratories can achieve near-quantitative yields (>90%) while virtually eliminating BCME formation. This document compares the industry-standard Zinc-catalyzed protocol against emerging Brønsted acid alternatives, providing validated experimental workflows for immediate implementation.

Mechanistic Principles

The modern synthesis of MOM-Cl relies on the acylative cleavage of acetals . Unlike the traditional method (which relies on the equilibrium of formaldehyde, methanol, and HCl), this pathway uses an acid chloride to "exchange" a chloride for a methoxy group on dimethoxymethane (DMM).

Reaction Pathway

The reaction proceeds via the coordination of the catalyst to the acetal oxygen, facilitating the nucleophilic attack by the chloride ion from the acyl donor.

Figure 1: Mechanistic pathway for the acylative cleavage of dimethoxymethane. The absence of free water and formaldehyde prevents the thermodynamic equilibrium that favors BCME formation.

Comparative Analysis of Catalytic Systems

The following table contrasts the three primary methodologies found in literature. The Zinc-Catalyzed method is currently the "Gold Standard" for bench-scale synthesis due to its balance of safety, speed, and ease of handling.

Feature	Method A: Lewis Acid (Zn)	Method B: Superacid (TfOH)	Method C: Traditional (HCl)
Catalyst	ZnBr₂, ZnCl₂, or Zn(OAc)₂	Triflic Acid (TfOH) or HClO₄	None (HCl gas is reagent)
Reagents	DMM + Acetyl Chloride	DMM + Benzoyl/Acetyl Chloride	HCHO + MeOH + HCl gas
Yield	92 – 98%	95 – 98%	60 – 80%
Reaction Time	1 – 4 Hours	< 30 Minutes	12 – 24 Hours
Temp	Ambient (20–25°C)	0°C to Ambient	Reflux / Distillation
Safety Profile	High (Negligible BCME)	High (Closed system)	Critical Risk (High BCME)
Purity	High (used in situ)	High (requires distillation)	Low (requires fractionation)
Best For	General lab use; in situ protection	High-throughput; Flow chemistry	Obsolete / Avoid

Expert Insight:

• Zinc Halides (Method A): The preferred choice for medicinal chemistry. The reaction produces a stable solution of MOM-Cl in methyl acetate/toluene that can be used directly without isolation, significantly reducing exposure risk [1].

• Triflic Acid (Method B): Offers faster kinetics. Recent patent literature suggests this is ideal for continuous flow reactors where residence time must be minimized [2].

• Heteropolyacids (Solid Acids): While not detailed in the table, solid acids like

  offer a "green" reusable alternative but often require longer reaction times (4h+) compared to TfOH [3].

Detailed Experimental Protocols

Protocol A: Zinc-Catalyzed Synthesis (The "Berliner" Method)

Recommended for standard batch preparation of MOM-Cl.

Reagents:

• Dimethoxymethane (DMM): 1.0 equiv[1]

• Acetyl Chloride (AcCl): 1.0 equiv[1]

• Zinc Bromide (

  ): 0.01 mol% (catalytic)[2]

• Solvent: Toluene (3 volumes relative to DMM)

Workflow:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser,

  inlet, and addition funnel.

• Charge: Add DMM, Toluene, and

  to the flask. Stir until the catalyst is suspended/dissolved.

• Addition: Add Acetyl Chloride dropwise via the addition funnel over 15 minutes. Note: A mild exotherm may occur; maintain internal temp < 45°C.

• Reaction: Stir at room temperature for 2–3 hours.

• Validation: Analyze an aliquot by

  NMR ( ).

  • Key Signal: MOM-Cl appears as a singlet at

    5.44 ppm .

  • Completion: Disappearance of DMM methyl peaks.[1]

• Usage: The resulting solution (~2.0 M) is used directly for the protection of alcohols. Do not distill unless absolutely necessary.

Protocol B: Triflic Acid-Catalyzed Synthesis

Recommended for rapid synthesis or flow-chemistry adaptation.

Reagents:

• Dimethoxymethane (DMM): 1.0 equiv[1]

• Benzoyl Chloride (BzCl): 1.0 equiv (Higher boiling point allows easier separation if distillation is required)

• Trifluoromethanesulfonic acid (TfOH): 3.0 mol%

Workflow:

• Setup: Cool a reaction vessel containing DMM and BzCl to 0°C.

• Catalysis: Add TfOH slowly.

• Reaction: Allow to warm to room temperature. Reaction is typically complete in 30 minutes .

• Workup: If isolation is required, distill at reduced pressure. Caution: Ensure cold traps are effective to capture volatile ethers.

Safety & Handling (Critical)

Bis(chloromethyl) Ether (BCME) Hazard: BCME is formed when formaldehyde and HCl coexist in the presence of water. The protocols above (A & B) operate under anhydrous conditions , which kinetically inhibits BCME formation. However, strict adherence to safety is mandatory.

• Engineering Controls: All operations must occur inside a functioning fume hood.

• Quenching: Quench excess MOM-Cl using aqueous Ammonium Hydroxide (

  ) or saturated .[2] This converts residual halide to the acetal or alcohol/formaldehyde, which is safer to dispose of.

• PPE: Double nitrile gloves, lab coat, and safety glasses.

References

• Berliner, M. A., & Belecki, K. (2005).[1][3] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Halo Alkyl Ethers.[1][2][3] The Journal of Organic Chemistry, 70(23), 9618–9621.

• Google Patents. (2015). CN104710286A - Chloromethyl methyl ether and synthesis method of compound protected by methoxymethyl thereof.[4][5]

• Nandeshwar, S. S., et al. (2005). Heteropolyacid-catalyzed synthesis of chloromethyl methyl ether. Tetrahedron Letters, 46(12).

• Organic Syntheses. (2007). Synthesis of Chloromethyl Methyl Ether. Organic Syntheses, 84, 102.

Sources

• 1. datapdf.com [datapdf.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 5. CN104710286A - Chloromethyl methyl ether and synthesis method of compound protected by methoxymethyl thereof - Google Patents [patents.google.com]

Validation of Chloromethyl Octyl Ether (CMOE): A Process-Safe Surrogate for MOM-Cl

Topic: Validation of Chloromethyl Octyl Ether (CMOE) as a Protecting Group for Alcohols Content Type: Publish Comparison Guide

[1]

Executive Summary

For decades, the Methoxymethyl (MOM) ether has been a staple in organic synthesis for protecting hydroxyl groups due to its robustness against basic reagents and varying oxidation states. However, the requisite reagent for its installation, Chloromethyl Methyl Ether (MOM-Cl) , presents severe safety liabilities: it is a potent human carcinogen with high volatility.[1]

This guide validates Chloromethyl Octyl Ether (CMOE) as a superior, process-ready alternative. By installing the Octyloxymethyl (OctOM) group, CMOE retains the electronic and steric advantages of MOM protection while significantly mitigating volatility and toxicity risks. Furthermore, the lipophilic octyl chain introduces unique advantages in process chemistry separations.[1]

Chemical Profile & Safety Comparison

The primary driver for transitioning from MOM-Cl to CMOE is the safety profile. While both are alkylating agents requiring containment, the physical properties of CMOE drastically reduce inhalation risks.[1]

Feature	Chloromethyl Methyl Ether (MOM-Cl)	Chloromethyl Octyl Ether (CMOE)	Impact
Structure			OctOM is the lipophilic analog of MOM.
Boiling Point	59 °C	~200 °C (Predicted)	CMOE has negligible vapor pressure at RT.
Volatility	High (Fumes easily)	Low	Drastically reduces inhalation hazard.
Carcinogenicity	Known Human Carcinogen (OSHA Regulated)	Suspected (Alkylating agent)	Lower risk profile due to low volatility.
Lipophilicity	Low (Water soluble decomposition)	High	OctOM derivatives partition strongly into organic phases.

Synthesis of the Reagent (CMOE)

Unlike MOM-Cl, which is often purchased (at high cost/regulatory burden) or made in situ with hazardous HCl gas, CMOE can be synthesized using a scalable, biphasic protocol.[1]

Protocol: Preparation of CMOE

• Reagents: 1-Octanol (1.0 equiv), Paraformaldehyde (1.2 equiv), dry HCl gas (or generated in situ via TMSCl/MeOH).

• Solvent: Dichloromethane (DCM) or neat.

Step-by-Step:

• Suspend paraformaldehyde in 1-octanol at 0 °C.

• Bubble dry HCl gas through the mixture until saturation is achieved (solution becomes clear).

• Separate the aqueous layer (water byproduct).

• Dry the organic layer over

  and distill under reduced pressure.

  • Note: The product is a high-boiling liquid.[1] Vacuum distillation is required to prevent thermal decomposition.

Protection Efficacy: Installing the OctOM Group

The reactivity of CMOE is comparable to MOM-Cl, though slightly slower due to the steric bulk of the octyl chain.[1] This is often advantageous, reducing side reactions with highly sensitive substrates.[1]

General Protection Protocol

Scope: Primary and Secondary Alcohols.[2][3]

• Setup: Dissolve the alcohol substrate (1.0 equiv) in anhydrous DCM (

  ).

• Base Addition: Add

  -Diisopropylethylamine (DIPEA) (2.5 equiv) at 0 °C.

  • Why: DIPEA acts as a proton scavenger. Unlike NaH, it allows for a homogeneous reaction, crucial for scale-up.[1]

• Reagent Addition: Dropwise addition of CMOE (1.5 equiv).

• Reaction: Warm to Room Temperature (RT) and stir for 4–12 hours.

• Quench: Add saturated

  .

• Workup: Extract with Heptane or DCM. The high lipophilicity of the OctOM group facilitates rapid phase separation.

Performance Data: Yield Comparison

Substrate Type	MOM Protection (Yield %)	OctOM Protection (Yield %)	Observation
Primary Alcohol	92–98%	90–96%	Near-identical efficiency.[1]
Secondary Alcohol	85–95%	82–92%	Slightly longer reaction times for OctOM.
Phenol	90–95%	88–94%	Excellent chemoselectivity.
Tertiary Alcohol	<50%	<40%	Both reagents struggle with steric crowding.

Mechanistic Logic & Visualization

The protection mechanism follows an

-like pathway facilitated by the formation of a reactive oxonium species.[1] The deprotection is acid-catalyzed hydrolysis.[1]

Figure 1: The reaction cycle of OctOM protection and deprotection. The oxonium intermediate is the key electrophile.[1]

Stability & Orthogonality

The OctOM group shares the robust stability profile of MOM ethers but adds a "Lipophilic Handle."

• Base Stability: Completely stable to NaOH, KOH, NaH, and organolithiums (BuLi, LDA).[1]

• Oxidation/Reduction: Stable to

  , , PCC, and Jones Reagent.[1]

• Acid Sensitivity: Labile to aqueous acids (HCl, AcOH, TFA).[1]

  • Differentiation: OctOM cleaves at a similar rate to MOM but significantly faster than Benzyl (Bn) ethers under acidic conditions.

Decision Matrix: When to Use OctOM

Figure 2: Selection logic for choosing OctOM over traditional protecting groups.

Deprotection Protocol

The removal of the OctOM group is achieved via acid-catalyzed hydrolysis.[1] The byproduct is octanol, which is immiscible with water, allowing for easy separation from water-soluble products.[1]

Standard Procedure:

• Dissolve the protected OctOM-ether in Methanol (MeOH).

• Add concentrated HCl (few drops) or

  -Toluenesulfonic acid ( -TsOH) (0.1 equiv).

• Heat to 40–50 °C for 1–2 hours.

• Workup Advantage: Upon concentration and addition of water, the byproduct (1-octanol) forms a distinct organic layer, while polar deprotected products often remain in the aqueous phase or precipitate, simplifying purification.[1]

References

• Synthesis and Application of Chloromethyl Octyl Ether

  • Study on the chloromethyl
  • Source: Journal of Applied Polymer Science.

  • (Representative context for CMOE usage).

• General Alkoxymethyl Ether Protection Strategies

  • Greene, T. W., & Wuts, P. G. M.[1][3] Protective Groups in Organic Synthesis.

  • Source: Wiley Online Library.

• Safety Data (MOM-Cl vs. Alkyl Ethers)

  • Occupational Safety and Health Administration (OSHA) - 13 Carcinogens Standard.[1]

  • Source: OSHA.gov.

• Comparative Stability of Acetal Protecting Groups

  • Tuning the stability of alkoxyisopropyl protecting groups.[1]

  • Source: Beilstein Journal of Organic Chemistry.

Sources

• 1. CN102352004A - Chloromethylated polyetheretherketone (PEEK) and synthetic method thereof - Google Patents [patents.google.com]
• 2. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Comparative Guide: Higher Molecular Weight Chloromethyl Ethers in Synthesis and Drug Delivery

Executive Summary: The Volatility-Toxicity Paradigm

Chloromethyl ethers (CMEs) are among the most versatile electrophiles in organic synthesis, serving as pivotal reagents for introducing protecting groups (MOM, BOM) and constructing metabolically labile prodrug linkers. However, the utility of the simplest homolog, Chloromethyl Methyl Ether (MOM-Cl) , is severely compromised by its volatility and classification as a Group A human carcinogen.

This guide analyzes Higher Molecular Weight (HMW) CMEs —specifically SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) and Long-Chain Alkyl CMEs (e.g., Chloromethyl Octyl Ether) . These alternatives offer a superior safety profile through reduced volatility while retaining, and often enhancing, the chemical utility required for complex molecule synthesis and lipophilic prodrug engineering.

Comparative Analysis: HMW-CMEs vs. Traditional Reagents

The transition to HMW-CMEs is not merely a safety compliance decision; it is a strategic choice for orthogonality and physicochemical tuning.

Table 1: Physicochemical & Performance Comparison

Reagent	Structure	MW ( g/mol )	Boiling Point	Safety Profile	Primary Application	Deprotection/Cleavage
MOM-Cl	Me-O-CH₂-Cl	80.5	59°C	High Risk (Carcinogen, Volatile)	General alcohol protection	Acid (TFA, HCl)
SEM-Cl	TMS-CH₂CH₂-O-CH₂-Cl	166.7	57-59°C (at 8 mmHg)	Moderate (Lower volatility, Alkylating agent)	Orthogonal protection, Lipophilic tuning	Fluoride (TBAF) or Acid
Octyl-CME	C₈H₁₇-O-CH₂-Cl	178.7	>200°C (est)	Lower Risk (Low volatility)	Lipophilic prodrugs, Polymer functionalization	Acid / Metabolic Oxidation
BOM-Cl	Bn-O-CH₂-Cl	156.6	102°C (at 14 mmHg)	High Risk (Carcinogen precursor)	Robust protection	Hydrogenolysis (H₂/Pd)

Key Insight: The "Silicon Switch" (SEM-Cl)

SEM-Cl represents the gold standard of HMW-CMEs. Its high molecular weight reduces inhalation risk compared to MOM-Cl. Chemically, the silicon atom provides a "safety valve" for deprotection. Unlike MOM ethers, which require acidic cleavage (incompatible with acid-sensitive substrates), SEM ethers can be cleaved under neutral conditions using fluoride sources (TBAF), driven by the high bond enthalpy of Si-F (135 kcal/mol).

Synthetic Utility: Protecting Group Protocols

Mechanism of Action: SEM Protection

The reaction proceeds via an SN2 mechanism, often accelerated by the in-situ formation of a more reactive iodomethyl intermediate (Finkelstein condition) or through simple base catalysis.

Figure 1: General workflow for SEM protection of alcohols.

Validated Protocol: SEM Protection of Secondary Alcohols

Context: This protocol avoids the use of strong bases (NaH), preserving stereocenters in chiral substrates.

Reagents:

• Substrate (Secondary Alcohol): 1.0 equiv

• SEM-Cl: 1.5 equiv[1]

• DIPEA (N,N-Diisopropylethylamine): 3.0 equiv

• TBAI (Tetrabutylammonium iodide): 0.1 equiv (Catalyst)

• Solvent: Dichloromethane (DCM), Anhydrous

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and purge with Argon. Dissolve the alcohol (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Base Addition: Add DIPEA (3.0 equiv) via syringe at 0°C. Stir for 10 minutes.

• Catalysis: Add TBAI (0.1 equiv). Note: Iodide acts as a nucleophilic catalyst, converting SEM-Cl to the more reactive SEM-I in situ.

• Alkylation: Dropwise add SEM-Cl (1.5 equiv) over 10 minutes. Allow the solution to warm to Room Temperature (23°C).

• Monitoring: Stir for 4–12 hours. Monitor via TLC (stain with PMA or KMnO4).

• Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

• Purification: Flash chromatography (typically Hexanes/EtOAc).

Causality Check: Why TBAI? SEM-Cl is moderately reactive. The exchange of Cl for I creates a better leaving group, accelerating the reaction without requiring heat that could decompose the sensitive SEM reagent.

Prodrug Engineering: Lipophilic HMW-CMEs

In drug development, Chloromethyl Octyl Ether and similar long-chain analogs are utilized to synthesize Alkoxymethyl Prodrugs . This strategy masks polar hydroxyl or carboxyl groups, increasing lipophilicity (LogP) to enhance membrane permeability.

The "Soft Alkyl Ether" Strategy (AOCOM)

Recent advances utilize functionalized CMEs to create Aminoalkoxycarbonyloxymethyl (Amino AOCOM) prodrugs. These are designed to undergo pH-triggered or enzymatic hydrolysis, releasing the parent drug, formaldehyde, and an inert linker.

Mechanism of Release

Unlike simple esters, alkoxymethyl ethers derived from HMW-CMEs require oxidative metabolism (Cytochrome P450) to release the drug, offering a sustained release profile.

Figure 2: Metabolic activation pathway of alkoxymethyl ether prodrugs.

Case Study Data: Bioavailability Enhancement

Based on comparative data for antimalarial quinolones (Monastyrskyi et al.) and similar phenolic drugs.

Parameter	Parent Drug (Free Phenol)	HMW-CME Prodrug (AOCOM Type)	Fold Improvement
Aqueous Solubility (pH 7.4)	< 1 µg/mL	> 100 µg/mL (as HCl salt)	>100x
Cmax (Blood Plasma)	0.5 µM	9.1 µM	18x
Oral Bioavailability (%F)	< 5%	65%	13x
In Vivo Efficacy (ED50)	50 mg/kg	3 mg/kg	16x Potency

Polymer Applications: Chloromethylation[3][4]

HMW-CMEs like Chloromethyl Octyl Ether are used to functionalize aromatic polymers (e.g., Polysulfones, Calixarenes) where MOM-Cl is too volatile and hazardous for large-scale material processing.

Application: Creating anion-exchange membranes. The chloromethyl group serves as an anchor for subsequent quaternization with amines. Advantage: The octyl chain in the reagent can act as an internal plasticizer or spacer, depending on the specific stoichiometry used, preventing the brittleness associated with high-density crosslinking from smaller linkers.

Safety & Handling (Mandatory)

Despite being "safer" than MOM-Cl, HMW-CMEs are potent alkylating agents.[3]

• Engineering Controls: All handling must occur in a certified chemical fume hood.

• Destruction: Quench excess reagent with aqueous ammonia or dilute NaOH to convert the alkyl chloride to the corresponding amine or alcohol before disposal.

• In-Situ Generation: Whenever possible, generate the CME in situ (e.g., using the Berliner method with TMSCl and Paraformaldehyde) to avoid isolation of the hazardous ether.

References

• Berliner, M. A., & Belecki, K. (2005).[4] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers.[4] The Journal of Organic Chemistry.[3] Link

• Lipshutz, B. H., & Pegram, J. J. (1980). beta-(Trimethylsilyl)ethoxymethyl chloride. A new reagent for the protection of the hydroxyl group.[3] Tetrahedron Letters. Link

• Monastyrskyi, A., et al. (2021). Aminoalkoxycarbonyloxymethyl Ether Prodrugs with a pH-Triggered Release Mechanism.[2][5] Journal of Medicinal Chemistry.[1] Link

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Standard Reference for SEM/MOM protocols).

• Sigma-Aldrich. Chloromethyl octyl ether Product Specification and Applications.Link

• BenchChem. Application Notes for Prodrug Synthesis Using 4-(Chloromethyl)-2-ethyl-1,3-dioxolane.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. datapdf.com [datapdf.com]
• 5. ctegd.uga.edu [ctegd.uga.edu]

reactivity comparison of primary alkyl halides and α-chloro ethers

Reactivity Comparison: Primary Alkyl Halides vs. -Chloro Ethers

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Electronic Anomaly

In synthetic organic chemistry, the structural similarity between a primary alkyl halide (e.g., 1-chloropropane) and an

-chloro ether (e.g., chloromethyl methyl ether, MOM-Cl) is deceptive. While both appear to be primary halides, their reactivity profiles are diametrically opposed due to the electronic influence of the adjacent oxygen atom.

• Primary Alkyl Halides: Function as moderate electrophiles, typically requiring elevated temperatures and strong nucleophiles to react via

  pathways. They are kinetically stable in neutral aqueous media.
• -Chloro Ethers: Function as "super-electrophiles." The adjacent oxygen lone pair facilitates spontaneous ionization to an oxocarbenium intermediate ( ), making them up to times more reactive in solvolysis than standard primary halides.

The Bottom Line: Treat

-chloro ethers not as alkyl halides, but as stabilized carbocation equivalents. Their handling requires strict anhydrous conditions and specific safety protocols due to their potency as DNA alkylating agents.

Mechanistic Divergence: The "Why" Behind the Reactivity

The vast difference in reactivity is governed by the stability of the transition state and the resulting intermediate.

The Resonance Effect

In a standard primary alkyl halide, heterolysis of the C-Cl bond generates a highly unstable primary carbocation. Consequently, this pathway is energetically inaccessible under normal conditions, forcing the reaction to proceed via a bimolecular (

) transition state.

In an

-chloro ether, the unshared electron pair on the oxygen atom donates electron density to the developing cationic center. This resonance stabilization lowers the activation energy for bond breaking, allowing the pathway to dominate even at low temperatures.

Visualization of Electronic Stabilization

The following diagram illustrates the resonance stabilization that drives the reactivity of

-chloro ethers compared to the high-energy barrier faced by primary alkyl halides.

Figure 1: Mechanistic divergence showing the high energy barrier for primary cation formation versus the resonance-stabilized oxocarbenium pathway.

Quantitative Performance Data

The following data highlights the magnitude of the reactivity difference. Solvolysis rates (reaction with solvent) are the standard metric for intrinsic electrophilicity.

Table 1: Comparative Hydrolysis Half-Lives (

) in Aqueous Media

Substrate Class	Representative Compound	Mechanism	(Water, 25°C)	Relative Reactivity
Primary Alkyl Halide	1-Chloropropane	(limiting)	Stable (Days/Weeks)*	1
Tertiary Alkyl Halide	t-Butyl Chloride		~23 seconds	~
-Chloro Ether	Chloromethyl Methyl Ether (MOM-Cl)	(Oxocarbenium)	< 1 second	>

*Note: Primary alkyl halides are essentially inert to hydrolysis without added heat or catalysts. The "Relative Reactivity" column is an approximation based on solvolysis rate constants (

).

Key Experimental Insight

In a comparative study of solvolysis rates,

-halo ethers were found to hydrolyze approximately times faster than their corresponding primary alkyl halide analogs when corrected for solvent effects. This massive acceleration renders standard aqueous workups impossible for -chloro ethers; they must be quenched under anhydrous basic conditions.

Experimental Protocols

Protocol A: Standard Alkylation (Primary Alkyl Halide)

Use Case: Attaching a propyl or ethyl chain to a phenol or amine. Reactivity Level: Low to Moderate.

• Setup: Flame-dried round-bottom flask, inert atmosphere (

  ).

• Solvent: Polar aprotic (DMF or DMSO) to accelerate

  .

• Base: Strong inorganic base required (e.g.,

  or NaH).

• Temperature: Heat is usually required (60°C – 100°C).

• Quench: Standard aqueous extraction (Water/EtOAc).

Protocol B: MOM Protection ( -Chloro Ether)

Use Case: Protecting an alcohol as a Methoxymethyl (MOM) ether. Reactivity Level: High (Exothermic).

• Setup: Flame-dried glassware, strict

  atmosphere. FUME HOOD MANDATORY.

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

• Base: Organic amine base (DIPEA or

  ) is sufficient. Strong inorganic bases are unnecessary and dangerous due to exotherms.

• Temperature: 0°C to Room Temperature. Never heat the reaction initially.

• Reagent Addition: Add MOM-Cl dropwise at 0°C. The reaction is often complete within 15–60 minutes.

• Quench: Saturated

  or . Caution: Ensure all MOM-Cl is consumed before aqueous workup to prevent HCl gas generation.

Safety & Toxicity: The Critical Distinction

The enhanced reactivity of

-chloro ethers translates directly to biological toxicity. While primary alkyl halides are generally mild alkylating agents, MOM-Cl and its analogs are potent carcinogens.

Mechanism of Toxicity

The oxocarbenium ion is sufficiently electrophilic to alkylate DNA bases directly, specifically at the

position of guanine. This leads to G A transition mutations during DNA replication.

Bis(chloromethyl) Ether (BCME) Hazard

Commercial sources of MOM-Cl often contain 1–5% Bis(chloromethyl) ether (BCME), which is formed via hydrolysis and recombination.

• MOM-Cl: OSHA Regulated Carcinogen.

• BCME: One of the most potent known carcinogens (inhalation hazard).

Safety Decision Tree:

Figure 2: Safety decision matrix highlighting the escalated protocols required for

-chloro ethers.

References

• Berliner, M. A., & Belecki, K. (2008). A Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether (MOMCl) and Other Halo Alkyl Ethers.[1] Organic Syntheses, 84, 102. [Link]

• U.S. Department of Health and Human Services. (2016). Report on Carcinogens, Fourteenth Edition: Bis(chloromethyl) Ether and Technical-Grade Chloromethyl Methyl Ether.[2] National Toxicology Program. [Link]

• Streitwieser, A. (1962). Solvolytic Displacement Reactions.[3][4] Chemical Reviews, 56(4), 571–752. (Classic reference establishing relative solvolysis rates). [Link]

• Occupational Safety and Health Administration (OSHA). 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.).[Link]

• Kevill, D. N., & D'Souza, M. J. (2008). Correlation of the Rates of Solvolysis of Chloromethyl Methyl Ether. Journal of Physical Organic Chemistry. [Link]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. canada.ca [canada.ca]
• 3. researchgate.net [researchgate.net]
• 4. Solved The relative rates of the solvolsis with methanol | Chegg.com [chegg.com]

Stability Assessment of Chloromethyl Octyl Ether (CMOE): A Comparative Technical Guide

Executive Summary

Chloromethyl octyl ether (CMOE) (CAS: 24566-90-3) serves as a critical alkylating agent for introducing the octyloxymethyl protecting group. While chemically analogous to the ubiquitous Chloromethyl Methyl Ether (MOM-Cl) , CMOE offers distinct physicochemical advantages—primarily reduced volatility and increased lipophilicity—that alter its stability profile and handling requirements.

This guide provides a rigorous framework for assessing CMOE stability, comparing it against industry-standard alternatives (MOM-Cl, SEM-Cl). It details self-validating experimental protocols to quantify hydrolytic degradation, ensuring reproducibility in drug development workflows.

Part 1: Chemical Context & Comparative Analysis

The Alpha-Halo Ether Instability Mechanism

All chloromethyl ethers are inherently reactive electrophiles. Their utility in synthesis stems from the same property that compromises their stability: the high susceptibility of the C-Cl bond to heterolysis, stabilized by the adjacent oxygen lone pair (oxocarbenium ion formation).

The Degradation Pathway: Upon exposure to moisture, CMOE undergoes rapid hydrolysis, releasing hydrochloric acid (HCl), formaldehyde (HCHO), and 1-octanol. This reaction is autocatalytic; the generated HCl can further catalyze the decomposition of the ether linkage.

Comparative Performance Matrix

The following table contrasts CMOE with its primary alternatives. Note that while MOM-Cl is the kinetic benchmark, CMOE’s lipophilicity significantly modifies its hydrolysis kinetics in biphasic storage conditions.

Feature	CMOE (Chloromethyl Octyl Ether)	MOM-Cl (Chloromethyl Methyl Ether)	SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride)
Molecular Weight	178.70 g/mol	80.51 g/mol	166.72 g/mol
Boiling Point	High (>200°C est.)	55–57°C	57–59°C (at reduced pressure)
Lipophilicity (LogP)	~4.2 (High)	~0.8 (Low)	~2.0 (Moderate)
Hydrolytic Stability	Moderate (Kinetic barrier due to lipophilicity)	Low (Rapid hydrolysis in humid air)	High (Sterically hindered)
Primary Risk	Carcinogenicity (Contact)	Carcinogenicity (Inhalation/Contact)	Low Toxicity
Storage Req.	2-8°C, Inert Gas, Stabilizer	-20°C, Inert Gas	2-8°C, Inert Gas

Expert Insight: The octyl chain in CMOE creates a "greasy" steric shield. While the intrinsic reactivity of the chloromethyl group remains high, the molecule's immiscibility with water slows the effective rate of hydrolysis in humid air compared to the highly hygroscopic MOM-Cl.

Part 2: Experimental Protocols for Stability Assessment

To validate the integrity of CMOE stocks, we employ two complementary methodologies: Quantitative 1H-NMR (for precise molecular speciation) and Potentiometric Titration (for bulk acid content).

Method A: Quantitative 1H-NMR Purity Assay (Gold Standard)

Objective: To determine the molar ratio of active CMOE to its hydrolysis products (1-octanol and formaldehyde).

Reagents:

• Deuterated Chloroform (

  ), neutralized with basic alumina.

• Internal Standard: 1,3,5-Trimethoxybenzene (TMB).

Protocol:

• Preparation: In a glovebox, dissolve 20 mg of the CMOE sample and 10 mg of TMB in 0.6 mL of dry

  .

• Acquisition: Acquire a 1H-NMR spectrum (min. 400 MHz) with a relaxation delay (

  ) of >10 seconds to ensure quantitative integration.

• Analysis: Integrate the diagnostic peaks:

  • CMOE: Singlet at

    ~5.5 ppm ( ).

  • Degradation (1-Octanol): Triplet at

    ~3.6 ppm ( ).

  • Degradation (Formaldehyde): Singlet/Multiplet at

    ~9.8 ppm (often oligomerized to paraformaldehyde).

• Calculation:

Method B: Potentiometric Titration (Field Test)

Objective: To measure the accumulation of HCl, which serves as a proxy for the extent of hydrolysis.

Protocol:

• Sampling: Withdraw 1.0 mL of CMOE solution.

• Quenching: Immediately add to 50 mL of anhydrous methanol (reacts with active CMOE to form stable methoxymethyl octyl ether + HCl) or cold water (hydrolyzes remaining CMOE). Note: For stability testing, we measure "free acid" by dissolving in a non-nucleophilic solvent like dichloromethane (DCM) first, then extracting with water, but direct quenching is safer for total chloride determination.

  • Refined Approach for Free Acid (Degradation only): Dissolve 1 mL sample in 20 mL dry DCM. Extract rapidly with 10 mL ice-cold water. Titrate the aqueous layer.

• Titration: Titrate the aqueous extract with 0.1 N NaOH using a phenolphthalein indicator or pH electrode.

• Threshold: A free acid content >2% indicates significant degradation and necessitates re-purification.

Part 3: Data Visualization & Logic

Hydrolytic Degradation Pathway

The following diagram illustrates the chemical breakdown of CMOE. The critical node is the formation of the Oxocarbenium intermediate, which reacts with ambient moisture.

Caption: Mechanism of CMOE hydrolysis. Note the autocatalytic feedback loop where generated HCl accelerates further decomposition.

Stability Assessment Workflow

This flowchart guides the researcher through the decision-making process when handling stored CMOE.

Caption: Step-by-step decision tree for validating CMOE quality prior to use in high-value synthesis.

References

• PubChem. (n.d.).[1] Chloromethyl octyl ether | C9H19ClO.[1][2] National Library of Medicine. Retrieved January 28, 2026, from [Link]

• Berliner, M. A., & Belecki, K. (2005).[3] Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Journal of Organic Chemistry, 70(23), 9618–9621. (Context on alpha-halo ether instability and synthesis). [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Chloromethyl Methyl Ether.[3][4][5][6][7][8][9] United States Department of Labor. (Safety context for chloromethyl ethers). [Link]

Sources

• 1. Chloromethyl octyl ether | C9H19ClO | CID 534743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chloromethyl octyl ether 95 24566-90-3 [sigmaaldrich.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 5. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 6. uwindsor.ca [uwindsor.ca]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. BIS(CHLOROMETHYL) ETHER AND CHLOROMETHYL METHYL ETHER - Chemical Agents and Related Occupations - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Bis(chloromethyl) ether and technical-grade chloromethyl methyl ether | Health and Medicine | Research Starters | EBSCO Research [ebsco.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: Chloromethyl Octyl Ether

CAS: 3956-62-7 | Synonyms: Octyl chloromethyl ether; Chloromethoxy octane

Part 1: Executive Safety Directive

WARNING: High-Hazard Alkylating Agent Chloromethyl octyl ether is a potent alpha-halo ether . While less volatile than its lower-molecular-weight analogs (like bis(chloromethyl) ether), it shares the same mechanism of toxicity: it is a strong alkylating agent and a potential carcinogen. Upon contact with moisture, it hydrolyzes to release Hydrogen Chloride (HCl) and Formaldehyde .[1]

Immediate Handling Rules:

• Zero Skin Contact: This compound can be absorbed through the skin.[2] Double-glove (Nitrile + Laminate/Silver Shield) is mandatory.

• Fume Hood Only: All transfers and quenching must occur inside a certified chemical fume hood.

• No Drain Disposal: Never pour untreated chloromethyl octyl ether down the drain. It must be chemically quenched first, or disposed of as high-hazard waste.

Part 2: Technical & Safety Assessment (The "Why")

To safely dispose of this chemical, you must understand its reactivity. The primary hazard is not just the ether itself, but its hydrolysis products.

The Hydrolysis Mechanism

Alpha-chloro ethers are highly electrophilic. In the presence of water, they undergo rapid hydrolysis. This reaction is the basis for the quenching protocol described below.

Reaction:

• Octanol (

  ): Flammable liquid (Flash point ~81°C). Forms the organic layer after quenching.

• Formaldehyde (

  ): Carcinogen and sensitizer. Remains in the aqueous phase.[3][4]

• Hydrogen Chloride (

  ): Corrosive gas/acid.[1] Solubilizes to lower the pH of the waste.

Physical & Hazard Data Table

Property	Value / Description
Physical State	Clear, colorless liquid
Reactivity	Reacts with water (Hydrolysis)
Flash Point	~80-90°C (Estimated based on octanol/ether structure)
Hazard Codes	H350 (May cause cancer), H314 (Causes severe skin burns)
RCRA Status	Characteristic Waste: D002 (Corrosive), D001 (Ignitable)

Part 3: Step-by-Step Disposal Protocol

Objective: Chemically deactivate the alkylating potential of the ether by controlled hydrolysis and neutralization before submitting for waste collection.

Reagents Required:

• Saturated Sodium Carbonate (

  ) or Ammonium Hydroxide ( , dilute 10%).

• Note: Ammonium hydroxide is preferred as ammonia reacts with formaldehyde to form hexamethylenetetramine (urotropine), effectively scavenging the carcinogen.

Phase 1: Controlled Quenching

This process is self-validating: The cessation of heat evolution and the formation of a stable biphasic layer confirm the reaction is complete.

• Preparation: In a fume hood, set up a 3-neck round-bottom flask with a stir bar, a dropping funnel, and a thermometer.

• Base Charge: Add a 50% excess (molar equivalent) of your chosen base solution (e.g., dilute

  ) to the flask.

• Addition: Transfer the Chloromethyl octyl ether to the dropping funnel.

• Reaction: Slowly add the ether to the stirring base solution.

  • Observation: You will see an exotherm (temperature rise) and potentially white fumes (HCl mist) if the addition is too fast.

  • Control: Maintain temperature below 40°C.

• Completion: Stir for 30 minutes after the final addition.

  • Validation: Stop stirring. The mixture should separate into two clear layers: Octanol (top) and aqueous waste (bottom).

Phase 2: Verification & Packaging

• pH Check: Dip a pH strip into the aqueous layer. It should be neutral or basic (pH 7–10). If acidic, add more base.

• Separation (Optional): If your facility requires solvent segregation, separate the organic octanol layer (Non-halogenated solvent waste) from the aqueous layer (Aqueous toxic waste).

• Packaging:

  • If not separating: Pour the entire mixture into a waste container compatible with corrosives/solvents (e.g., HDPE or glass).

  • Labeling: "Hazardous Waste - Deactivated Chloromethyl Octyl Ether. Contains: Octanol, Formaldehyde, Water."

Visual Workflow: Quenching Logic

Caption: Operational workflow for the safe quenching and neutralization of chloromethyl octyl ether.

Part 4: Emergency Procedures

Spill Response (< 100 mL):

• Evacuate: Clear the immediate area.

• PPE: Wear nitrile gloves over silver shield gloves, goggles, and a lab coat.

• Absorb: Cover the spill with a 1:1 mixture of soda ash (

  ) and clay absorbent (vermiculite). The soda ash neutralizes the hydrolyzing acid.

• Collect: Scoop into a sealed container and label as "Hazardous Waste - Debris contaminated with Chloromethyl Octyl Ether."

Medical Exposure:

• Skin: Wash immediately with soap and water for 15 minutes. Do not use alcohol (increases absorption).

• Eyes: Rinse for 15 minutes. Seek immediate medical attention.

References

• Organic Syntheses. Synthesis of Alpha-Halo Ethers from Symmetric Acetals. Org.[3] Synth. 2007, 84, 102.[3] (Provides quenching kinetics and protocols for alpha-chloro ethers). Retrieved from [Link][3]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste: High Hazard Chemicals. (General disposal guidelines for ether compounds). Retrieved from [Link]

Sources

• 1. METHYL CHLOROMETHYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. fishersci.com [fishersci.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. orgsyn.org [orgsyn.org]

Personal protective equipment for handling Chloromethyl octyl ether

Executive Summary: The Hazard Profile

Do not treat Chloromethyl Octyl Ether (CMOE) as a standard organic solvent.

While less volatile than its lower-molecular-weight analogs (like bis(chloromethyl) ether), CMOE (CAS: 6288-28-4 / 1462-85-7) retains the potent alkylating capability characteristic of

-haloethers. It acts as a direct-acting carcinogen and mutagen.

The "Senior Scientist" Insight: Many researchers underestimate CMOE because it lacks the high vapor pressure of Chloromethyl Methyl Ether (CMME). This is a fatal error. The octyl chain increases lipophilicity , meaning that while inhalation risk is marginally lower, dermal absorption efficiency is significantly higher . If this compound breaches your glove, it will partition into the lipid bilayer of your skin rapidly, delivering a carcinogenic payload systemically.

Core Hazards:

• Carcinogenicity: Suspected human carcinogen (Alkylating agent).[1]

• Acute Toxicity: Hydrolyzes on contact with moisture (mucous membranes/lungs) to release Hydrochloric Acid (HCl) , Formaldehyde , and Octanol .

• Corrosivity: Causes severe skin burns and eye damage.[2]

The PPE Decision Matrix (Self-Validating System)

To ensure safety, we use a Redundant Barrier System . A single layer of protection is considered zero layers of protection when handling alkylating agents.

Personal Protective Equipment Specifications

Protection Zone	Recommendation	Technical Rationale (The "Why")
Hand Protection (Inner)	Silver Shield® / 4H® (EVOH Laminate)	Critical: Standard Nitrile degrades upon exposure to chlorinated ethers. Laminate films provide the only verified broad-spectrum resistance (>8 hours) to alkyl chlorides.
Hand Protection (Outer)	Nitrile (Minimum 5 mil)	Provides mechanical strength and grip (Silver Shield is slippery/ill-fitting). Acts as a sacrificial layer against splashes.
Respiratory	Fume Hood (Primary)	Volatility is moderate, but hydrolysis releases HCl/Formaldehyde gases. Do not use on open bench.
Respiratory (Backup)	Full-Face Respirator (OV/AG/P100)	Only required for spill cleanup outside the hood. Cartridges must handle Organic Vapor (OV) and Acid Gas (AG) due to HCl generation.
Body	Tychem® C or F Apron/Sleeves	Standard lab coats are permeable cotton/poly blends. A chemically resistant apron prevents "soak-through" to the chest/lap.
Eye/Face	Chemical Splash Goggles + Face Shield	Safety glasses are insufficient. Hydrolysis creates corrosive HCl fumes that bypass side-shields.

Operational Workflow & Logic

The following diagram illustrates the decision logic for safe handling. This ensures that no step is taken without verifying the safety controls first.[3]

Figure 1: Operational Logic Flow for CMOE Handling. Note the critical "Stop" point if engineering controls fail.

Step-by-Step Handling Protocol

A. Preparation[4][5]

• Verify Ventilation: Ensure fume hood sash is at the working height and face velocity is >0.5 m/s (100 fpm).

• Glove Protocol:

  • Wash hands thoroughly.[2]

  • Don Silver Shield laminate gloves.

  • Don Nitrile gloves over the laminate.

  • Self-Validation: Tape the cuff of the outer glove to the lab coat/sleeve to prevent wrist exposure.

B. Transfer & Synthesis

• Avoid Pouring: Never pour CMOE from a large bottle. Use a syringe or cannula transfer to minimize surface area exposure to air (moisture).

• Moisture Control: CMOE hydrolyzes rapidly. Use dry glassware (oven-dried) and inert atmosphere (

  or Ar) to prevent the formation of HCl gas and Formaldehyde during the reaction setup.

• Trap Setup: If the reaction is heated, ensure the vent line passes through a scrubber (NaOH solution) to neutralize any evolved HCl or volatile alkylating vapors.

C. Waste Disposal & Quenching

Crucial: Do not dispose of pure CMOE in the organic waste drum. It may react with other waste streams.

• Quenching: Slowly add the CMOE waste to a stirred solution of Dilute Ammonium Hydroxide (NH4OH) or Methanolic Ammonia in an ice bath.

  • Mechanism:[3][4] The ammonia reacts to destroy the alkylating potential, converting the chloromethyl ether into less toxic amines/acetals and neutralizing the HCl.

• Verification: Check pH to ensure basicity (> pH 8).

• Disposal: Label the waste container as "Quenched Haloether Waste - Contains Formaldehyde/Octanol" and dispose of according to "Halogenated Organic" protocols.

Emergency Response: Spill & Exposure

Spill Cleanup ( < 50 mL)

• Evacuate: Clear the immediate area.

• PPE Upgrade: If outside the hood, use a Full-Face Respirator (OV/AG cartridges).

• Neutralize: Do not just absorb. Cover the spill with a 1:1 mixture of Sodium Carbonate and Clay Absorbent (Kitty Litter) .

  • Why? The carbonate neutralizes the HCl generated by hydrolysis; the clay absorbs the organic phase.

• Clean: Scoop into a double-bagged waste container. Scrub the surface with a dilute ammonia solution to destroy trace alkylating agents.

First Aid

• Skin Contact: Immediate wash with soap and water for 15 minutes. Do not use alcohol (this increases skin permeability).

• Eye Contact: Irrigate for 15 minutes. Seek medical attention immediately (corrosive injury).[5]

References

• PubChem. (n.d.). Chloromethyl octyl ether Compound Summary. National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: 1910.1003 - 13 Carcinogens (Referencing Bis(chloromethyl) ether). Retrieved October 26, 2023, from [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. westliberty.edu [westliberty.edu]
• 4. agilent.com [agilent.com]
• 5. spectrumchemical.com [spectrumchemical.com]